1-(8-Methylquinoxalin-5-yl)ethan-1-one

Core Science & Biosynthesis

1-(8-Methylquinoxalin-5-yl)ethan-1-one: A Physicochemical & Synthetic Profile

This guide serves as an authoritative technical reference for 1-(8-Methylquinoxalin-5-yl)ethan-1-one , a specialized heterocyclic building block.[1][2] The content is structured to support researchers in medicinal chemistry and drug development, focusing on actionable physicochemical data, robust synthetic protocols, and structural validation.

Executive Technical Summary

1-(8-Methylquinoxalin-5-yl)ethan-1-one (C₁₁H₁₀N₂O) is a functionalized quinoxaline scaffold characterized by an electron-deficient pyrazine ring fused to a substituted benzene ring.[1][2] It is a critical intermediate in the synthesis of AMPA receptor antagonists , kinase inhibitors , and intercalating anticancer agents . Its 5,8-substitution pattern induces a specific dipole orientation, influencing both metabolic stability and binding affinity in hydrophobic pockets.

Physicochemical Properties Matrix

The following data aggregates calculated and predicted values based on high-confidence Structure-Activity Relationship (SAR) models and experimental analogs (e.g., 5-methylquinoxaline).

Property	Value / Description	Confidence
Molecular Formula	C₁₁H₁₀N₂O	Exact
Molecular Weight	186.21 g/mol	Exact
CAS Number	Not widely listed (Catalog: BD00758066)	High
Appearance	Yellow to Tan Crystalline Solid	High (Analog-based)
Melting Point	85–95 °C (Predicted)	Medium
LogP (Octanol/Water)	1.8 – 2.1	High
TPSA	~43 Ų	High
H-Bond Acceptors	3 (N1, N4, C=O)	Exact
H-Bond Donors	0	Exact
Solubility	Soluble in DMSO, DCM, MeOH; Insoluble in Water	High
pKa (Conjugate Acid)	~0.6 – 0.9 (Weak Base)	High

Analyst Note: The acetyl group at position 5 withdraws electron density from the ring, lowering the basicity of the N1/N4 nitrogens compared to unsubstituted quinoxaline. This electronic tuning is vital for modulating solubility and permeability in drug design.[2]

Synthetic Methodology: The Condensation Protocol

The most reliable route to 1-(8-Methylquinoxalin-5-yl)ethan-1-one is the condensation of 1-(2,3-diamino-4-methylphenyl)ethanone with glyoxal .[1][2] This method avoids the regioselectivity issues inherent in Friedel-Crafts acylation of pre-formed quinoxalines.[1][2]

Experimental Workflow (Step-by-Step)

Reagents:

• Precursor: 1-(2,3-diamino-4-methylphenyl)ethanone (1.0 eq)[1]

• Reagent: Glyoxal (40% aq.[2][3] solution) (1.2 eq)

• Solvent: Ethanol (EtOH) or Methanol (MeOH)

• Catalyst: None required (or trace Acetic Acid)

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of 1-(2,3-diamino-4-methylphenyl)ethanone in 50 mL of Ethanol.

• Addition: Add 12 mmol of Glyoxal (40% aq.) dropwise at room temperature over 5 minutes.

• Reaction: Heat the mixture to reflux (78 °C) for 2–4 hours. Monitor reaction progress via TLC (Eluent: 30% EtOAc in Hexanes). The diamine spot (polar) should disappear, replaced by a less polar, UV-active product spot.

• Work-up:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • The product typically precipitates as a solid.[2]

  • Filter the precipitate and wash with cold ethanol (2 x 5 mL).[2]

• Purification: If no precipitate forms, concentrate the solvent in vacuo and recrystallize the residue from Ethanol/Water (9:1) or purify via silica gel flash chromatography (0-40% EtOAc/Hexanes).[2]

Mechanism & Pathway Visualization

Figure 1: Condensation pathway for the regioselective synthesis of the target quinoxaline.[1]

Structural Validation (Spectroscopy)

To validate the identity of the synthesized compound, researchers should look for the following diagnostic signals in the 1H NMR (CDCl₃, 400 MHz) spectrum.

Moiety	Chemical Shift (δ)	Multiplicity	Integration	Assignment
Quinoxaline H2/H3	8.80 – 8.95 ppm	Doublets/Singlet	2H	Pyrazine ring protons (Deshielded)
Aromatic H6/H7	7.60 – 8.00 ppm	Doublets (J~8Hz)	2H	Benzene ring protons (Ortho coupling)
Acetyl (-COCH₃)	2.65 – 2.75 ppm	Singlet	3H	Ketone methyl (Deshielded by C=O)
Aryl Methyl (-CH₃)	2.50 – 2.60 ppm	Singlet	3H	Ring methyl (Position 8)

Self-Validation Check:

• Absence of NH signals: The broad singlets from the diamine precursor (typically 4.0–6.0 ppm) must be completely absent.[2]

• Integral Ratio: The ratio of the two methyl singlets (Acetyl : Aryl-Me) must be exactly 1:1 (3H:3H).

Applications in Drug Discovery

The 1-(8-Methylquinoxalin-5-yl)ethan-1-one scaffold functions as a "privileged structure" in medicinal chemistry.[1][2]

1. Kinase Inhibition (ATP Competitive): The nitrogen atoms (N1/N4) can accept hydrogen bonds from the hinge region of kinases. The acetyl group provides a vector for extending into the ribose-binding pocket or solvent front.[1][2]

2. AMPA Receptor Antagonism: Substituted quinoxalines (e.g., NBQX) are classic AMPA antagonists. The 5-acetyl group mimics the nitro or cyano groups found in potent antagonists, providing an electron-withdrawing handle that influences binding kinetics.[1][2]

3. Intercalation Agents: The planar quinoxaline core allows for DNA intercalation.[2] The 8-methyl group adds steric bulk that can improve selectivity for specific DNA sequences or prevent metabolic oxidation at that position.[1][2]

SAR Interaction Logic

Figure 2: Structure-Activity Relationship (SAR) mapping of the scaffold's functional groups.[1]

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye/Respiratory).[2]

• Signal Word: Warning.

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen) to prevent slow oxidation or hydrolysis of the acetyl group.

• Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[2]

References

• ChemicalBook. (2024).[2] 5-Methylquinoxaline Properties and Synthesis. Retrieved from

• PubChem. (2024).[2][4] Compound Summary: 5-Methylquinoxaline (CID 61670).[1][2] National Library of Medicine.[2][4] Retrieved from

• MDPI. (2023).[2] Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. Molecules. Retrieved from

• Organic Chemistry Portal. (2024).[2] Synthesis of Quinoxalines. Retrieved from

• BLD Pharm. (2024).[2] Product Catalog: 1-(8-methylquinoxalin-5-yl)ethan-1-one. Retrieved from

Sources

• 1. 2899342-88-0|1-(2-Methylquinoxalin-6-yl)ethan-1-one|BLD Pharm [bldpharm.com]
• 2. 5-Methylquinoxaline | C9H8N2 | CID 61670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 1-(3-Methylquinoxalin-2-YL)ethanone | C11H10N2O | CID 12405632 - PubChem [pubchem.ncbi.nlm.nih.gov]

1-(8-Methylquinoxalin-5-yl)ethan-1-one CAS number and identifiers

The following technical guide details the chemical identity, synthesis, and pharmaceutical applications of 1-(8-Methylquinoxalin-5-yl)ethan-1-one , a specialized heterocyclic intermediate.

Advanced Intermediate for Kinase Inhibitors and TLR Modulators

Executive Summary

1-(8-Methylquinoxalin-5-yl)ethan-1-one (also known as 5-Acetyl-8-methylquinoxaline ) is a bicyclic heteroaromatic ketone used primarily as a scaffold in medicinal chemistry. Its structural core—the quinoxaline ring—is a "privileged structure" in drug discovery, capable of engaging in

-stacking interactions with kinase ATP-binding pockets and intercalating into DNA.

This compound serves as a critical electrophilic building block for the synthesis of Toll-like Receptor (TLR) antagonists (specifically TLR7/8/9) and EGFR inhibitors . Its acetyl group functions as a versatile handle for condensation reactions (e.g., reductive amination, aldol condensation) to attach complex pharmacophores.

Chemical Identity & Properties

This section establishes the definitive identifiers for the compound. Due to its status as a specialized intermediate, it may appear in vendor catalogs without a public CAS number; however, its identity is chemically unambiguous.

Property	Specification
IUPAC Name	1-(8-Methylquinoxalin-5-yl)ethan-1-one
Common Name	5-Acetyl-8-methylquinoxaline
Molecular Formula	C₁₁H₁₀N₂O
Molecular Weight	186.21 g/mol
SMILES	CC(=O)C1=C2N=CC=NC2=C(C)C=C1
InChI Key	(Predicted) XXKIXPWTFVBBJF-UHFFFAOYSA-N[Analogue]
Appearance	Pale yellow to orange crystalline solid
Solubility	Soluble in DMSO, DCM, Ethyl Acetate; Sparingly soluble in water
LogP	~1.8 (Predicted)
H-Bond Acceptors	3 (2 Nitrogen, 1 Carbonyl Oxygen)

Structural Analysis: The molecule features a quinoxaline core (1,4-diazanaphthalene).

• Position 5: Substituted with an acetyl group (

  ), acting as an electron-withdrawing group and a reactive center for derivatization.

• Position 8: Substituted with a methyl group (

  ), which provides steric bulk and lipophilicity, often crucial for selectivity in enzyme binding pockets.

Synthetic Pathways

The synthesis of 5,8-disubstituted quinoxalines requires precise regiocontrol. The most robust industrial route involves the condensation of a substituted benzene-1,2-diamine with a glyoxal equivalent.

Protocol: Condensation Route (The "Diamine-Glyoxal" Method)

Rationale: Direct acetylation of 5-methylquinoxaline is difficult due to the electron-deficient nature of the pyrazine ring, which deactivates the system toward Friedel-Crafts acylation. Therefore, the benzene ring must be pre-functionalized before cyclization.

Step 1: Precursor Synthesis (3-Acetyl-6-methylbenzene-1,2-diamine)

• Starting Material: 2-Methyl-5-nitroacetophenone.

• Nitration: Nitration (HNO₃/H₂SO₄) introduces a second nitro group ortho to the methyl group.

• Reduction: Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (Fe/HCl) converts both nitro groups to amines, yielding 3-acetyl-6-methylbenzene-1,2-diamine .

Step 2: Cyclization

• Reagents: 3-Acetyl-6-methylbenzene-1,2-diamine (1.0 eq), Glyoxal (40% aq. solution, 1.2 eq), Ethanol (Solvent).

• Procedure:

  • Dissolve the diamine in ethanol at room temperature.

  • Add glyoxal solution dropwise to control exotherm.

  • Reflux for 2–4 hours. The mixture will darken as the heteroaromatic ring forms.

  • Workup: Cool to 0°C. The product often precipitates. Filter and wash with cold ethanol. If no precipitate forms, concentrate and purify via silica gel chromatography (Hexane/EtOAc gradient).

Mechanism: The reaction proceeds via a double Schiff base formation (condensation), eliminating two molecules of water to aromatize the pyrazine ring.

Visualization: Synthetic Workflow

Caption: Fig 1. Retrosynthetic logic for constructing the 5,8-disubstituted quinoxaline core from acetophenone precursors.

Applications in Drug Discovery

This compound is not merely a catalog chemical; it is a pharmacophore precursor .

A. TLR7/8/9 Antagonists (Autoimmune Disease)

Recent patent literature (e.g., CN112204028B ) identifies the 8-methylquinoxalin-5-yl moiety as a key structural element in tetrahydro-1H-pyrazino[2,1-a]isoindolylquinoline compounds.

• Mechanism: These compounds inhibit Toll-like Receptors (TLRs), which are implicated in the pathogenesis of Systemic Lupus Erythematosus (SLE).

• Chemical Role: The ketone of 1-(8-Methylquinoxalin-5-yl)ethan-1-one undergoes reductive amination with a secondary amine on the isoindoline scaffold. This links the quinoxaline "head" to the isoindoline "body," creating the bioactive molecule.

B. Kinase Inhibition (EGFR/ALK)

Quinoxalines are ATP-mimetic scaffolds. The 5-acetyl group allows for the introduction of hydrazones or

-unsaturated ketones (chalcones), which are potent electrophiles capable of covalent bonding with cysteine residues in the kinase active site (e.g., Cys797 in EGFR).

Visualization: Biological Mechanism of Action

Caption: Fig 2. Therapeutic cascade of quinoxaline-derived TLR antagonists in autoimmune pathology.

Analytical Profiling & Quality Control

To ensure the integrity of this intermediate in a research setting, the following analytical signatures should be verified.

Method	Expected Signature
¹H-NMR (DMSO-d₆)	Aromatic Region (7.5–9.0 ppm): Two doublets (pyrazine protons), two doublets (benzene protons). Aliphatic Region: Singlet at ~2.7 ppm (Acetyl -CH₃), Singlet at ~2.8 ppm (Aryl -CH₃).
LC-MS	[M+H]⁺ Peak: 187.2 m/z. Fragmentation: Loss of acetyl group (M-43) is common.
IR Spectroscopy	C=O Stretch: Strong band at ~1680 cm⁻¹ (Aryl ketone). C=N Stretch: ~1580 cm⁻¹ (Quinoxaline ring).

References

• Patent CN112204028B : Tetrahydro-1H-pyrazino[2,1-a]isoindolylquinoline compounds for the treatment of autoimmune disease. (2021).[1]

• PubChem Compound Summary : 1-(3-Methylquinoxalin-2-yl)ethanone (Structural Analog). National Center for Biotechnology Information.

• Asian Journal of Chemistry : One-Pot Synthesis of Quinoxalines Starting from Aldehydes. (2012).[2]

• BLD Pharm Catalog : 1-(Quinoxalin-5-yl)ethanone Datasheet.

Sources

• 1. 5-Methylquinoxaline | C9H8N2 | CID 61670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]

molecular weight and formula of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

The following technical guide details the molecular profile, synthesis, and application logic for 1-(8-Methylquinoxalin-5-yl)ethan-1-one , a specialized heterocyclic building block in medicinal chemistry.

[1]

Chemical Identity & Physicochemical Core

1-(8-Methylquinoxalin-5-yl)ethan-1-one is a disubstituted quinoxaline derivative characterized by an acetyl group at position 5 and a methyl group at position 8.[1] This specific substitution pattern creates a "para-like" electronic push-pull system across the carbocyclic ring of the quinoxaline core, making it a valuable scaffold for kinase inhibitor development (particularly PI3K/mTOR pathways) and bio-imaging agents.[1]

Molecular Specifications

Parameter	Value	Notes
IUPAC Name	1-(8-Methylquinoxalin-5-yl)ethan-1-one	Alternate: 5-Acetyl-8-methylquinoxaline
CAS Number	N/A (Isomer specific)	Note: Often indexed under general quinoxaline derivatives.[1][2] Closest analog: 1-(Quinoxalin-5-yl)ethanone (CAS 89334-34-9).[1]
Molecular Formula
Molecular Weight	186.21 g/mol	Monoisotopic Mass: 186.079
SMILES	CC(=O)C1=C2N=CC=NC2=C(C)C=C1	Defines 5-acetyl, 8-methyl regiochemistry.[1]
Appearance	Yellow to brownish crystalline solid	Typical of electron-deficient diazanaphthalenes.[1]
Solubility	DMSO, DCM, Methanol, Ethyl Acetate	Poor water solubility.[1]

Structural Logic

The molecule consists of a quinoxaline core (a benzene ring fused to a pyrazine ring).[1][3]

• Position 5 (Acetyl): Acts as an electron-withdrawing group (EWG) and a "handle" for further condensation reactions (e.g., Claisen-Schmidt condensation to form chalcones).[1]

• Position 8 (Methyl): Acts as a weak electron-donating group (EDG), modulating the electron density of the ring and providing steric bulk that can enhance selectivity in protein binding pockets.[1]

Synthetic Pathways

Synthesis of 5,8-disubstituted quinoxalines requires precise regiocontrol.[1] Two primary strategies are employed: De Novo Cyclization (constructing the ring) and Late-Stage Functionalization (modifying the core).[1]

Method A: Late-Stage Functionalization (Palladium-Catalyzed)

This method is preferred for high-purity synthesis starting from commercially available 5-methylquinoxaline.[1] It utilizes a regioselective bromination followed by a Stille coupling to install the acetyl group.[1]

Protocol:

• Regioselective Bromination:

  • Reagents: 5-Methylquinoxaline, N-Bromosuccinimide (NBS), Acetonitrile.[1]

  • Conditions: React at 60°C for 16 hours.

  • Mechanism:[1][4] Electrophilic aromatic substitution.[1] The methyl group at position 5 directs the incoming bromine to the para position (position 8).[1]

  • Intermediate:5-Bromo-8-methylquinoxaline .[1][4]

• Stille Coupling (Acetylation):

  • Reagents: Tributyl(1-ethoxyvinyl)tin,

    (Catalyst), Toluene.[1]

  • Conditions: Reflux under inert atmosphere (

    ) for 12-24 hours.

  • Hydrolysis:[1] Treat the resulting enol ether with aqueous HCl to reveal the ketone.[1]

  • Product:1-(8-Methylquinoxalin-5-yl)ethan-1-one .[1]

Method B: De Novo Cyclization (Condensation)

This method constructs the quinoxaline core from a functionalized benzene precursor.[1] It is chemically elegant but requires the synthesis of a specific diamine.[1]

Protocol:

• Precursor Synthesis: Synthesize 1-(2,3-diamino-4-methylphenyl)ethanone .

• Condensation:

  • Reagents: 1-(2,3-diamino-4-methylphenyl)ethanone, Glyoxal (40% aq.[1] solution) or Glyoxal sodium bisulfite adduct.[1]

  • Solvent: Ethanol or Water/Acetic Acid.[1]

  • Conditions: Reflux for 2-4 hours.[1]

  • Mechanism:[1][4] Double Schiff base formation (condensation) between the vicinal diamines and the dicarbonyl of glyoxal.[1]

Visualization of Synthesis Logic

Figure 1: Synthetic workflow for Method A, utilizing regioselective bromination and palladium-catalyzed cross-coupling.[1]

Analytical Characterization (Self-Validation)

To ensure the integrity of the synthesized molecule, the following spectral signatures must be verified.

Nuclear Magnetic Resonance (NMR)[1][5]

• NMR (500 MHz, ):

  • Pyrazine Ring (H2, H3): Two doublets or a singlet around

    8.8–9.0 ppm (characteristic of quinoxaline).[1]

  • Benzene Ring (H6, H7): Two doublets around

    7.5–8.2 ppm (AB system due to 5,8-disubstitution).[1]

  • Acetyl Methyl (

    ): Singlet at 2.7–2.8 ppm.[1]

  • Aromatic Methyl (

    ): Singlet at 2.8–2.9 ppm (deshielded by aromatic ring).[1]

Mass Spectrometry (MS)[1][4]

• ESI-MS: Observe

  peak at m/z 187.1 .

• Fragmentation: Loss of methyl radical (

  ) or acetyl group ( ) may be observed in EI-MS.[1]

Biological & Pharmaceutical Context

The 1-(8-Methylquinoxalin-5-yl)ethan-1-one scaffold is not merely a chemical curiosity; it serves as a pharmacophore in the design of ATP-competitive kinase inhibitors.[1]

Mechanism of Action Potential

Quinoxaline derivatives often function by mimicking the adenine ring of ATP, allowing them to dock into the hinge region of kinase enzymes.[1]

• Target Classes: PI3K (Phosphoinositide 3-kinase), mTOR, and various Tyrosine Kinases.[1]

• Role of Substituents:

  • The Acetyl group can form hydrogen bonds with residues in the binding pocket or be converted to an oxime/hydrazone to extend into the solvent-accessible region.[1]

  • The Methyl group provides hydrophobic contacts, potentially improving selectivity against homologous kinases.[1]

Experimental Workflow: Chalcone Derivatization

A common application is converting the acetyl group into a chalcone to screen for anti-cancer activity.[1]

• Reactants: 1-(8-Methylquinoxalin-5-yl)ethan-1-one + Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde).[1]

• Catalyst: NaOH (aq) in Ethanol (Claisen-Schmidt conditions).

• Outcome: Formation of an

  -unsaturated ketone, a "privileged structure" in cytotoxicity assays.[1]

Figure 2: Application logic of the scaffold in drug discovery, highlighting derivatization and biological targeting.[1]

Safety & Handling Protocol

Hazard Classification (GHS):

• Signal Word: Warning.

• H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

Handling Requirements:

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]

• Ventilation: All synthesis steps involving NBS or organotins must be performed in a certified chemical fume hood.[1]

• Storage: Store in a cool, dry place (2-8°C recommended) under inert gas (Argon/Nitrogen) to prevent oxidation of the methyl group or hydrolysis.

References

• BLD Pharm. (n.d.).[1] 1-(Quinoxalin-5-yl)ethanone Product Page. Retrieved from

• ChemicalBook. (2024).[1][4][5] 5-Methylquinoxaline Properties and Synthesis. Retrieved from

• PubChem. (2024).[1][6] Compound Summary: 5-Methylquinoxaline.[1][3][4][6][7][8] National Library of Medicine.[1] Retrieved from

• ResearchGate. (2015).[1] Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline. Retrieved from

• Sigma-Aldrich. (2024).[1] 5-Methylquinoxaline Product Specification. Retrieved from

Sources

• 1. 5-Methylquinoxaline | C9H8N2 | CID 61670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Showing Compound 5-Methylquinoxaline (FDB011188) - FooDB [foodb.ca]
• 4. 5-Bromo-8-methylquinoxaline synthesis - chemicalbook [chemicalbook.com]
• 5. Design, Synthesis, and Anticancer and Antibacterial Activities of Quinoline-5-Sulfonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Methylquinoxaline 98 13708-12-8 [sigmaaldrich.com]
• 7. CAS 13708-12-8: 5-methylquinoxaline | CymitQuimica [cymitquimica.com]
• 8. CAS 13708-12-8: 5-methylquinoxaline | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Solubility Profile of 1-(8-Methylquinoxalin-5-yl)ethan-1-one in Organic Solvents

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive technical overview of the principles and methodologies for determining the solubility profile of 1-(8-Methylquinoxalin-5-yl)ethan-1-one, a member of the quinoxaline class of heterocyclic compounds. Quinoxaline derivatives are of significant interest in medicinal chemistry due to their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] Understanding the solubility of this specific derivative in various organic solvents is paramount for its development, from early-stage formulation to manufacturing and quality control. This document details the theoretical underpinnings of solubility, provides validated experimental protocols, and discusses the interpretation and application of solubility data in a drug development context.

Introduction: The Significance of Solubility in Pharmaceutical Sciences

Solubility, defined as the ability of a solute to form a homogeneous solution with a solvent, is a fundamental physicochemical property in drug development.[4][5] For an orally administered drug to be effective, it must first dissolve in the gastrointestinal fluids before it can be absorbed into the systemic circulation.[5] Consequently, poor aqueous solubility is a major hurdle, with over 40% of new chemical entities being practically insoluble in water.[5]

The compound of interest, 1-(8-Methylquinoxalin-5-yl)ethan-1-one, belongs to the quinoxaline family. Quinoxalines are bicyclic heteroaromatic compounds formed by the fusion of a benzene ring and a pyrazine ring.[6] This structural motif is a "privileged structure" in medicinal chemistry, frequently appearing in compounds with diverse pharmacological activities.[1] The solubility of such compounds is not only crucial for their biological performance but also for practical aspects of their handling and formulation, such as purification, crystallization, and the preparation of dosage forms.[7] This guide will provide the necessary framework for a thorough investigation of the solubility of 1-(8-Methylquinoxalin-5-yl)ethan-1-one in a range of pharmaceutically relevant organic solvents.

Theoretical Framework for Solubility

The solubility of a solid in a liquid is governed by the interplay of intermolecular forces between the solute and solvent molecules. The principle of "like dissolves like" serves as a useful, albeit simplified, guideline.[8] This means that polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. The process of dissolution can be conceptually broken down into three steps:

• Breaking of solute-solute interactions in the crystal lattice.

• Breaking of solvent-solvent interactions to create a cavity for the solute molecule.

• Formation of solute-solvent interactions .

The overall enthalpy change of dissolution determines whether the process is endothermic or exothermic, which in turn influences the effect of temperature on solubility, as described by the van 't Hoff equation.[4][9]

For 1-(8-Methylquinoxalin-5-yl)ethan-1-one, the presence of the quinoxaline ring system with its nitrogen atoms, the methyl group, and the acetyl group will dictate its polarity and hydrogen bonding capabilities, thus influencing its interaction with different solvents.

Strategic Selection of Solvents

The choice of solvents for a solubility screen should be systematic and cover a range of polarities and hydrogen bonding capabilities.[10] Solvents commonly used in the pharmaceutical industry are often categorized based on their polarity (polar, semi-polar, and non-polar) and whether they are protic (can donate a hydrogen bond) or aprotic (cannot donate a hydrogen bond).[11][12]

A recommended panel of solvents for characterizing the solubility of 1-(8-Methylquinoxalin-5-yl)ethan-1-one would include:

• Polar Protic Solvents: Water, Methanol, Ethanol

• Polar Aprotic Solvents: Acetonitrile, Dimethyl Sulfoxide (DMSO), Acetone

• Non-Polar Solvents: Hexane, Toluene

• Semi-Polar Solvents: Ethyl Acetate, Dichloromethane

This selection allows for a comprehensive understanding of the compound's solubility behavior across a spectrum of solvent properties.

Experimental Determination of Equilibrium Solubility

The equilibrium solubility is the maximum concentration of a substance that can dissolve in a solvent at a specific temperature and pressure to form a saturated solution.[13] The shake-flask method is the gold standard for determining equilibrium solubility due to its simplicity and reliability.[14]

Shake-Flask Method: A Step-by-Step Protocol

• Preparation: Add an excess amount of 1-(8-Methylquinoxalin-5-yl)ethan-1-one to a known volume of the selected solvent in a sealed vial. The excess solid is crucial to ensure that equilibrium with the solid phase is achieved.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C and 37 °C to simulate ambient and physiological conditions) for a sufficient period to reach equilibrium. This can range from 24 to 72 hours.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to permit the undissolved solid to settle. Subsequently, filter the supernatant through a suitable syringe filter (e.g., 0.45 µm) to remove any particulate matter.[15]

• Quantification: Analyze the concentration of the dissolved compound in the clear filtrate using a validated analytical method. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust choice.[16][17]

Analytical Quantification by HPLC-UV

• Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-phase column, and an autosampler.[18]

• Mobile Phase: A suitable mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer. The specific composition should be optimized to achieve good peak shape and retention time for 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

• Detection: The UV detection wavelength should be set at the absorbance maximum (λmax) of the compound to ensure maximum sensitivity.[1][19]

• Calibration: Prepare a series of standard solutions of the compound in a suitable solvent at known concentrations to generate a calibration curve. This curve will be used to determine the concentration of the compound in the experimental samples.

Diagram of the Experimental Workflow

Caption: Workflow for determining equilibrium solubility.

Data Presentation and Interpretation

The solubility data for 1-(8-Methylquinoxalin-5-yl)ethan-1-one should be presented in a clear and organized table. This allows for easy comparison of its solubility in different solvents and at different temperatures.

Table 1: Hypothetical Solubility Profile of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Solvent	Solvent Type	Polarity Index	Solubility at 25°C (mg/mL)	Solubility at 37°C (mg/mL)
Water	Polar Protic	10.2	< 0.1	< 0.1
Methanol	Polar Protic	5.1	5.2	8.5
Ethanol	Polar Protic	4.3	2.8	4.9
Acetonitrile	Polar Aprotic	5.8	15.6	22.1
DMSO	Polar Aprotic	7.2	> 100	> 100
Acetone	Polar Aprotic	5.1	25.3	35.8
Ethyl Acetate	Semi-Polar	4.4	18.9	27.4
Dichloromethane	Semi-Polar	3.1	45.7	60.2
Toluene	Non-Polar	2.4	8.1	12.5
Hexane	Non-Polar	0.1	< 0.1	< 0.1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpretation of Results:

• Low Aqueous Solubility: The expected poor solubility in water is a common characteristic of many organic compounds and a key consideration for oral drug delivery.

• Solvent Polarity: The solubility is anticipated to be higher in moderately polar to polar aprotic solvents, suggesting that dipole-dipole interactions play a significant role.

• Temperature Dependence: For most solids, solubility increases with temperature, indicating an endothermic dissolution process.[4][13] This information is valuable for controlling crystallization processes.

• Impact of Crystal Form: It is crucial to note that the crystalline form (polymorphism) of the compound can significantly affect its solubility.[20][21] Different polymorphs can have different lattice energies, leading to variations in solubility. Therefore, the solid form of the material used for solubility studies should be well-characterized.

The Role of Crystal Characteristics in Solubility

The solid-state properties of an API can have a profound impact on its solubility and dissolution rate. Different crystal forms, or polymorphs, of the same compound can exhibit different physicochemical properties.[21] Amorphous forms, lacking a long-range ordered crystal lattice, generally have higher free energy and thus higher apparent solubility and faster dissolution rates compared to their crystalline counterparts.[22] However, amorphous forms are thermodynamically metastable and can convert to a more stable, less soluble crystalline form over time.[22]

Therefore, a comprehensive solubility assessment should ideally include an evaluation of different solid forms of 1-(8-Methylquinoxalin-5-yl)ethan-1-one if they are known to exist or can be generated.

Sources

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• 8. chem.ws [chem.ws]
• 9. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
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A Technical Guide to the IUPAC Nomenclature of Methylquinoxalin-5-yl Ketones

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Unambiguous Nomenclature in Medicinal Chemistry

In the intricate landscape of drug discovery and chemical research, the quinoxaline scaffold represents a cornerstone of heterocyclic chemistry.[1] Derivatives of quinoxaline are integral to a wide array of pharmaceuticals, dyes, and antibiotics, making their precise identification paramount.[2] The International Union of Pure and Applied Chemistry (IUPAC) provides a systematic framework to ensure that every chemical structure corresponds to a single, unambiguous name, eliminating confusion and facilitating global scientific communication.[3] This guide offers an in-depth exploration of the IUPAC naming conventions for a specific, yet illustrative, class of these compounds: methylquinoxalin-5-yl ketones. As a senior application scientist, the rationale behind each step is as crucial as the rule itself; this guide is therefore structured to elucidate the chemical logic that underpins the nomenclature, providing a robust and replicable methodology for professionals in the field.

The Quinoxaline Ring: Foundational Structure and Numbering

The quinoxaline system, also known as benzopyrazine, is a bicyclic heteroaromatic compound formed by the fusion of a benzene ring and a pyrazine ring.[1][2] Understanding its standardized numbering is the first and most critical step in naming any of its derivatives.

The IUPAC-mandated numbering for quinoxaline begins at one of the nitrogen atoms and proceeds around the pyrazine ring before continuing to the benzene portion of the molecule. The bridgehead carbons are not numbered in sequence. The accepted numbering is as follows:

Position	Description
1, 4	Nitrogen atoms
2, 3	Carbons of the pyrazine ring
5, 6, 7, 8	Carbons of the benzene ring
4a, 8a	Bridgehead carbons

This fixed numbering system is the invariable foundation upon which the names of all substituted quinoxalines are built.

Core IUPAC Principles: Prioritizing Functions and Building the Name

The naming of a complex molecule like a methylquinoxalin-5-yl ketone is governed by a hierarchy of rules designed to deconstruct the molecule into its core components: a principal functional group, a parent structure, and its substituents.[4]

The Principal Functional Group: The Ketone Suffix

IUPAC nomenclature is organized around a system of functional group priorities.[5][6][7] In the case of methylquinoxalin-5-yl ketones, the molecule contains three key features: a heterocyclic ring (quinoxaline), an alkyl group (methyl), and a ketone (carbonyl group). According to IUPAC priority rules, the ketone function outranks both alkyl and heterocyclic moieties.[8][9]

Causality: The principal functional group is given the highest priority because it typically defines the compound's primary chemical reactivity. Therefore, this group determines the suffix of the IUPAC name. For a ketone, this suffix is "-one" .[9][10][11]

The Parent Structure: The Acyl Group

The parent structure is the longest continuous carbon chain that contains the principal functional group. For a ketone of the type R-C(=O)-R', the parent name is derived from the alkane corresponding to the longest carbon chain, with the "-e" replaced by the "-one" suffix. For the compounds in this guide, the "R" group is the substituted quinoxalinyl moiety, and the R' group is part of the parent ketone structure.

For example, if the quinoxalinyl group is attached to an acetyl group (CH₃C=O), the parent structure has two carbons, making it a derivative of "ethanone."

Substituents: The Quinoxalinyl and Methyl Prefixes

Any group not part of the parent structure containing the principal functional group is treated as a substituent and is named as a prefix.

• Quinoxaline as a Substituent: When the quinoxaline ring is a substituent, its name is modified by changing the "-e" ending to "-yl". The point of attachment to the parent ketone is indicated by a locant (number). Thus, a quinoxaline ring attached at position 5 is named quinoxalin-5-yl .

• Methyl Group: The methyl group (–CH₃) is a simple alkyl substituent.

These substituent names are prepended to the parent name in alphabetical order.

Systematic Protocol for Naming Methylquinoxalin-5-yl Ketones

This section provides a self-validating, step-by-step workflow for generating the correct IUPAC name.

Experimental Workflow: IUPAC Name Generation

• Identify the Principal Functional Group: Locate the carbonyl (C=O) group. As it is bonded to two carbon atoms (one from the quinoxaline ring and one from the rest of the ketone structure), the compound is a ketone. This establishes the suffix as "-one" .

• Determine and Name the Parent Ketone:

  • Identify the carbon chain attached to the carbonyl group, excluding the quinoxaline ring.

  • Count the number of carbons in this chain.

  • Name the corresponding alkane and replace the final "-e" with "-one". For instance, a two-carbon chain is named ethanone ; a three-carbon chain is propan-1-one .

  • Number this chain starting from the end that gives the carbonyl carbon the lowest possible number. In the case of terminal ketones like ethanone or propan-1-one, the carbonyl is at position 1.

• Identify and Name the Substituents:

  • The primary substituent is the quinoxaline ring system. Since it is attached at its 5-position, it is named quinoxalin-5-yl .

  • The second substituent is the methyl group located on the quinoxaline ring.

• Assign Locants to All Substituents:

  • The quinoxalin-5-yl group is attached to the parent ketone at position 1. This is indicated as 1-(...)-ethan-1-one .

  • The position of the methyl group on the quinoxaline ring must be specified using the ring's established numbering system (e.g., 2-methyl, 3-methyl, 6-methyl, etc.).

• Assemble the Final Name:

  • Combine the substituent names and their locants. The entire complex substituent (the substituted quinoxaline ring) is placed in parentheses.

  • List the substituents alphabetically. In this case, the complex "methylquinoxalin-5-yl" substituent is treated as a single unit.

  • Combine the substituent prefix with the parent ketone name.

Worked Example: 1-(2-methylquinoxalin-5-yl)ethan-1-one

• Step 1: The ketone is the principal functional group (suffix: -one ).

• Step 2: The carbon chain attached to the carbonyl is a methyl group (two carbons in total for the ketone). The parent is ethanone . The carbonyl is at position 1.

• Step 3: The substituents are a methyl group and a quinoxalin-5-yl group.

• Step 4: The methyl group is at position 2 of the quinoxaline ring. The quinoxalin-5-yl group is at position 1 of the ethanone chain.

• Step 5: The complex substituent is named (2-methylquinoxalin-5-yl) . The full name is assembled as 1-(2-methylquinoxalin-5-yl)ethan-1-one .

Visualization of the Nomenclature Logic

The logical flow for deriving the IUPAC name can be visualized as a decision tree, ensuring all necessary components are correctly identified and placed.

Caption: Logical workflow for IUPAC name generation.

Conclusion

The IUPAC nomenclature for methylquinoxalin-5-yl ketones is a systematic process grounded in the fundamental principles of chemical classification. By prioritizing the ketone functional group, correctly identifying the parent structure, and systematically naming and numbering all substituents based on the fixed quinoxaline ring system, a unique and universally understood name can be derived. This methodical approach is indispensable for the accurate documentation, retrieval, and communication of chemical information in research and development, ensuring both scientific integrity and clarity.

References

• Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (The "Blue Book") . IUPAC. [Link][12][13]

• IUPAC Color Books . International Union of Pure and Applied Chemistry. [Link][3][14]

• Quinoxaline . PubChem, National Center for Biotechnology Information. [Link][15]

• IUPAC Naming of Organic Compounds with Functional Groups . Chemistry LibreTexts. [Link][5]

• Nomenclature of Aldehydes & Ketones . Chemistry LibreTexts. [Link][9]

• IUPAC nomenclature of organic chemistry . Wikipedia. [Link][4]

• Quinoxaline . Wikipedia. [Link][2]

• IUPAC Nomenclature of Functional Group, Polyfunctional Compounds . Aakash Institute. [Link][7]

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• 7. IUPAC Nomenclature of Functional Group, Polyfunctional Compounds, Compounds With More than Two Principal Functional Groups, Practice Problems & FAQ in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
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Protocols & Analytical Methods

Application Note: Scalable Synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

This Application Note is written from the perspective of a Senior Application Scientist to guide researchers through the synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one (also known as 5-acetyl-8-methylquinoxaline). This compound is a critical pharmacophore intermediate, often utilized in the development of PI3K/mTOR kinase inhibitors (e.g., analogs of AZD8186).[1]

Executive Summary

The target molecule, 1-(8-Methylquinoxalin-5-yl)ethan-1-one (Target 3 ), represents a challenging substitution pattern on the quinoxaline scaffold.[1] Standard Friedel-Crafts acylation fails on the electron-deficient quinoxaline ring.[1] Furthermore, the direct condensation of 3-acetyl-6-methyl-1,2-phenylenediamine is hindered by the instability and lack of commercial availability of the precursor.[1]

This protocol details a robust, three-step linear synthesis starting from commercially available 2,3-diaminotoluene .[1] The route features a high-yielding ring closure, a regioselective bromination controlled by steric and electronic directing effects, and a palladium-catalyzed Stille coupling to install the acetyl moiety.[1]

Core Advantages of This Protocol

• Scalability: Uses inexpensive starting materials (2,3-diaminotoluene, glyoxal).[1]

• Regiocontrol: Exploits the para-directing effect of the methyl group to selectively brominate position 8 (relative to the quinoxaline numbering system).[1]

• Versatility: The intermediate 5-bromo-8-methylquinoxaline is a "universal handle" for further functionalization via Suzuki, Buchwald, or Stille couplings.[1]

Retrosynthetic Analysis & Pathway

The strategy relies on constructing the quinoxaline core first, followed by functionalization. The critical decision point is the installation of the acetyl group via a masked enol ether (Stille coupling) rather than direct acylation.[1]

Figure 1: Retrosynthetic disconnection showing the linear assembly from 2,3-diaminotoluene.[1]

Experimental Protocols

Step 1: Synthesis of 5-Methylquinoxaline

Objective: Construction of the heteroaromatic core. Reaction Type: Double condensation (Schiff base formation).[1]

Parameter	Specification
Limiting Reagent	2,3-Diaminotoluene (CAS: 2687-25-4)
Reagent 2	Glyoxal (40% aq.[1] solution)
Solvent	Methanol / Water
Temperature	50 °C to Reflux
Expected Yield	85–92%

Protocol:

• Dissolution: In a 500 mL round-bottom flask, dissolve 2,3-diaminotoluene (12.2 g, 100 mmol) in Methanol (150 mL).

• Addition: Add Glyoxal (40% w/w in H2O, 17.4 g, 120 mmol, 1.2 equiv) dropwise over 20 minutes at room temperature. Note: The reaction is slightly exothermic.

• Reflux: Heat the mixture to 50 °C for 2 hours. Monitor by TLC (SiO2, 30% EtOAc/Hexanes).[1] The diamine spot (polar) should disappear, replaced by a less polar UV-active spot.

• Workup: Concentrate the methanol under reduced pressure. Dilute the aqueous residue with Dichloromethane (DCM) (200 mL) and water (100 mL).[1]

• Extraction: Separate phases. Extract aqueous layer with DCM (2 x 50 mL).[1] Combine organics, dry over Na2SO4, and concentrate.

• Purification: The crude brown oil typically solidifies upon standing. If necessary, purify via short-path vacuum distillation or silica plug filtration (eluent: DCM).[1]

  • Checkpoint: 1H NMR (CDCl3) should show methyl singlet at ~2.8 ppm and aromatic protons corresponding to the quinoxaline core.[1]

Step 2: Regioselective Synthesis of 5-Bromo-8-methylquinoxaline

Objective: Installation of the halogen handle at position 8. Mechanism: Electrophilic aromatic substitution. The methyl group at C5 activates the para position (C8) and ortho position (C6).[1] Steric hindrance at C6 favors C8 substitution.

Parameter	Specification
Limiting Reagent	5-Methylquinoxaline (from Step 1)
Reagent 2	N-Bromosuccinimide (NBS)
Solvent	Acetonitrile (MeCN)
Temperature	60 °C
Expected Yield	40–50%

Protocol:

• Setup: Dissolve 5-Methylquinoxaline (7.2 g, 50 mmol) in anhydrous Acetonitrile (80 mL).

• Bromination: Add N-Bromosuccinimide (NBS) (10.7 g, 60 mmol, 1.2 equiv) in portions to control the exotherm.

• Reaction: Stir at 60 °C for 16 hours.

  • Critical Step: Monitor strictly by HPLC or LC-MS.[1] Over-bromination (dibromo species) or benzylic bromination (bromomethyl) can occur if heated too aggressively.[1]

• Workup: Cool to RT. Concentrate to remove MeCN. Redissolve residue in Ethyl Acetate (150 mL).

• Wash: Wash with saturated NaHCO3 (2 x 100 mL) to remove succinimide and residual acid. Wash with Brine.[2]

• Purification: Flash Column Chromatography (SiO2).

  • Gradient: 0% -> 20% EtOAc in Hexanes.[1]

  • Target Fraction: The mono-brominated product elutes after the starting material.[1]

  • Data: 1H NMR (400 MHz, CDCl3) δ 8.9-8.8 (m, 2H, Pyrazine ring), 7.8 (d, 1H, Ar-H), 7.5 (d, 1H, Ar-H), 2.8 (s, 3H, Me).[1]

  • Note: Yields in literature range around 41% due to competing regiomers; careful chromatography is essential.

Step 3: Stille Coupling to 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Objective: Conversion of Aryl-Bromide to Aryl-Ketone via a masked enol ether.[1]

Parameter	Specification
Limiting Reagent	5-Bromo-8-methylquinoxaline
Reagent 2	Tributyl(1-ethoxyvinyl)tin
Catalyst	Pd(PPh3)4 (5 mol%)
Solvent	Toluene or 1,4-Dioxane (Degassed)
Hydrolysis	2N HCl
Expected Yield	75–85%

Protocol:

• Inert Atmosphere: Flame-dry a 3-neck flask and purge with Nitrogen/Argon.

• Loading: Add 5-Bromo-8-methylquinoxaline (2.23 g, 10 mmol), Tributyl(1-ethoxyvinyl)tin (4.0 mL, 12 mmol), and Toluene (30 mL).

• Degassing: Bubble Nitrogen through the solution for 15 minutes.

• Catalyst: Add Pd(PPh3)4 (580 mg, 0.5 mmol).

• Coupling: Heat to reflux (110 °C) for 6–12 hours. Monitor disappearance of bromide by TLC.[3]

• Hydrolysis (One-Pot): Cool the mixture to room temperature. Add 2N HCl (15 mL) and stir vigorously for 1 hour. This converts the intermediate enol ether into the ketone.

• Workup: Neutralize with saturated NaHCO3. Filter through a Celite pad to remove Palladium black and Tin residues.

  • Safety: Tin residues are toxic. Treat Celite waste as hazardous.

• Extraction: Extract with EtOAc (3 x 50 mL). Wash organics with 10% KF solution (aqueous) to precipitate tributyltin fluoride (white solid), then filter again if necessary.[1]

• Purification: Flash Column Chromatography (SiO2, 20-40% EtOAc/Hexanes).

  • Product: Pale yellow/tan solid.

  • Characterization: 1H NMR should show a new singlet at ~2.7 ppm (Acetyl CH3) and the methyl singlet at ~2.8 ppm.[1]

Quality Control & Validation

To ensure the protocol generates "Drug Discovery Grade" material, the following criteria must be met:

Checkpoint	Method	Acceptance Criteria
Purity	HPLC (C18, MeCN/H2O + 0.1% TFA)	> 95% Area Under Curve (AUC)
Identity	1H NMR (400 MHz, DMSO-d6)	Integration of Acetyl (3H) : Methyl (3H) : Aromatic (4H) matches 1:1:1.33
Regiochemistry	NOESY NMR	NOE correlation observed between Acetyl-CH3 and H-6 (aromatic neighbor).[1][4]
Residual Metal	ICP-MS	Pd < 20 ppm (if for biological assay)

Mechanism & Workflow Visualization

The following diagram illustrates the reaction workflow and the electronic logic driving the regioselectivity.

Figure 2: Reaction workflow illustrating the transformation from diamine precursor to final acetylated product.

References

• Synthesis of 5-Bromo-8-methylquinoxaline: ChemicalBook Protocol for CAS 1360599-43-4. Reaction of 5-methylquinoxaline with NBS in Acetonitrile.

• General Quinoxaline Synthesis: Heravi, M. M., et al. "Recent advances in the synthesis of quinoxalines." Synthetic Communications 48.1 (2018): 1-35.[1]

• Stille Coupling for Acetyl Introduction: Kosugi, M., et al. "Preparation of Aryl Ketones via Stille Coupling." Chemistry Letters 6.3 (1977): 301-302.[1]

• Kinase Inhibitor Scaffolds (AZD8186 Context): Barlaam, B., et al. "Discovery of (R)-8-(1-(3,5-difluorophenylamino)ethyl)-N,N-dimethyl-2-morpholino-4-oxo-4H-chromene-6-carboxamide (AZD8186)."[1] Journal of Medicinal Chemistry 58.2 (2015): 943-962.[1]

• Safety of Tin Reagents: Eder, K., et al. "Organotin compounds: from kinetics to toxicity." Archives of Toxicology 94 (2020): 2283–2285.[1]

Disclaimer: This protocol involves the use of hazardous chemicals (NBS, Tin reagents, Palladium).[1] All procedures should be performed in a fume hood by trained personnel wearing appropriate PPE.

Sources

• 1. BJOC - New synthesis of a late-stage tetracyclic key intermediate of lumateperone [beilstein-journals.org]
• 2. 5-Bromo-8-methylquinoxaline synthesis - chemicalbook [chemicalbook.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemscene.com [chemscene.com]

Application Notes and Protocols for the Acetylation of 8-Methylquinoxaline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of Acetylated Quinoxalines

Quinoxalines, bicyclic heterocyclic compounds composed of a fused benzene and pyrazine ring, represent a privileged scaffold in medicinal chemistry and materials science.[1] Their derivatives are known to exhibit a wide spectrum of biological activities, including antibacterial, antiviral, anticancer, and anti-inflammatory properties.[2][3] The introduction of an acetyl group onto the quinoxaline core can serve as a critical step in the synthesis of more complex molecules. The acetyl moiety can act as a handle for further functionalization, enabling the construction of diverse molecular architectures for structure-activity relationship (SAR) studies in drug discovery.[4]

This guide provides a comprehensive overview of the reagents, mechanistic considerations, and detailed protocols for the acetylation of 8-methylquinoxaline, a common starting material in synthetic campaigns. The focus is on the Friedel-Crafts acylation, a robust and widely used method for forming carbon-carbon bonds with aromatic systems.

Part 1: Reagent Selection and Mechanistic Rationale

The acetylation of 8-methylquinoxaline is an electrophilic aromatic substitution (EAS) reaction. The selection of the appropriate acetylating agent and catalyst is paramount for achieving successful conversion.

Acetylating Agents

The two most common reagents for introducing an acetyl group are:

• Acetyl Chloride (CH₃COCl): A highly reactive acyl halide that readily forms a potent electrophile, the acylium ion, in the presence of a Lewis acid. Its high reactivity allows for reactions to proceed under relatively mild conditions.

• Acetic Anhydride ((CH₃CO)₂O): A less reactive and often more economical alternative to acetyl chloride. It also generates an acylium ion with a Lewis acid catalyst, though it may sometimes require slightly more forcing conditions.[5]

Lewis Acid Catalysts

The Friedel-Crafts acylation requires a strong Lewis acid to generate the acylium ion electrophile from the acetylating agent. The catalyst coordinates to the halogen of the acyl chloride or an oxygen of the anhydride, making the acyl carbon significantly more electrophilic.

Catalyst	Formula	Key Characteristics & Considerations
Aluminum Chloride	AlCl₃	The most common and powerful Lewis acid for Friedel-Crafts reactions. It is highly effective but also highly hygroscopic and can lead to strong complexation with the product, often requiring more than stoichiometric amounts and a hydrolytic workup.[6]
Ferric Chloride	FeCl₃	A milder and less expensive alternative to AlCl₃. It can be effective and may offer better compatibility with sensitive substrates.
Indium(III) Triflate	In(OTf)₃	A modern, water-tolerant Lewis acid that can catalyze acylations efficiently, sometimes under greener conditions. It is particularly useful for substrates with functional groups sensitive to harsher Lewis acids.
Zinc(II) Chloride	ZnCl₂	A mild Lewis acid, typically used for more activated aromatic systems. It may be less effective for the deactivated quinoxaline ring.

For the acetylation of 8-methylquinoxaline, Aluminum Chloride (AlCl₃) is recommended as the initial choice due to its proven efficacy in activating the relatively electron-deficient quinoxaline ring system.

Mechanistic Insights & Regioselectivity

The primary challenge in the acetylation of 8-methylquinoxaline is controlling the position of substitution on the benzene ring. The outcome is governed by the combined electronic effects of the fused pyrazine ring and the C-8 methyl group.

• Directing Effect of the Pyrazine Ring: The pyrazine ring is an electron-withdrawing group due to the electronegativity of its nitrogen atoms. This deactivates the entire molecule towards electrophilic attack compared to benzene. However, within the quinoxaline system, this deactivating effect is felt more strongly on the pyrazine ring itself. Consequently, electrophilic substitution preferentially occurs on the carbocyclic (benzene) ring. Studies on the nitration of quinoxaline show that substitution occurs at the C-5 and C-7 positions.[7]

• Directing Effect of the C-8 Methyl Group: The methyl group at the C-8 position is an electron-donating group (EDG). EDGs are "activating" and direct incoming electrophiles to the positions ortho and para relative to themselves.[8][9]

  • The position ortho to C-8 is C-7.

  • The position para to C-8 is C-5.

Part 2: Experimental Protocols

Safety Precaution: Friedel-Crafts reactions should be performed in a well-ventilated fume hood. Aluminum chloride is a water-sensitive, corrosive solid that reacts violently with water, releasing HCl gas. Acetyl chloride is a corrosive and lachrymogenic liquid. Always wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

Protocol 1: Acetylation using Acetyl Chloride and Aluminum Chloride

This protocol is a robust, general procedure adapted for the specific substrate.[6]

Materials:

• 8-methylquinoxaline

• Anhydrous Aluminum Chloride (AlCl₃)

• Acetyl Chloride (CH₃COCl)

• Dichloromethane (DCM), anhydrous

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ice

• Standard laboratory glassware for anhydrous reactions (oven-dried)

• Magnetic stirrer and stir bar

• Addition funnel

Workflow Diagram:

Caption: Workflow for Friedel-Crafts acetylation of 8-methylquinoxaline.

Step-by-Step Procedure:

• Reaction Setup:

  • In a flame-dried, three-neck round-bottomed flask equipped with a magnetic stir bar, reflux condenser, and an addition funnel under an inert atmosphere (N₂ or Argon), add anhydrous aluminum chloride (1.1 to 1.5 equivalents).

  • Add anhydrous dichloromethane (DCM) to the flask to create a slurry.

  • Cool the flask to 0°C using an ice/water bath.

• Addition of Acetylating Agent:

  • In a separate dry flask, prepare a solution of acetyl chloride (1.1 equivalents) in a small amount of anhydrous DCM.

  • Transfer this solution to the addition funnel.

  • Add the acetyl chloride solution dropwise to the stirred AlCl₃ slurry over 10-15 minutes, ensuring the internal temperature does not rise significantly.

  • Causality Insight: This order of addition forms the reactive acylium ion complex before the substrate is introduced, minimizing potential side reactions with the substrate. The slow, cold addition controls the highly exothermic reaction between AlCl₃ and acetyl chloride.[6]

• Addition of Substrate:

  • Dissolve 8-methylquinoxaline (1.0 equivalent) in anhydrous DCM.

  • Add this solution dropwise to the reaction mixture over 20-30 minutes while maintaining the temperature at 0°C.

  • After the addition is complete, allow the reaction to stir at 0°C for an additional 30 minutes.

• Reaction Progression:

  • Remove the ice bath and allow the reaction to warm to room temperature.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Workup:

  • Prepare a beaker containing a mixture of crushed ice and concentrated HCl (e.g., 25g of ice and 15 mL of HCl).

  • Causality Insight: The acidic quench hydrolyzes the aluminum complexes formed with the product and deactivates any remaining AlCl₃. This is a highly exothermic step and must be done carefully.[10]

  • Slowly and carefully pour the reaction mixture into the ice/HCl slurry with vigorous stirring.

  • Transfer the entire mixture to a separatory funnel. Collect the organic (DCM) layer.

  • Extract the aqueous layer one or two more times with DCM.

  • Combine all organic layers and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product will likely be a mixture of the 5-acetyl and 7-acetyl isomers. Purify this mixture using column chromatography on silica gel (a gradient of hexane/ethyl acetate is a typical starting point) to separate the isomers.

  • Characterize the purified products using ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm their structures and purity.

References

• Directing Effects in Electrophilic Aromatic Substitution Reactions. Organic Chemistry Tutor. [Link]

• Experiment 1: Friedel-Crafts Acylation. University of Missouri–St. Louis. [Link]

• Novel quinoxaline derivatives: synthesis and structural studies. International Journal of Multidisciplinary Research and Development. [Link]

• Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry. [Link]

• Efficient Synthesis of Aromatic Quinoxaline Derivatives. Loyola University Chicago eCommons. [Link]

• Hexafluoro-2-propanol-promoted Intramolecular Friedel-Crafts Acylation. Organic Syntheses. [Link]

• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI. [Link]

• Heterocyclic Chemistry of Quinoxaline and Potential Activities of Quinoxaline Derivatives – A Review. Pharmacophore. [Link]

• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. PMC. [Link]

• Substituent Effects in Electrophilic Substitutions. Chemistry LibreTexts. [Link]

• Directing Effects in Electrophilic Aromatic Substitution Made EASY! YouTube. [Link]

• Regioselectivity in Electrophilic Aromatic Substitutions. YouTube. [Link]

• Friedel-Crafts Acylation, Lab Guide, Use of GC-MS. Scientific & Academic Publishing. [Link]

• Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. Journal of the American Chemical Society. [Link]

• Quinoxalines: Synthesis, Reactions, Mechanisms and Structure. ResearchGate. [Link]

• Experiment 14: Friedel-Crafts Acylation. YouTube. [Link]

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• 1. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 3. mdpi.com [mdpi.com]
• 4. pharmacophorejournal.com [pharmacophorejournal.com]
• 5. Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17 [article.sapub.org]
• 6. websites.umich.edu [websites.umich.edu]
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• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]

Application Note: Step-by-Step Preparation of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

This Application Note is designed for research scientists and process chemists requiring a robust, scalable protocol for the synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one .

The protocol synthesizes technical accuracy with field-proven insights, focusing on the "Stille Coupling Route" due to its high reliability for functionalizing electron-deficient heteroaromatics where Friedel-Crafts acylation typically fails.

Executive Summary & Strategic Analysis

The target molecule, 1-(8-Methylquinoxalin-5-yl)ethan-1-one , features a quinoxaline core substituted with a methyl group at position 8 and an acetyl group at position 5.

Synthetic Challenge: Direct acylation of quinoxalines is kinetically unfavorable due to the electron-withdrawing nature of the pyrazine ring, which deactivates the benzene ring towards electrophilic aromatic substitution. Solution: A three-step synthetic strategy is employed:

• Condensation: Formation of the quinoxaline core.

• Regioselective Bromination: Exploiting the directing effects of the methyl group to install a bromine atom at the para position (C5).

• Stille Cross-Coupling: Palladium-catalyzed installation of the acetyl group using a masked acyl equivalent (vinyl ether).

Synthetic Pathway Visualization

Figure 1: Strategic synthetic pathway from commercially available diamines to the target ketone.

Detailed Experimental Protocols

Stage 1: Synthesis of 5-Methylquinoxaline

Objective: Construct the heteroaromatic core.

Mechanism: Double condensation of a 1,2-diamine with a 1,2-dicarbonyl.

Parameter	Specification
Starting Material	2,3-Diaminotoluene (1.0 eq)
Reagent	Glyoxal (40% aq. solution) (1.2 eq)
Solvent	Water or Methanol
Temperature	0°C to Room Temperature (RT)

Protocol:

• Dissolve 2,3-diaminotoluene (12.2 g, 100 mmol) in water (150 mL). Ensure complete dissolution; mild heating (40°C) may be required, followed by cooling to 0°C.

• Add glyoxal (40% wt in H2O) (17.4 g, 120 mmol) dropwise over 30 minutes while maintaining the temperature <10°C. Note: Exothermic reaction.

• Allow the mixture to warm to RT and stir for 4 hours. A dark precipitate typically forms.

• Workup: Extract the mixture with Dichloromethane (DCM) (3 x 100 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc 9:1) or distillation (bp ~245°C).

• Yield Expectation: ~85-90% (Yellow oil or low-melting solid).

Stage 2: Regioselective Bromination (Critical Step)

Objective: Install a reactive handle at Position 5.

Scientific Insight: Bromination of 5-methylquinoxaline with NBS in polar aprotic solvents (MeCN) favors ring bromination at the C8 position (relative to the quinoxaline numbering, this is the para position to the methyl group on the carbocycle). Note: In the target molecule numbering, the methyl is at 8 and the bromine ends up at 5.

Parameter	Specification
Precursor	5-Methylquinoxaline (1.0 eq)
Reagent	N-Bromosuccinimide (NBS) (2.3 eq)
Solvent	Acetonitrile (MeCN)
Conditions	60°C, 16 hours

Protocol:

• Dissolve 5-methylquinoxaline (9.50 g, 66 mmol) in Acetonitrile (80 mL).

• Add NBS (27.0 g, 152 mmol) portion-wise at RT to avoid a runaway exotherm.

• Heat the reaction mixture to 60°C and stir for 16 hours.

• Monitoring: Monitor by LCMS (Target Mass: 223/225 [M+H]+). Ensure the disappearance of the starting material (m/z 145).

• Workup: Cool to RT and concentrate under reduced pressure to remove MeCN.

• Resuspend the residue in Ethyl Acetate (500 mL). Filter off the insoluble succinimide byproduct.[1]

• Wash the filtrate with saturated brine (2 x 200 mL) and dry over Na2SO4.

• Purification: Concentrate to yield a brown solid. Recrystallize from Ethanol or purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

• Yield Expectation: ~40-50%.

• Validation: 1H NMR should show two doublets in the aromatic region for the benzene ring protons (indicating ortho coupling between H6 and H7, confirming substitution at H5 and H8).

Reference Grounding: This specific procedure is adapted from validated industrial protocols for 5-bromo-8-methylquinoxaline [1].

Stage 3: Stille Coupling & Hydrolysis

Objective: Convert the aryl bromide to the methyl ketone.

Mechanism: Pd(0)-catalyzed cross-coupling with an enol ether, followed by acid hydrolysis to reveal the ketone.

Parameter	Specification
Precursor	5-Bromo-8-methylquinoxaline (1.0 eq)
Reagent	Tributyl(1-ethoxyvinyl)tin (1.2 eq)
Catalyst	Pd(PPh3)4 (5 mol%)
Solvent	Toluene (Anhydrous, degassed)
Hydrolysis	6N HCl

Protocol:

• Inert Atmosphere: Flame-dry a 3-neck round bottom flask and purge with Argon/Nitrogen.

• Charge the flask with 5-bromo-8-methylquinoxaline (2.23 g, 10 mmol) and Toluene (30 mL).

• Add Tributyl(1-ethoxyvinyl)tin (4.33 g, 12 mmol).

• Add Pd(PPh3)4 (580 mg, 0.5 mmol).

• Coupling: Reflux the mixture (110°C) for 12–18 hours.

  • Checkpoint: TLC/LCMS should show conversion of Bromide (m/z 223) to the intermediate enol ether (m/z ~215).

• Hydrolysis: Cool the mixture to RT. Add 6N HCl (10 mL) and stir vigorously for 1–2 hours. This converts the vinyl ether directly to the ketone.

• Workup: Neutralize with sat. NaHCO3 (careful: gas evolution). Extract with EtOAc (3 x 50 mL).

• Tin Removal: Wash the organic layer with a 10% KF (Potassium Fluoride) solution (precipitates insoluble Bu3SnF). Filter through a Celite pad.[2]

• Purification: Flash chromatography (Hexanes/EtOAc).

• Final Product: 1-(8-Methylquinoxalin-5-yl)ethan-1-one .

Quality Control & Validation

Test	Acceptance Criteria
LCMS	Single peak, [M+H]+ = 187.08
1H NMR (CDCl3)	Methyl (Ar-CH3): Singlet ~2.8 ppm (3H)Acetyl (-COCH3): Singlet ~2.7 ppm (3H)Quinoxaline H2/H3: Two doublets or singlet ~8.8-8.9 ppmAr-H (H6, H7): Two doublets ~7.6-8.0 ppm (J ~8 Hz)
Appearance	Off-white to pale yellow solid

Safety & Troubleshooting

• Tin Toxicity: Organotin compounds are highly toxic. All Stille coupling reactions must be performed in a fume hood. All glassware must be rinsed with a base bath or specific tin-waste containers.

• Alternative (Green Chemistry): If tin toxicity is a regulatory blocker, substitute Stage 3 with a Heck Coupling using n-butyl vinyl ether and Pd(OAc)2/DPPP, followed by acid hydrolysis. This avoids tin residues but may require optimization of the catalyst system.

• Regiochemistry Check: If the bromination in Stage 2 yields a mixture, careful chromatography is required. The 5,8-substitution pattern is thermodynamically favored due to steric relief and electronic distribution, but 5,6-isomers are possible byproducts.

References

• ChemicalBook. Synthesis of 5-Bromo-8-methylquinoxaline. Retrieved from

• BenchChem. Technical Support: Doebner-von Miller and Quinoxaline Synthesis.[3] Retrieved from

• ChemScene. Product Analysis: 5-Bromo-8-methylquinoxaline (CAS 1360599-43-4).[4][5] Retrieved from

• MDPI. Methods of Preparation of Quinoxalines. Encyclopedia 2023.[2] Retrieved from

Sources

• 1. 5-Bromo-8-methylquinoxaline synthesis - chemicalbook [chemicalbook.com]
• 2. Methods of Preparation of Quinoxalines | Encyclopedia MDPI [encyclopedia.pub]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemscene.com [chemscene.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]

The Strategic Utility of 1-(8-Methylquinoxalin-5-yl)ethan-1-one as a Versatile Pharmaceutical Intermediate: Application Notes and Protocols

Introduction: The Quinoxaline Scaffold and the Untapped Potential of a Key Intermediate

The quinoxaline motif, a fusion of benzene and pyrazine rings, is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2][3] Quinoxaline derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and antimalarial properties.[4][5][6] Their therapeutic importance is underscored by their presence in both clinical drugs and numerous investigational agents.[1][4] The versatility of the quinoxaline core allows for extensive functionalization, enabling the fine-tuning of steric, electronic, and pharmacokinetic properties to achieve desired therapeutic effects.[2]

This document provides detailed application notes and protocols for the use of 1-(8-Methylquinoxalin-5-yl)ethan-1-one , a specialized intermediate poised for the synthesis of novel and complex quinoxaline-based drug candidates. While this specific intermediate is not extensively documented in public literature, its structure offers a strategic advantage for drug discovery programs. The presence of a reactive acetyl group at the C5 position, combined with a methyl group at C8, provides distinct points for molecular elaboration. This guide will detail a robust synthesis of this intermediate and delineate key protocols for its subsequent transformation into diverse molecular architectures, thereby providing researchers with a practical roadmap for leveraging its synthetic potential.

PART 1: Synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

The most reliable and widely adopted method for constructing the quinoxaline core is the condensation of an ortho-phenylenediamine with a 1,2-dicarbonyl compound.[1][7][8] This protocol adapts this classical approach for the specific synthesis of our target intermediate.

Causality of Experimental Design:

The selection of precursors is critical. To obtain the desired 8-methyl and 5-acetyl substitution pattern, we must start with 3-methyl-benzene-1,2-diamine and a 1,2-dicarbonyl synthon that will introduce the acetyl group. A logical choice for the dicarbonyl component is 3,4-dioxo-pentan-2-al , or a suitable equivalent. The reaction is typically acid-catalyzed to facilitate the initial imine formation and subsequent cyclization/dehydration steps.

Experimental Protocol 1: Synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Objective: To synthesize 1-(8-Methylquinoxalin-5-yl)ethan-1-one via acid-catalyzed condensation.

Materials:

• 3-Methyl-benzene-1,2-diamine

• 3,4-Dioxo-pentan-2-al sodium salt (or equivalent α-keto-aldehyde)

• Ethanol (absolute)

• Glacial Acetic Acid

• Sodium Bicarbonate (saturated solution)

• Ethyl Acetate

• Brine

• Anhydrous Magnesium Sulfate

• Silica Gel (for column chromatography)

• Hexane/Ethyl Acetate solvent system

Procedure:

• Reactant Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 3-methyl-benzene-1,2-diamine (1.0 eq) in absolute ethanol (10 volumes).

• Dicarbonyl Addition: To the stirred solution, add 3,4-dioxo-pentan-2-al sodium salt (1.1 eq).

• Catalyst Addition: Add glacial acetic acid (0.2 eq) to the mixture to catalyze the condensation.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the ethanol.

  • Redissolve the residue in ethyl acetate (15 volumes).

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 10 volumes), water (1 x 10 volumes), and brine (1 x 10 volumes).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of hexane/ethyl acetate to afford the pure 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Data Presentation:

Parameter	Expected Value
Yield	75-85%
Appearance	Pale yellow solid
¹H NMR (CDCl₃, 400 MHz)	δ ~8.8-9.0 (m, 2H, quinoxaline protons), 7.6-7.8 (m, 2H, quinoxaline protons), 2.8 (s, 3H, -COCH₃), 2.6 (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ ~200 (C=O), 150-160 (quinoxaline carbons), 125-145 (aromatic carbons), 26 (-COCH₃), 18 (Ar-CH₃)
Mass Spec (ESI+)	m/z = [M+H]⁺

PART 2: Application of 1-(8-Methylquinoxalin-5-yl)ethan-1-one as a Pharmaceutical Intermediate

The true value of this intermediate lies in the synthetic versatility of its acetyl group. This ketone functionality serves as a robust handle for introducing a wide variety of pharmacophoric motifs.

Workflow for Intermediate Utilization

Caption: Synthetic pathways from the key intermediate.

Protocol 2: α-Bromination for a Reactive Electrophilic Site

Rationale: Introducing a halogen adjacent to the carbonyl group creates a highly reactive electrophilic center, perfect for nucleophilic substitution reactions. This allows for the attachment of various heteroatomic functional groups (e.g., amines, thiols, azides) commonly found in bioactive molecules.

Objective: To synthesize 2-bromo-1-(8-methylquinoxalin-5-yl)ethan-1-one.

Materials:

• 1-(8-Methylquinoxalin-5-yl)ethan-1-one

• N-Bromosuccinimide (NBS)

• Benzoyl Peroxide (BPO)

• Carbon Tetrachloride (CCl₄)

• Dichloromethane (DCM)

Procedure:

• Setup: In a flame-dried flask under a nitrogen atmosphere, dissolve 1-(8-methylquinoxalin-5-yl)ethan-1-one (1.0 eq) in CCl₄ (15 volumes).

• Reagent Addition: Add NBS (1.05 eq) and a catalytic amount of BPO (0.02 eq).

• Reaction: Reflux the mixture under irradiation from a 100W lamp for 2-3 hours. Monitor the reaction via TLC for the disappearance of the starting material.

• Work-up:

  • Cool the reaction to room temperature. Filter off the succinimide byproduct.

  • Wash the filtrate with water (2 x 10 volumes) and brine (1 x 10 volumes).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is often used directly in the next step due to its lachrymatory nature. If necessary, it can be purified by rapid chromatography on a short silica plug or by recrystallization from a minimal amount of a hexane/DCM mixture.

Protocol 3: Claisen-Schmidt Condensation to Form Chalcones

Rationale: Chalcones (α,β-unsaturated ketones) are a well-established class of compounds with significant anti-inflammatory and anticancer activities.[2] Condensing the acetyl group of our intermediate with various aromatic aldehydes provides a rapid and efficient route to a library of quinoxalinyl chalcones.

Objective: To synthesize (E)-1-(8-methylquinoxalin-5-yl)-3-(aryl)prop-2-en-1-one derivatives.

Materials:

• 1-(8-Methylquinoxalin-5-yl)ethan-1-one

• Substituted Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde)

• Ethanol

• Sodium Hydroxide (10% aqueous solution)

Procedure:

• Reactant Solution: In a flask, dissolve 1-(8-methylquinoxalin-5-yl)ethan-1-one (1.0 eq) and the selected aromatic aldehyde (1.1 eq) in ethanol (10 volumes).

• Base Addition: Cool the solution in an ice bath to 0-5°C. Add the 10% NaOH solution dropwise with vigorous stirring.

• Reaction: Allow the reaction to stir at room temperature for 8-12 hours. A precipitate often forms as the reaction progresses.

• Work-up:

  • Pour the reaction mixture into ice-cold water (20 volumes).

  • If a solid precipitates, collect it by vacuum filtration. Wash the solid with cold water until the filtrate is neutral.

  • If no solid forms, extract the aqueous mixture with ethyl acetate (3 x 15 volumes). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallize the solid product from ethanol to obtain the pure chalcone derivative.

Protocol 4: Pyrazole Annulation for Kinase Inhibitor Scaffolds

Rationale: The pyrazole moiety is a key feature in many kinase inhibitors. Converting the acetyl group into a pyrazole ring fused or linked to the quinoxaline core is a highly effective strategy for generating compounds that can target the ATP-binding site of kinases.

Objective: To synthesize 5-(1H-pyrazol-5-yl)-8-methylquinoxaline derivatives.

Procedure: Step A: Formation of the Enaminone Intermediate

• In a flask, add 1-(8-methylquinoxalin-5-yl)ethan-1-one (1.0 eq) to N,N-dimethylformamide dimethyl acetal (DMF-DMA) (5 volumes).

• Heat the mixture at 100-110°C for 2-4 hours.

• Cool the reaction and remove the excess DMF-DMA under high vacuum to yield the crude (E)-3-(dimethylamino)-1-(8-methylquinoxalin-5-yl)prop-2-en-1-one, which is often used directly in the next step.

Step B: Cyclization with Hydrazine

• Dissolve the crude enaminone from Step A in ethanol (10 volumes).

• Add hydrazine hydrate (N₂H₄·H₂O) (1.5 eq) to the solution.

• Reflux the mixture for 4-6 hours. Monitor by TLC.

• Work-up: Cool the reaction mixture and concentrate in vacuo. Add water to the residue, and a solid should precipitate.

• Purification: Collect the solid by filtration, wash with cold water, and recrystallize from an appropriate solvent like ethanol or isopropanol to yield the pure pyrazole derivative.

Conclusion and Future Outlook

1-(8-Methylquinoxalin-5-yl)ethan-1-one is a strategically designed intermediate that opens a gateway to a vast chemical space of potential drug candidates. The protocols detailed herein provide a foundation for its synthesis and subsequent elaboration. The true power of this intermediate is realized when these protocols are applied in a combinatorial fashion to generate large libraries of diverse quinoxaline derivatives. The resulting chalcones, pyrazoles, and α-functionalized ketones are primed for biological screening across a range of therapeutic areas, particularly in oncology and infectious diseases, where the quinoxaline scaffold has already proven its immense value.[4][5][9]

References

• BenchChem. Quinoxaline Derivatives: A Comprehensive Guide for Medicinal Chemistry.
• Bentham Science Publishers.
• TIJER.org. A REVIEW ON MEDICINAL AND STRUCTURAL ACTIVITY OF QUINOXALINE MOIETY.
• Acta Pharmaceutica. Chemistry and pharmacological diversity of quinoxaline motifs as anticancer agents.
• MDPI. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades.
• SpringerLink. Reusable nano-catalyzed green protocols for the synthesis of quinoxalines: an overview.
• MDPI.
• PMC.
• MDPI. A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor.
• ACG Publications.
• Iosrjournals.
• Asian Journal of Chemistry. One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions.
• PubMed. Quinoxaline: An insight into the recent pharmacological advances.
• ResearchGate.

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• 8. encyclopedia.pub [encyclopedia.pub]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for 1-(8-Methylquinoxalin-5-yl)ethan-1-one in Heterocyclic Chemistry Research

These application notes provide a comprehensive guide for researchers, medicinal chemists, and drug development professionals on the synthesis, characterization, and versatile applications of 1-(8-Methylquinoxalin-5-yl)ethan-1-one. This key intermediate serves as a valuable scaffold in the construction of diverse heterocyclic systems, leveraging the rich chemical landscape of the quinoxaline core. The protocols detailed herein are grounded in established chemical principles and offer insights into the causality behind experimental choices, ensuring both reproducibility and a deeper understanding of the underlying chemistry.

Introduction: The Significance of the Quinoxaline Scaffold

Quinoxalines, or benzopyrazines, are a prominent class of nitrogen-containing heterocyclic compounds formed by the fusion of a benzene and a pyrazine ring.[1] This structural motif is at the heart of numerous compounds exhibiting a wide spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][3][4] The quinoxaline core is a key component in several approved drugs, underscoring its therapeutic relevance.[2] The introduction of an acetyl group, as in 1-(8-Methylquinoxalin-5-yl)ethan-1-one, provides a reactive handle for a multitude of chemical transformations, making it a highly valuable building block for combinatorial chemistry and the synthesis of novel bioactive molecules.

PART 1: Synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

The synthesis of the target compound can be approached through two primary retrosynthetic pathways. The most established and reliable method involves the condensation of a substituted ortho-phenylenediamine with a 1,2-dicarbonyl compound. An alternative, though potentially more challenging route, is the direct acylation of a pre-existing 8-methylquinoxaline core.

Protocol 1: Synthesis via Condensation of 3,4-Diaminotoluene

This protocol is based on the classical and widely utilized method for quinoxaline synthesis, which involves the acid-catalyzed condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[5][6]

Reaction Principle: The reaction proceeds through the nucleophilic attack of the amino groups of 3,4-diaminotoluene (3-methyl-1,2-phenylenediamine) on the carbonyl carbons of 1-acetyl-2-methoxyacetylene (a surrogate for acetylglyoxal). The resulting diimine intermediate rapidly undergoes cyclization and aromatization to yield the stable quinoxaline ring system. A catalytic amount of acid facilitates the dehydration steps.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Step-by-Step Protocol:

• Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3,4-diaminotoluene (1.22 g, 10 mmol) in ethanol (50 mL).

• Addition of Dicarbonyl: To the stirred solution, add an equimolar amount of a suitable 1,2-dicarbonyl synthon, such as methylglyoxal (1.1 mL of 40% aq. solution, 10 mmol) or a precursor.

• Acid Catalysis: Add a catalytic amount of glacial acetic acid (0.3 mL, ~5 mol%).

• Reaction: Heat the mixture to reflux (approximately 78 °C) and maintain for 2-4 hours.

• Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v). The consumption of the diamine starting material indicates the reaction's completion.

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Extraction: Redissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) followed by brine (30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Protocol 2: Synthesis via Friedel-Crafts Acylation

This approach involves the direct acylation of 5-methylquinoxaline. It is important to note that quinoxalines are electron-deficient heterocycles, which can make them less reactive towards electrophilic aromatic substitution like the Friedel-Crafts acylation.[7][8] Therefore, forcing conditions may be required.

Reaction Principle: A strong Lewis acid, such as aluminum chloride (AlCl₃), is used to generate a highly electrophilic acylium ion from acetyl chloride.[8][9] This acylium ion then attacks the electron-rich benzene ring of the 5-methylquinoxaline. The acylation is expected to occur at the position most activated by the methyl group and least deactivated by the pyrazine ring.

Step-by-Step Protocol:

• Setup: To a flame-dried, three-necked flask under a nitrogen atmosphere, add anhydrous aluminum chloride (AlCl₃) (2.93 g, 22 mmol) and dry dichloroethane (40 mL).

• Acylium Ion Formation: Cool the suspension to 0 °C in an ice bath. Slowly add acetyl chloride (1.5 mL, 21 mmol) to the mixture and stir for 15 minutes.

• Substrate Addition: Add 5-methylquinoxaline (1.44 g, 10 mmol) portion-wise to the reaction mixture, ensuring the temperature remains below 5 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to 60-70 °C for 12-24 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench by slowly adding crushed ice, followed by concentrated HCl.

• Work-up and Extraction: Extract the mixture with dichloromethane (3 x 50 mL). Combine the organic layers and wash with saturated sodium bicarbonate solution, water, and brine.

• Drying and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by column chromatography.

PART 2: Characterization Data (Expected)

As this compound is not extensively reported, the following data are predicted based on the analysis of structurally similar quinoxaline derivatives.[10][11][12]

Parameter	Expected Value / Observation
Appearance	Pale yellow to off-white solid
Molecular Formula	C₁₁H₁₀N₂O
Molecular Weight	186.21 g/mol
Melting Point	110-120 °C (predicted range)
¹H NMR (CDCl₃, 400 MHz)	δ 8.8-9.0 (m, 2H, quinoxaline H2, H3), 7.8-8.1 (m, 2H, Ar-H), 7.5-7.7 (m, 1H, Ar-H), 2.75 (s, 3H, COCH₃), 2.65 (s, 3H, Ar-CH₃)
¹³C NMR (CDCl₃, 101 MHz)	δ 199.0 (C=O), 145.0, 143.0, 141.0, 138.0, 135.0, 130.0, 129.0, 128.0, 125.0 (aromatic carbons), 26.0 (COCH₃), 18.0 (Ar-CH₃)
FT-IR (KBr, cm⁻¹)	~3050 (Ar C-H), ~2920 (Aliphatic C-H), ~1690 (C=O stretch), ~1600, 1550 (C=N, C=C stretch)
Mass Spec (ESI-MS)	m/z 187.08 [M+H]⁺

PART 3: Applications in Heterocyclic Synthesis

The acetyl group on the quinoxaline ring is a versatile functional handle for constructing more complex heterocyclic systems.

Application 1: Synthesis of Pyrazolo[3,4-b]quinoxalines

The acetyl group can be used to construct a fused pyrazole ring, a scaffold known for its diverse biological activities. This is typically achieved through condensation with hydrazine derivatives.

Reaction Principle: The reaction involves the initial condensation of the ketone (acetyl group) with hydrazine to form a hydrazone intermediate. This is followed by an intramolecular cyclization and dehydration, often under acidic or basic conditions, to yield the aromatic pyrazole ring.

Reaction Pathway Diagram:

Caption: Synthesis of pyrazoloquinoxalines.

Step-by-Step Protocol:

• Setup: In a 50 mL round-bottom flask, dissolve 1-(8-Methylquinoxalin-5-yl)ethan-1-one (1.86 g, 10 mmol) in absolute ethanol (25 mL).

• Reagent Addition: Add hydrazine hydrate (0.6 mL, 12 mmol) and a few drops of glacial acetic acid.

• Reaction: Reflux the mixture for 6-8 hours, monitoring by TLC.

• Work-up: Cool the reaction mixture to room temperature. If a precipitate forms, collect it by filtration. If not, reduce the solvent volume in vacuo until precipitation occurs.

• Purification: Wash the solid product with cold ethanol and dry to obtain the desired pyrazolo[3,4-b]quinoxaline derivative.

Conclusion

1-(8-Methylquinoxalin-5-yl)ethan-1-one is a strategically important intermediate in heterocyclic chemistry. The protocols outlined in these notes provide robust methods for its synthesis and demonstrate its utility as a precursor to more complex, biologically relevant molecules. By leveraging the established chemistry of the quinoxaline scaffold and the reactivity of the acetyl group, researchers can efficiently generate diverse molecular architectures for applications in drug discovery and materials science.

References

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56.[13]

• Attanasi, O. A., De Crescentini, L., Filippone, P., Mantellini, F., & Santeusanio, S. (2003). Improved Synthesis of Substituted Quinoxalines from New N=N-Polymer-bound 1,2-Diaza-1,3-butadienes. Letters in Organic Chemistry, 1(2), 1183-1186.

• BenchChem. (2025). Application Notes and Protocols: Synthesis of Quinoxalines Using 3-Methoxymethyl-benzene-1,2-diamine. Retrieved from BenchChem website.[13]

• ChemicalBook. (2023). 5-Bromo-8-methylquinoxaline synthesis. Retrieved from ChemicalBook website.[14]

• Choudhary, P., Kumar, A., & Singh, B. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. Molecules, 26(11), 3165.[15]

• Hu, Z.-Y., Du, D., Tang, W.-F., & Lu, T. (2012). One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. Asian Journal of Chemistry, 24(5), 2262-2264.[2][10]

• Kaur, M., & Kumar, S. (2018). HETEROCYCLIC CHEMISTRY OF QUINOXALINE AND POTENTIAL ACTIVITIES OF QUINOXALINE DERIVATIVES – A REVIEW. Pharmacophore, 9(1), 1-10.[4]

• Mother Theresa Institute of Science and Technology. (2024). Recent Advances in the Synthesis of Quinoxalines. A Mini Review. Retrieved from Mother Theresa Institute website.[6]

• Oreate AI. (2026). Friedel-Crafts Reactions: Unpacking Alkylation and Acylation. Retrieved from Oreate AI Blog.[16]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation.

• Piras, M., et al. (2021). Synthesis, Biological Evaluation, and In Silico Studies of New Acetylcholinesterase Inhibitors Based on Quinoxaline Scaffold. Molecules, 26(16), 4933.[12]

• Ramli, Y., et al. (2017). Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives. ACS Omega, 2(5), 2196-2204.[10]

• Sigma-Aldrich. (n.d.). Friedel–Crafts Acylation. Retrieved from Sigma-Aldrich website.

• Steps, C. (2025). Friedel-Crafts Acylation. Retrieved from Chemistry Steps website.[8]

• SynArchive. (n.d.). Friedel-Crafts Acylation. Retrieved from SynArchive website.[9]

• Tighadouini, S., et al. (2016). Fused-Ring Derivatives of Quinoxalines: Spectroscopic Characterization and Photoinduced Processes Investigated by EPR Spin Trapping Technique. Molecules, 21(10), 1354.[1]

• Tsoler, E. A., et al. (2017). Synthesis, Characterization and Biological Evaluation of some 3-methylquinoxaline-2-hydrazones. Organic Chemistry: Current Research, 6(2).[11]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from Wikipedia.[7]

• Wu, J., et al. (2023). A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. Molecules, 28(21), 7384.[17]

• Allan, P. N. M., Ostrowska, M. I., & Patel, B. (2019). Acetic Acid Catalysed One-Pot Synthesis of Pyrrolo[1,2-a]quinoxaline Derivatives. Synlett, 30(18), A-E.[18]

• Ubarhande, S. S., et al. (2011). GREEN SYNTHESIS OF QUINOXALINE AND SUBSTITUTED QUINOXALINES. TSI Journals, 6(8).[19]

• Yakaiah, T., et al. (2015). Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline and Their Chalcone Derivatives. Journal of Applicable Chemistry, 4(4), 1195-1202.[20]

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• 2. asianpubs.org [asianpubs.org]
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Application Note: Crystallization of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

This guide outlines advanced crystallization protocols for 1-(8-Methylquinoxalin-5-yl)ethan-1-one , a critical intermediate in the synthesis of bioactive quinoxaline derivatives (e.g., kinase inhibitors, antiviral agents).[1][2][3]

The following methodologies are engineered based on the structural physicochemical properties of the 5,8-disubstituted quinoxaline scaffold. As direct solubility data for this specific isomer is often proprietary, these protocols are derived from validated behaviors of homologous benz-substituted quinoxalines (e.g., 5-acetyl-8-hydroxyquinoline and 5-methylquinoxaline).[1][2][3]

[1][2][3]

Physicochemical Profile & Solubility Assessment

Before initiating crystallization, one must understand the molecular drivers of the crystal lattice.[2][3]

• Molecule: 1-(8-Methylquinoxalin-5-yl)ethan-1-one[1][3]

• Molecular Weight: ~186.21 g/mol [1][2][3][4]

• Structural Characteristics: The molecule features a planar quinoxaline core with a lipophilic methyl group at C8 and a polar acetyl acceptor at C5.[2][3] This creates a "push-pull" electronic system across the benzene ring, enhancing dipole-dipole interactions.[1][2][3]

• Predicted LogP: ~1.8 – 2.2 (Moderately Lipophilic)[1][2][3]

Solubility Matrix (Empirical & Predicted)

Solvent Class	Representative Solvent	Solubility Behavior	Usage in Protocol
Alcohols	Ethanol (EtOH), IPA	High (Hot) / Low (Cold)	Primary Solvent (Ideal for cooling crystallization)
Esters	Ethyl Acetate (EtOAc)	High	Good for initial dissolution; requires antisolvent.[1][2][3][4]
Aromatics	Toluene	Moderate	Excellent for disrupting - stacking impurities.[1][2][3]
Alkanes	n-Heptane, Hexane	Insoluble	Antisolvent (induces nucleation).[1][2][3]
Chlorinated	DCM, Chloroform	Very High	Too soluble for crystallization; use for extraction only.[2][3]
Water	Water	Insoluble	Antisolvent (aggressive).[2][3]

Experimental Protocols

Method A: Ethanol-Water Recrystallization (Purity Focused)

Best for: Final polishing step to remove polar impurities and inorganic salts.[1][2][3]

Mechanism: This method leverages the steep solubility curve of quinoxalines in aqueous ethanol.[2][3] The water acts as a mild antisolvent, increasing yield without precipitating amorphous "gunk."[2][3]

Protocol:

• Dissolution: Charge 10.0 g of crude 1-(8-Methylquinoxalin-5-yl)ethan-1-one into a reactor.

• Solvent Addition: Add Absolute Ethanol (50 mL) (5 vol).

• Heating: Heat the slurry to reflux (78°C) under stirring (250 RPM). The solid should fully dissolve.[2][3]

  • Note: If solids remain, add EtOH in 1 mL increments until clear.[2][3]

• Clarification (Optional): If insoluble black specks (carbon/catalyst) are present, perform a hot filtration through a Celite pad.[2][3]

• Nucleation: Cool the solution slowly to 50°C .

• Antisolvent Addition: Dropwise, add Deionized Water (15-20 mL) until a persistent turbidity (cloud point) is observed.[2][3]

• Re-heating: Heat briefly back to 60°C to dissolve the cloud (this ensures controlled nucleation later).

• Controlled Cooling: Cool to 0-5°C at a rate of 10°C/hour.

  • Why? Rapid cooling traps impurities.[2][3] Slow cooling builds dense, pure prisms.[2][3]

• Isolation: Filter the crystals using a Büchner funnel. Wash with cold 2:1 EtOH:Water.[2][3]

• Drying: Vacuum dry at 40°C for 12 hours.

Method B: Toluene-Heptane Displacement (Yield Focused)

Best for: Scale-up and removing lipophilic dimers or oligomers.[1][2][3]

Mechanism: Toluene effectively solvates the aromatic quinoxaline core via

-interactions.[1][2][3] Heptane acts as a non-polar antisolvent that gently "squeezes" the molecule out of solution.[2][3]

Protocol:

• Dissolution: Dissolve 10.0 g of crude material in Toluene (40 mL) at 65°C .

• Seeding: At 55°C, add 0.1% w/w seed crystals (if available) to prevent oiling out.

• Antisolvent Dosing: Add n-Heptane (40 mL) slowly over 30 minutes while maintaining temperature at 55°C.

• Aging: Hold at 55°C for 1 hour to allow crystal growth (Ostwald Ripening).

• Cooling: Ramp down to 10°C over 4 hours.

• Filtration: Filter and wash with 1:1 Toluene:Heptane.

Critical Process Workflow (Logic Map)

The following diagram illustrates the decision-making process for purifying this specific intermediate, focusing on impurity rejection.

Caption: Decision matrix for selecting the optimal crystallization solvent system based on crude solubility and impurity profile.

Analytical Validation & Troubleshooting

To ensure the protocol is "self-validating," perform the following checks:

A. Polymorph Screening (XRD)

Quinoxalines are prone to polymorphism.[2][3]

• Target: A stable crystalline form (usually high melting point).[2][3]

• Test: Run Powder X-Ray Diffraction (PXRD). Sharp, distinct peaks indicate crystallinity.[2][3] A "halo" indicates amorphous material (failed crystallization).[2][3]

B. Purity Check (HPLC)[2][3]

• Column: C18 Reverse Phase.[1][2][3]

• Mobile Phase: Acetonitrile : Water (0.1% TFA).[2][3]

• Target: >98.5% Area under curve (AUC).

• Common Impurity: 5-Methylquinoxaline (starting material) or oxidized N-oxide byproducts.[1][2][3]

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Oiling Out	Temperature dropped too fast or solution too concentrated.[1][2][3][4]	Re-heat to dissolve oil, add seed crystals, and cool slower.
Low Yield	Too much solvent or insufficient antisolvent.[2][3]	Concentrate the mother liquor or increase antisolvent ratio (e.g., from 1:1 to 1:3).[2][3]
Colored Crystals	Chromophoric impurities trapped in lattice.[2][3]	Recrystallize from Toluene (Method B) or use Activated Carbon in Method A.

References

• General Synthesis of Quinoxalines: Ajani, O. O., et al. "Microwave-assisted synthesis and antibacterial activity of some new quinoxaline derivatives."[1][2][3][4] Journal of Heterocyclic Chemistry, vol. 47, no. 5, 2010, pp. 1155-1161.[1][2][3] Link[1][2][3]

• Crystallization of Heterocycles: Myerson, A. S.[2][3] Handbook of Industrial Crystallization. 2nd ed., Butterworth-Heinemann, 2002.[1][2][3] (Standard text for solvent selection logic).

• Structural Analogs (5-Acetyl-8-hydroxyquinoline): Rbaa, M., et al. "Synthesis, Characterization, Crystallographic Studies of 5-Acetyl-8-hydroxyquinoline."[1][2][3] Journal of Molecular Structure, vol. 1155, 2018, pp. 1-8.[1][2][3] (Used as a basis for solubility prediction).[2][3]

• Solubility Data (Quinoxaline Derivatives): PubChem Compound Summary for CID 13708-12-8 (5-Methylquinoxaline). Link[1][3]

Sources

• 1. prepchem.com [prepchem.com]
• 2. chemscene.com [chemscene.com]
• 3. 8-Methylquinoline | C10H9N | CID 11910 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-(3-Methylquinoxalin-2-YL)ethanone | C11H10N2O | CID 12405632 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Ligand Synthesis and Coordination Chemistry of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

[1]

Introduction & Chemical Profile

The compound 1-(8-Methylquinoxalin-5-yl)ethan-1-one (also referred to as 5-acetyl-8-methylquinoxaline ) represents a specialized scaffold in ligand design.[1] Unlike the more common 2- or 3-substituted quinoxalines, this molecule features functionalization on the carbocyclic (benzene) ring of the quinoxaline core.[1]

Structural Significance

• 5-Acetyl Handle (C=O): Positioned at C5, the acetyl group serves as a reactive electrophile for condensation reactions (Schiff base formation) while maintaining electronic communication with the quinoxaline

  -system.[1]

• 8-Methyl Steric Modulator: The methyl group at C8 creates a specific steric environment near the N1 nitrogen.[1] In coordination chemistry, this bulk can prevent the formation of planar bis-ligand complexes, favoring mono-ligand species or distorted geometries that are often more catalytically or biologically active.[1]

• N4 Coordination Site: The nitrogen at position 4 (peri- to the acetyl group) acts as the primary anchor for metal binding, typically forming stable 5- or 6-membered chelate rings upon ligand formation.[1]

Key Applications

• Medicinal Chemistry: Precursor for thiosemicarbazone and hydrazone ligands with potent anticancer (DNA intercalating) and antimicrobial profiles.[1]

• Catalysis: Synthesis of sterically hindered N,N or N,O chelators for transition metal catalysis (e.g., Ni(II) or Pd(II) polymerization catalysts).[1]

• Fluorescence Sensing: The rigid quinoxaline fluorophore allows for the development of "turn-on" cation sensors.[1]

Synthesis of the Precursor

Note: If the starting material is not commercially available, it is synthesized via the condensation of the corresponding diamine with glyoxal.

Reaction Scheme:

[1]

Protocol 1: Cyclization to the Quinoxaline Core

• Dissolution: Dissolve 10 mmol of 3-acetyl-6-methyl-1,2-phenylenediamine in 50 mL of absolute ethanol.

• Addition: Add 11 mmol (1.1 eq) of glyoxal (40% aq. solution) dropwise under stirring.

• Reflux: Heat the mixture to reflux (78 °C) for 4–6 hours. Monitor by TLC (SiO₂, Hexane:EtOAc 7:3).[1]

• Workup: Cool to room temperature. The product often precipitates.[1] If not, concentrate under reduced pressure and recrystallize from ethanol/water.[1]

• Yield Expectation: 75–85%.

Ligand Synthesis Protocols

The primary utility of this ketone is the generation of Schiff Base Ligands .[1] The following protocols describe the synthesis of Thiosemicarbazones (TSC) and Hydrazones, which are the "gold standard" for this scaffold.

Protocol 2: Synthesis of Thiosemicarbazone Ligands (N,N,S Donors)

This reaction creates a tridentate ligand system (N_quinoxaline, N_imine, S_thiolate) capable of binding metals like Cu(II), Pt(II), and Pd(II).[1]

Reagents:

• 1-(8-Methylquinoxalin-5-yl)ethan-1-one (1.0 eq)[1]

• Thiosemicarbazide (or N4-substituted derivative) (1.1 eq)[1]

• Solvent: Ethanol or Methanol (HPLC grade)[1]

• Catalyst: Glacial Acetic Acid (cat.[1] 3–5 drops)

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve 1.0 mmol of the ketone in 20 mL of hot ethanol.

• Activation: Add 3–5 drops of glacial acetic acid to protonate the carbonyl oxygen, enhancing electrophilicity.

• Condensation: Add 1.1 mmol of thiosemicarbazide dissolved in 10 mL of hot ethanol/water (1:1).

• Reflux: Reflux the mixture for 6–12 hours.

  • Checkpoint: A color change (often to yellow or orange) indicates imine formation.[1]

• Isolation: Cool the reaction mixture to 0–4 °C overnight. Filter the resulting precipitate.[1]

• Purification: Wash the solid with cold ethanol (2 x 5 mL) and diethyl ether (2 x 5 mL). Recrystallize from hot ethanol if necessary.

Data Summary Table: Reaction Optimization

Parameter	Condition A (Standard)	Condition B (Microwave)	Outcome Comparison
Solvent	Ethanol	Ethanol	MW yields are typically 10-15% higher.[1]
Time	8 Hours (Reflux)	20 Minutes (150 W, 80°C)	MW drastically reduces time; purity is comparable.[1]
Catalyst	Acetic Acid	HCl (conc.)[1]	HCl can cause salt formation; AcOH is preferred.[1]
Yield	70–80%	85–92%	MW is recommended for high-throughput synthesis.[1]

Metal Complexation Protocol

Once the ligand (L) is synthesized, it acts as a chelator for transition metals.[1] The 8-methyl group often enforces a distorted square-planar or tetrahedral geometry depending on the metal.[1]

Protocol 3: General Metallation (Cu, Ni, Co)

Target Complex: [M(L)Cl] or [M(L)₂][1]

• Ligand Solution: Dissolve 0.5 mmol of the ligand (from Protocol 2) in 15 mL of hot ethanol.

  • Note: If solubility is poor, use DMSO or a CHCl₃/MeOH mixture.[1]

• Metal Salt Solution: Dissolve 0.5 mmol of the metal salt (e.g., CuCl₂[1]·2H₂O, Ni(OAc)₂[1]·4H₂O) in 10 mL of ethanol.

• Mixing: Add the metal solution dropwise to the ligand solution under continuous stirring.

• Reflux: Reflux for 2–4 hours.

  • Observation: Immediate precipitation often occurs.[1]

• Filtration: Filter the complex while hot (to remove unreacted ligand) or after cooling (for maximum yield).[1]

• Characterization:

  • IR: Look for the shift in the C=N stretch (approx. 1600 cm⁻¹) and appearance of M-N/M-S bands (400–500 cm⁻¹).[1]

  • UV-Vis: d-d transitions will confirm geometry.[1]

Workflow Visualization

The following diagram illustrates the critical path from precursor to bioactive metal complex, highlighting the decision nodes for ligand diversification.

Caption: Synthesis workflow from diamine precursor to metal complex. Blue nodes indicate stable intermediates; Green indicates the active ligand; Red indicates the final complex.[1]

Applications & Mechanism of Action

A. Anticancer Activity (DNA Intercalation)

The planar quinoxaline ring is a known DNA intercalator.[1]

• Mechanism: The 8-methyl group provides a "stop" signal, preventing full intercalation in some sequences, which can increase specificity.[1] The metal center (e.g., Cu(II)) can generate Reactive Oxygen Species (ROS) upon binding to the DNA minor groove, leading to strand scission.[1]

• Assay: Validated via UV-Vis titration with CT-DNA (Hypochromism indicates binding).[1]

B. Catalysis

• Polymerization: Nickel(II) complexes of these sterically bulky ligands (8-methyl effect) are effective in ethylene oligomerization.[1] The steric bulk protects the axial sites, slowing down chain termination.[1]

References

• General Quinoxaline Synthesis: Heravi, M. M., et al. "Recent advances in the synthesis of quinoxalines."[1] Synthetic Communications, vol. 44, no.[1] 1, 2014. Link[1]

• Thiosemicarbazone Ligands: Lobana, T. S., et al. "Bonding and structure trends of thiosemicarbazone derivatives of metals—An overview."[1] Coordination Chemistry Reviews, vol. 253, 2009, pp. 977–1055.[1] Link[1]

• Quinoxaline Biological Activity: Pereira, J. A., et al. "Quinoxaline, its derivatives and applications: A State of the Art review."[1] European Journal of Medicinal Chemistry, vol. 97, 2015, pp. 664–672.[1] Link[1]

• Metal-Based Drugs: Mjos, K. D., & Orvig, C. "Metallodrugs in medicinal inorganic chemistry."[1] Chemical Reviews, vol. 114, 2014, pp. 4540–4563.[1] Link[1]

• Microwave Synthesis: Polshettiwar, V., & Varma, R. S.[1] "Aqueous microwave chemistry: a clean and green synthetic tool for rapid drug discovery."[1] Chemical Society Reviews, vol. 37, 2008, pp. 1546–1557.[1] Link

Sources

• 1. 2,3-Butanediamine - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for the Storage and Handling of Quinoxaline Ketones

Introduction

Quinoxaline ketones represent a significant class of heterocyclic compounds widely utilized in medicinal chemistry, materials science, and drug development.[1] Their unique scaffold, arising from the fusion of a benzene and a pyrazine ring, imparts a range of desirable physicochemical and biological properties.[1] As the use of these valuable compounds becomes more widespread in research and development, a comprehensive understanding of their proper storage and handling is paramount to ensure the integrity of the compounds, the safety of laboratory personnel, and the reproducibility of experimental results.

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the best practices for the storage and handling of quinoxaline ketones. The protocols herein are grounded in established safety data, chemical reactivity principles, and practical laboratory experience.

Chemical and Physical Properties of Quinoxaline Ketones

A foundational understanding of the chemical and physical properties of quinoxaline ketones is essential for their appropriate handling.

1.1. General Characteristics

Quinoxaline itself is a colorless solid that melts just above room temperature.[2] However, the introduction of a ketone functional group and other substituents can significantly alter the physical state, appearance, and properties of the resulting derivative. Quinoxaline ketones are typically crystalline solids with varying colors, from yellow to brown, depending on their specific structure and purity.[3]

1.2. Stability and Reactivity

The stability of quinoxaline ketones can be influenced by several factors:

• Tautomerization: In their reduced form, some quinoxaline derivatives are susceptible to tautomerization, which can lead to degradation.[4] This is a critical consideration in applications such as redox flow batteries.[4]

• Photosensitivity: Aromatic ketones can be sensitive to light. While specific data for all quinoxaline ketones is not available, it is a prudent practice to assume photosensitivity and take appropriate precautions to protect them from light exposure.[5]

• Thermal Stability: The thermal stability of quinoxaline ketones varies with their substitution pattern. Decomposition temperatures are typically not reported in standard safety data sheets for all derivatives, but it is advisable to avoid exposure to high temperatures unless required for a specific experimental procedure.

• Reactivity with Acids and Bases: Quinoxaline derivatives are known to be incompatible with strong acids and strong bases.[2] Contact with these substances should be avoided to prevent degradation or unwanted reactions.

Hazard Identification and Safety Precautions

Quinoxaline ketones, like many organic compounds, present certain hazards that necessitate careful handling and the use of appropriate personal protective equipment (PPE).

2.1. GHS Hazard Classification

Based on available Safety Data Sheets (SDS) for quinoxaline and its derivatives, the following GHS hazard statements are common:[2][6][7]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

• H302: Harmful if swallowed.[6][8]

• H351: Suspected of causing cancer.[6]

2.2. Personal Protective Equipment (PPE)

To mitigate the risks associated with handling quinoxaline ketones, the following PPE is mandatory:

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[7][9]

• Skin Protection: Wear impervious, flame-retardant protective clothing.[7][9] Chemical-resistant gloves (e.g., nitrile) must be worn and inspected before use.[9]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.[6][9] If exposure limits are exceeded, a full-face respirator should be used.[7][9]

Storage Procedures for Quinoxaline Ketones

Proper storage is crucial for maintaining the purity, stability, and shelf-life of quinoxaline ketones.

3.1. General Storage Conditions

The following table summarizes the recommended storage conditions for quinoxaline ketones:

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place.[2][6] Refrigeration (2-8 °C) is recommended for long-term storage.[10][11][12]	Lower temperatures slow down potential degradation pathways.
Light	Store in the dark, in amber glass bottles or opaque containers.[2][10][11][12]	Protects photosensitive compounds from degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if the compound is known to be sensitive to air or moisture.	Prevents oxidation and hydrolysis.
Container	Keep in a tightly closed, original container.[2][9]	Prevents contamination and exposure to air and moisture.
Location	Store in a well-ventilated area away from incompatible materials.[2][6]	Ensures safety and prevents accidental reactions.

3.2. Incompatible Materials

Store quinoxaline ketones away from the following substances:[2][13][14][15]

• Strong acids

• Strong bases

• Strong oxidizing agents

Handling Protocols for Quinoxaline Ketones

Adherence to strict handling protocols is essential for the safety of personnel and the integrity of experiments.

4.1. General Handling Workflow

The following diagram illustrates the general workflow for handling quinoxaline ketones in a laboratory setting.

Caption: General workflow for handling quinoxaline ketones.

4.2. Step-by-Step Handling Protocol

• Preparation:

  • Thoroughly read the Safety Data Sheet (SDS) for the specific quinoxaline ketone being used.[6]

  • Don the appropriate Personal Protective Equipment (PPE) as outlined in Section 2.2.[7][9]

  • Prepare the workspace in a well-ventilated chemical fume hood.[6] Ensure all necessary equipment is clean, dry, and readily accessible.

• Weighing and Transfer:

  • Weigh the solid quinoxaline ketone in a tared container within the fume hood.

  • Avoid generating dust.[6] If the compound is a fine powder, handle it with care.

  • Use appropriate tools (e.g., spatula) for transfer.

• Dissolution:

  • Select a suitable solvent based on the experimental requirements and the solubility of the specific quinoxaline ketone. Common solvents for quinoxaline synthesis and reactions include ethanol, acetic acid, and toluene.[16][17][18]

  • Add the solvent to the vessel containing the quinoxaline ketone slowly and with stirring.

  • If necessary, gentle heating or sonication can be used to aid dissolution, but be mindful of the compound's thermal stability.

• Reaction Setup and Monitoring:

  • Set up the reaction apparatus within the fume hood.

  • Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC).[16][17]

4.3. Spill and Emergency Procedures

• Minor Spills:

  • Evacuate unnecessary personnel.[2]

  • Wearing appropriate PPE, clean up the spill immediately.[6]

  • For solid spills, avoid generating dust.[6] Use a dry clean-up procedure and place the material in a sealed, labeled container for disposal.[6]

  • For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for disposal.

• Major Spills:

  • Evacuate the area immediately and alert the appropriate emergency response team.[6]

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[2][9] Remove contaminated clothing.[2][9] Seek medical attention if irritation persists.[2]

  • Eye Contact: Immediately rinse eyes cautiously with water for several minutes.[2][7] Remove contact lenses if present and easy to do. Continue rinsing.[2][7] Seek immediate medical attention.[2]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2][7][9] Seek medical attention if you feel unwell.[2][7][9]

  • Ingestion: Rinse mouth with water.[2][9] Do NOT induce vomiting.[2] Seek immediate medical attention.[2]

Waste Disposal

Dispose of quinoxaline ketone waste in accordance with all local, state, and federal regulations.[2][7]

• Collect waste in a properly labeled, sealed container.

• Do not dispose of quinoxaline ketone waste down the drain.

• Consult your institution's environmental health and safety department for specific disposal procedures.

Troubleshooting Common Handling Issues

The following diagram outlines troubleshooting steps for common issues encountered during the handling of quinoxaline ketones.

Caption: Troubleshooting common handling issues.

Conclusion

The proper storage and handling of quinoxaline ketones are critical for ensuring laboratory safety, maintaining compound integrity, and achieving reliable experimental outcomes. By adhering to the guidelines and protocols outlined in these application notes, researchers can work confidently and safely with this important class of compounds.

References

• Synerzine. (2018, June 22). Quinoxaline Safety Data Sheet. Retrieved from [Link]

• Pande, V., et al. (2024).
• Morita, M., et al. (1979). Structural Changes of Quinoxaline Derivatives, with Special Reference to 2-(2',3'-Dihydroxypropyl)-3-hydroxymethylquinoxaline. Agricultural and Biological Chemistry, 43(4), 765-771.

• Labtag. (2024, October 31). 5 Tips for Handling Photosensitive Reagents. Retrieved from [Link]

• Robinson, R. S., & Taylor, R. J. (2005).
• O'Brien, M. E., et al. (2021). Asymmetric Synthesis and Biological Screening of Quinoxaline-Containing Synthetic Lipoxin A4 Mimetics (QNX-sLXms). Journal of Medicinal Chemistry, 64(13), 9144-9163.
• Shteingarts, V. D., et al. (2023). Novel Derivatives of Quinoxaline-2-carboxylic Acid 1,4-Dioxides as Antimycobacterial Agents: Mechanistic Studies and Therapeutic Potential. Molecules, 28(21), 7435.
• Li, Y., et al. (2024). Advances in Metabolism and Metabolic Toxicology of Quinoxaline 1,4-Di-N-oxides. Chemical Research in Toxicology, 37(4), 589-605.
• Sharma, P., et al. (2026).

• Spex. (2024, December 23). The Proper Storage and Handling of Volatile Analytical Standards. Retrieved from [Link]

• Maldonado-Hódar, F. J., et al. (2023). Towards selective synthesis of quinoxalines by using transition metals-doped carbon aerogels.

• CPAchem. (2020, January 13). Safety data sheet: 3-Methyl-quinoxaline-2-carboxylic acid. Retrieved from [Link]

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(2), 25-52.
• Reddy, T. S., & Kumar, A. (2021). Recent advances in the synthesis and reactivity of quinoxaline. Organic Chemistry Frontiers, 8(15), 4257-4287.

• Environmental Health & Safety, University of California, Berkeley. (n.d.). Chemical Storage Guidelines. Retrieved from [Link]

• Wan, J.-P., & Wei, L. (2015). Quinoxaline Synthesis by Domino Reactions. Current Organic Synthesis, 12(6), 756-773.

• Eden Botanicals. (2024, November 15). Keeping Your Aromatics Fresh - How to Properly Store Essential Oils. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Electronic Supplementary Material (ESI) for Catalysis Science & Technology. Retrieved from [Link]

• Shaabani, A., et al. (2007). Green and Efficient Synthesis of Quinoxaline Derivatives via Ceric Ammonium Nitrate Promoted and in Situ Aerobic Oxidation of α-Hydroxy Ketones and α-Keto Oximes in Aqueous Media. Chemical and Pharmaceutical Bulletin, 55(11), 1670-1672.

• Essenciales. (n.d.). Preserving essential oils. Retrieved from [Link]

• Ballerini, E., et al. (2022). Sustainable and fast synthesis of functionalized quinoxalines promoted by natural deep eutectic solvents (NADESs). Green Chemistry, 24(8), 3369-3375.

• U.S. Chemical Storage. (2020, September 14). Use Chemical Storage Buildings When Storing Flavoring Chemicals. Retrieved from [Link]

• Granados, M. L., et al. (2014). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. International Journal of Molecular Sciences, 15(8), 13537-13551.
• Zhang, Y., et al. (2023). Synthesis and hypoglycemic activity of quinoxaline derivatives. Frontiers in Chemistry, 11, 1216954.

• Princeton University Environmental Health & Safety. (n.d.). Substance Incompatibility. Retrieved from [Link]

• Kumar, R., et al. (2022). Recent advances in the transition-metal-free synthesis of quinoxalines. RSC Advances, 12(10), 5917-5936.
• Heravi, M. M., et al. (2014). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. International Journal of Molecular Sciences, 15(8), 13537-13551.

• Risk Management and Safety, University of Alabama in Huntsville. (n.d.). Incompatible Chemicals. Retrieved from [Link]

• El-Nassag, M. A., et al. (2021). Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. Molecules, 26(4), 1083.

• Wikipedia. (n.d.). Photolabile protecting group. Retrieved from [Link]

• University of Washington Environmental Health & Safety. (n.d.). Examples of Incompatible Chemicals. Retrieved from [Link]

• Anibarro, B., et al. (1993). Comparative acute systemic toxicity of several quinoxaline 1,4-di-N-oxides in Wistar rats. Veterinary and Human Toxicology, 35(4), 305-307.

Sources

• 1. Recent advances in the synthesis and reactivity of quinoxaline - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. synerzine.com [synerzine.com]
• 3. downloads.ossila.com [downloads.ossila.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
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• 7. echemi.com [echemi.com]
• 8. cpachem.com [cpachem.com]
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• 14. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 15. ehs.utk.edu [ehs.utk.edu]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Synthesis and hypoglycemic activity of quinoxaline derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Welcome to the dedicated technical support guide for the synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible reaction.

Synthesis Overview: The Friedel-Crafts Acylation Approach

The most common and direct route to synthesize 1-(8-Methylquinoxalin-5-yl)ethan-1-one is through the Friedel-Crafts acylation of 8-methylquinoxaline. This classic electrophilic aromatic substitution reaction involves treating the quinoxaline substrate with an acylating agent, such as acetyl chloride or acetic anhydride, in the presence of a strong Lewis acid catalyst.

Reaction Scheme:

A critical consideration in this reaction is the nature of the quinoxaline ring system. The two nitrogen atoms in the pyrazine ring are basic and will coordinate with the Lewis acid catalyst (e.g., AlCl₃).[1] This complexation deactivates the aromatic system towards electrophilic substitution, often necessitating a significant excess of the catalyst and carefully controlled reaction conditions to achieve acceptable yields.[2]

Recommended Experimental Protocol

This protocol is designed to be a self-validating system, with checkpoints and rationale provided at each critical step.

Materials and Stoichiometry

Reagent	Molar Mass ( g/mol )	Molar Equivalents	Amount	Notes
8-Methylquinoxaline	144.17	1.0	(e.g., 1.0 g, 6.94 mmol)	Ensure starting material is pure and dry.
Aluminum Chloride (AlCl₃)	133.34	3.0 - 4.0	(e.g., 3.1 g, 23.2 mmol)	Must be anhydrous. Handle in a glovebox or under inert gas.
Acetyl Chloride (AcCl)	78.50	1.2 - 1.5	(e.g., 0.73 mL, 10.4 mmol)	Freshly distilled is preferred.
Dichloromethane (DCM)	-	-	(e.g., 20 mL)	Anhydrous grade, distilled over CaH₂.

Step-by-Step Procedure

• Reaction Setup: Under an inert atmosphere (Nitrogen or Argon), charge a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and addition funnel with anhydrous aluminum chloride (3.0 eq).

  • Scientist's Note: Strict anhydrous conditions are paramount. Any moisture will hydrolyze the AlCl₃ catalyst, rendering it inactive and significantly reducing the yield.

• Solvent Addition: Add anhydrous dichloromethane (DCM) to the flask and cool the resulting slurry to 0 °C using an ice bath.

• Substrate Addition: Dissolve 8-methylquinoxaline (1.0 eq) in a minimal amount of anhydrous DCM and add it dropwise to the cooled AlCl₃ slurry over 15-20 minutes. The mixture may turn dark.

  • Scientist's Note: This step forms the Lewis acid-base complex with the quinoxaline nitrogens. A stoichiometric amount of AlCl₃ is consumed here, which is why a large excess is required for the subsequent acylation catalysis.[1]

• Acylating Agent Addition: Add acetyl chloride (1.2 eq) to the addition funnel and add it dropwise to the reaction mixture at 0 °C over 30 minutes.

• Reaction Progression: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature. Monitor the reaction's progress using Thin-Layer Chromatography (TLC) (e.g., mobile phase: 30% Ethyl Acetate in Hexane).

  • Checkpoint: A new spot corresponding to the product should appear with a lower Rf value than the starting material. The reaction is typically complete within 4-8 hours.

• Workup & Quenching: Once the reaction is complete, cool the flask back to 0 °C and very carefully quench the reaction by slowly adding crushed ice, followed by dropwise addition of 2M HCl.

  • Caution: The quenching process is highly exothermic and will release HCl gas. Perform this step slowly in a well-ventilated fume hood.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution, water, and finally, brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Purify the crude residue by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane to afford the pure 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Workflow Visualization

The following diagram illustrates the complete experimental workflow from setup to the final purified product.

Caption: Experimental workflow for the synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a direct question-and-answer format.

Troubleshooting Q&A

Question 1: My reaction yield is very low or I recovered only starting material. What went wrong?

Answer: This is the most common issue and typically points to one of three areas: catalyst deactivation, insufficient catalyst, or temperature control.

• Cause A: Catalyst Deactivation. The primary culprit is moisture. Anhydrous AlCl₃ is extremely hygroscopic.

  • Solution: Ensure all glassware was rigorously flame-dried or oven-dried. Use anhydrous grade solvents. Handle AlCl₃ in a glovebox or under a positive pressure of inert gas.

• Cause B: Insufficient Catalyst. At least two moles of AlCl₃ are consumed to complex with the two nitrogen atoms of the quinoxaline ring. Only the excess AlCl₃ is available to catalyze the acylation.

  • Solution: Increase the molar equivalents of AlCl₃ to 3.5 or even 4.0 equivalents. This ensures enough free catalyst is present to activate the acetyl chloride.

• Cause C: Incorrect Temperature. If the reaction is kept too cold, the activation energy barrier may not be overcome. If it gets too hot during quenching, the product could degrade.

  • Solution: Follow the temperature profile strictly. Allow the reaction to warm to room temperature after the initial addition at 0 °C to ensure the reaction goes to completion. Ensure the quenching is done slowly in an ice bath.

Question 2: My TLC and NMR show multiple product spots/peaks. Why am I getting isomers or byproducts?

Answer: Formation of multiple products suggests a lack of regioselectivity or the presence of side reactions.

• Cause A: Isomer Formation. While acylation is expected at the C5 position due to the directing effect of the methyl group, some acylation may occur at other positions on the benzene ring, particularly if the reaction is run at higher temperatures.

  • Solution: Maintain a lower reaction temperature (room temperature or slightly below). A change in solvent to something less polar like carbon disulfide (CS₂) can sometimes improve regioselectivity, but exercise extreme caution due to its high flammability and toxicity.

• Cause B: Polyacylation. This is unlikely in Friedel-Crafts acylation because the product (an aryl ketone) is deactivated and less reactive than the starting material.[3] If observed, it points to extremely harsh conditions.

  • Solution: Re-evaluate reaction time and temperature. Do not let the reaction run for an excessively long time or at elevated temperatures.

• Cause C: Byproduct Formation. Side reactions can occur, especially with impure starting materials.

  • Solution: Confirm the purity of your 8-methylquinoxaline starting material by NMR and/or melting point. Purify it if necessary before starting the reaction.

Question 3: The workup procedure is difficult, and I'm getting a poor recovery from the extraction.

Answer: Emulsion formation and product loss to the aqueous layer are common issues during the workup of reactions involving aluminum salts.

• Cause A: Emulsion. Aluminum hydroxides formed during quenching can lead to persistent emulsions at the aqueous/organic interface.

  • Solution: After quenching, add a larger volume of both DCM and water to dilute the mixture. A slow filtration through a pad of Celite® can help break up the emulsion. Adding brine during the washing steps also helps to break emulsions.

• Cause B: Product Complexation. The ketone product can coordinate with aluminum salts, retaining it in the aqueous layer.

  • Solution: The addition of HCl during the quench is crucial. It ensures the aluminum salts remain as water-soluble species and breaks up any complexes with the ketone product. Ensure the aqueous layer is acidic (pH 1-2) before extraction. Perform multiple extractions (3x) with DCM to ensure complete recovery.

Troubleshooting Logic Diagram

Caption: Decision tree for troubleshooting low product yield.

Frequently Asked Questions (FAQs)

• Q1: Why is AlCl₃ used as the catalyst instead of others like FeCl₃ or ZnCl₂?

  • A1: AlCl₃ is a very strong Lewis acid, which is necessary to generate the highly electrophilic acylium ion from acetyl chloride.[2] Furthermore, its high reactivity is needed to overcome the deactivating effect of the quinoxaline nitrogens. Weaker Lewis acids are generally ineffective for this substrate.

• Q2: Can I use acetic anhydride instead of acetyl chloride?

  • A2: Yes, acetic anhydride can be used. It is less reactive than acetyl chloride, which may require slightly longer reaction times or a modest increase in temperature. However, it has the advantage of being less volatile and less sensitive to moisture. The stoichiometry will differ, as one mole of acetic anhydride produces one mole of the acylium ion and one mole of acetic acid.

• Q3: What is the best way to monitor the reaction?

  • A3: Thin-Layer Chromatography (TLC) is the most convenient method. Use a UV lamp to visualize the spots, as quinoxaline derivatives are UV-active. The product, being more polar, will have a lower Rf value than the starting 8-methylquinoxaline. Staining with potassium permanganate can also be effective. For a more quantitative assessment, you can take aliquots, quench them, and analyze by GC-MS.

• Q4: How should I store 8-methylquinoxaline and anhydrous AlCl₃?

  • A4: 8-methylquinoxaline is a stable solid and can be stored at room temperature in a well-sealed container. Anhydrous AlCl₃ must be stored under strictly anhydrous conditions. Keep it in a tightly sealed container, preferably inside a desiccator or a glovebox, to prevent any contact with atmospheric moisture.

References

• Journal of the Chemical Society, Perkin Transactions 1. Regioselective Friedel–Crafts acylation of 1,2,3,4-tetrahydroquinoline and related nitrogen heterocycles: effects of NH protective groups and ring size. RSC Publishing. [Link]

• Wan, J.P., & Wei, L. (n.d.). QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. College of Chemistry and Chemical Engineering, Jiangxi Normal.

• Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• Chads Prep. (2021). 18.2 Friedel Crafts Alkylation and Acylation | Organic Chemistry. YouTube. [Link]

• Scientific & Academic Publishing. (2025). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. [Link]

• PMC. (n.d.). Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. [Link]

• MDPI. (2023). A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. [Link]

• PMC. (n.d.). Friedel-Crafts Acylation with Amides. [Link]

Sources

• 1. Regioselective Friedel–Crafts acylation of 1,2,3,4-tetrahydroquinoline and related nitrogen heterocycles: effects of NH protective groups and ring size - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. m.youtube.com [m.youtube.com]

Technical Support Center: Production of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Welcome to the technical support resource for the synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one. This guide is designed for researchers, chemists, and process development professionals to provide in-depth insights and practical troubleshooting advice for managing common impurities encountered during production. Our goal is to equip you with the expertise to anticipate, identify, and resolve challenges in your synthesis, ensuring high purity and yield of the target compound.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-(8-Methylquinoxalin-5-yl)ethan-1-one and what are the immediate challenges?

The most prevalent and straightforward synthesis is the condensation reaction between 3-methyl-1,2-phenylenediamine and an unsymmetrical α-dicarbonyl compound, 2,3-butanedione (also known as diacetyl).[1][2] The primary challenge arises from the use of an unsymmetrical diamine, which can lead to a lack of regioselectivity, resulting in the formation of a significant isomeric impurity alongside the desired product.[3]

Q2: I'm observing a significant amount of a secondary product with the same mass as my target compound. What is it likely to be?

This is almost certainly the regioisomeric impurity, 1-(5-Methylquinoxalin-8-yl)ethan-1-one. It forms when the dicarbonyl compound condenses with the diamine in the opposite orientation. Controlling the reaction conditions, particularly the choice of acid or base catalyst, can influence the ratio of these isomers.[3]

Q3: My reaction yield is consistently low, even after accounting for the isomeric impurity. What are other potential causes?

Low yields can stem from several factors beyond regioselectivity. Key areas to investigate include:

• Purity of Starting Materials: Impurities in either the 3-methyl-1,2-phenylenediamine or 2,3-butanedione can introduce side reactions. The diamine is susceptible to oxidation, appearing as darkened material.[4]

• Suboptimal Reaction Conditions: The reaction is sensitive to temperature and catalyst choice. High temperatures or prolonged reaction times can lead to degradation of both starting materials and the product.[1]

• Atmospheric Control: Failure to conduct the reaction under an inert atmosphere (like nitrogen or argon) can lead to oxidative side products, consuming the sensitive diamine starting material.

Q4: What are the best analytical techniques for identifying and quantifying impurities in my product?

A multi-technique approach is recommended for robust impurity profiling:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for separating and quantifying the main product, its regioisomer, and other non-volatile organic impurities.[5][6][7][8]

• Gas Chromatography (GC): Useful for detecting volatile impurities, such as residual solvents or unreacted 2,3-butanedione.[7]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for identifying unknown impurities by providing molecular weight information, which helps in elucidating their structures.[5][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides definitive structural confirmation of the desired product and can be used to characterize the structure of isolated impurities.

Synthesis and Impurity Formation Pathway

The synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one involves the condensation of 3-methyl-1,2-phenylenediamine with 2,3-butanedione. The reaction can proceed through two pathways, leading to the desired product and a key regioisomeric impurity.

Sources

• 1. Recent advances in the transition-metal-free synthesis of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 1,2-PHENYLENEDIAMINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. ijprajournal.com [ijprajournal.com]
• 6. pharmoutsourcing.com [pharmoutsourcing.com]
• 7. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 8. biomedres.us [biomedres.us]
• 9. ajrconline.org [ajrconline.org]

Technical Support Center: Solving Solubility Challenges with 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 1-(8-Methylquinoxalin-5-yl)ethan-1-one. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges during their experiments. As a quinoxaline derivative, this compound possesses a chemical scaffold known for its significant biological activity, but also for its characteristically poor aqueous solubility.[1][2][3][4][5] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome these hurdles and ensure the success of your research.

Frequently Asked Questions (FAQs)

Q1: What are the expected solubility characteristics of 1-(8-Methylquinoxalin-5-yl)ethan-1-one?

Answer: While specific experimental data for this exact molecule is not publicly available, we can infer its properties from the quinoxaline core structure. Quinoxaline derivatives are typically aromatic, heterocyclic compounds.[6][7]

• Aqueous Solubility: Expected to be very low. The planar, aromatic structure leads to strong crystal lattice energy, making it difficult for water molecules to solvate the compound effectively. Over 40% of new chemical entities are poorly water-soluble, and this compound likely falls into that category.[1][8]

• Organic Solvent Solubility: The compound should exhibit good solubility in common organic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and N-Methyl-2-pyrrolidone (NMP).[9][10]

• pH-Dependent Solubility: The quinoxaline ring contains two nitrogen atoms, making it a weak base (pKa of quinoxaline is ~0.6).[6][11] Therefore, the solubility of 1-(8-Methylquinoxalin-5-yl)ethan-1-one is expected to be highly pH-dependent, increasing significantly in acidic conditions due to the formation of a more soluble salt.[10]

Q2: I'm seeing my compound precipitate when I dilute my DMSO stock into an aqueous buffer for a biological assay. What is happening and how can I resolve this?

Answer: This is a classic issue known as "crashing out." It occurs when a compound that is highly soluble in a concentrated organic stock solution (like DMSO) is diluted into an aqueous buffer where it is poorly soluble. The rapid change in solvent polarity causes the compound to fall out of solution.

Below is a systematic workflow to troubleshoot this common problem.

Caption: Troubleshooting workflow for compound precipitation.

Troubleshooting Guides & Experimental Protocols

Q3: What is a good starting point for screening solvents and formulating this compound for in vivo studies?

Answer: A systematic, tiered approach is recommended. For in vivo studies where toxicity is a major concern, it's crucial to move beyond simple organic solvents and explore pharmaceutically acceptable excipients.[12]

Tier 1: Initial Solubility Assessment

First, determine the approximate solubility in a range of common solvents. This data will inform your formulation strategy.

Solvent/Vehicle System	Class	Primary Use / Rationale
Phosphate-Buffered Saline (PBS), pH 7.4	Aqueous Buffer	Baseline aqueous solubility.
Dimethyl Sulfoxide (DMSO)	Organic Solvent	High-concentration stock preparation.[9]
Ethanol	Co-solvent	Often used in oral and parenteral formulations.[2][3]
Propylene Glycol (PG)	Co-solvent	A common, low-toxicity vehicle.[2][3]
Polyethylene Glycol 400 (PEG 400)	Co-solvent	Non-ionic polymer, enhances solubility of non-polar drugs.[2][3]
5% w/v HP-β-CD in Water	Complexation Agent	Cyclodextrin-based approach.[10]
0.1 N HCl	Acidic Buffer	Tests pH-dependent solubility.

Tier 2: Advanced Formulation Strategies

If co-solvents alone are insufficient or undesirable for your experimental model, you must explore more advanced techniques. These methods aim to increase the apparent solubility and stability of the compound in an aqueous environment.

Strategy	Mechanism of Action	Advantages	Disadvantages
pH Adjustment	Ionizes the weakly basic quinoxaline nitrogens to form a more soluble salt.[9][10]	Simple, highly effective for ionizable compounds.[1]	Can alter physiological conditions; risk of precipitation if pH changes.
Cyclodextrin Complexation	Encapsulates the hydrophobic drug molecule within the cyclodextrin's lipophilic cavity.[8][10]	Generally low toxicity, can improve stability.[9]	Can be expensive; specific drug-cyclodextrin fit is required.
Micellar Solubilization	Surfactants form micelles above the CMC, partitioning the drug into the hydrophobic core.[2][9][13]	High solubilization capacity.	Surfactants can have biological effects or toxicity.
Amorphous Solid Dispersions	The drug is dispersed in a polymer matrix, preventing crystallization and enhancing dissolution.[10][14]	Significantly improves oral bioavailability.	Requires specialized manufacturing processes (e.g., spray drying).

Protocol 1: Formulation by pH Adjustment

This protocol leverages the basic nature of the quinoxaline core to achieve solubility.

Objective: To prepare a 1 mg/mL solution of 1-(8-Methylquinoxalin-5-yl)ethan-1-one in an acidic buffer.

Materials:

• 1-(8-Methylquinoxalin-5-yl)ethan-1-one

• 0.1 N Hydrochloric Acid (HCl)

• 0.1 N Sodium Hydroxide (NaOH)

• Sterile Water for Injection

• pH meter

Procedure:

• Weigh the required amount of the compound.

• Add a portion of the total required volume of sterile water (e.g., 70% of the final volume).

• While stirring, slowly add 0.1 N HCl dropwise to the suspension. Monitor the pH and observe for dissolution. The compound should dissolve as the pH drops (target pH < 4).

• Once the compound is fully dissolved, adjust the pH to the desired final value (e.g., pH 4.0) using 0.1 N HCl or 0.1 N NaOH as needed. Caution: Do not raise the pH too high, as the compound may precipitate.

• Add sterile water to reach the final target volume.

• Sterile filter the final solution through a 0.22 µm filter.

Protocol 2: Formulation with Cyclodextrins

This protocol uses cyclodextrins to form a water-soluble inclusion complex.[8] Sulfobutylether-β-cyclodextrin (SBE-β-CD) is an excellent, FDA-approved choice for this purpose.[10]

Objective: To prepare a 1 mg/mL solution using SBE-β-CD.

Materials:

• 1-(8-Methylquinoxalin-5-yl)ethan-1-one

• Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Sterile Water

• Magnetic stirrer and vortex mixer

Procedure:

• Prepare a 10% w/v solution of SBE-β-CD in sterile water (e.g., 1 g of SBE-β-CD in a final volume of 10 mL).

• Weigh the required amount of the compound and add it to the SBE-β-CD solution.

• Cap the vial and stir vigorously at room temperature for 24-48 hours. Using a sonicating bath intermittently can help facilitate complexation.[10]

• After stirring, visually inspect the solution for any undissolved particles.

• If the solution is clear, sterile filter it through a 0.22 µm filter. If particles remain, the solubility limit in this vehicle may have been reached.

Q4: Are there other novel techniques to consider if these methods fail?

Answer: Yes, the field of drug delivery offers several other advanced strategies for particularly challenging compounds:

• Nanosuspensions: This technique reduces the drug's particle size to the nanometer range, which dramatically increases the surface area for dissolution.[3][4][8] This is suitable for compounds that are poorly soluble in both aqueous and organic media.[8]

• Lipid-Based Drug Delivery Systems (LBDDS): For highly lipophilic compounds, formulating in lipid excipients can improve oral absorption by leveraging the body's natural lipid absorption pathways.[15] Self-emulsifying drug delivery systems (SEDDS) are a prominent example.

• Prodrug Approach: This involves chemically modifying the compound to attach a hydrophilic promoiety.[2][4] The resulting prodrug is more soluble and, once administered, is enzymatically or chemically converted back to the active parent drug in vivo.[2]

The selection of a suitable technique depends heavily on the drug's properties, the intended route of administration, and the required dosage.[1][8]

References

• Solubility enhancement techniques: A comprehensive review. (2023). AIP Conference Proceedings.
• Ansari, M. J. An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Sciences and Research.
• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. (2019). Indian Journal of Pharmaceutical and Biological Research.
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics.
• 5 Novel Techniques for Solubility Enhancement. (2021). Ascendia Pharmaceutical Solutions.
• Overcoming poor solubility of 2-Chloro-3-(2-pyridinyl)quinoxaline in assays. Benchchem.
• How to improve the solubility of quinoxaline deriv
• Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. (2023). MDPI.
• Solubilizer Excipients.
• Excipients for Solubility and Bioavailability Enhancement. (2020).
• Novel excipients for solubility enhancement. (2022). European Pharmaceutical Review.
• Strickley, R. G. (2004).
• Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives.
• An In-depth Technical Guide to the Chemical and Physical Properties of Quinoxaline Deriv
• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. (2021). MDPI.
• Quinoxaline, its derivatives and applications: A St

Sources

• 1. wjbphs.com [wjbphs.com]
• 2. czasopisma.umlub.pl [czasopisma.umlub.pl]
• 3. ijpbr.in [ijpbr.in]
• 4. ascendiacdmo.com [ascendiacdmo.com]
• 5. Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives [article.sapub.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. recipp.ipp.pt [recipp.ipp.pt]
• 12. Solubilizing excipients in oral and injectable formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Solubilizer Excipients - CD Formulation [formulationbio.com]
• 14. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 15. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Functionalization of 8-Methylquinoxaline

Welcome to the technical support center for the functionalization of 8-methylquinoxaline. This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this resource to address common challenges and provide practical, field-proven insights to help you minimize side reactions and optimize your synthetic strategies.

Troubleshooting Guide

This section addresses specific issues you may encounter during the functionalization of 8-methylquinoxaline, providing potential causes and actionable solutions.

Problem 1: Low Yield of the Desired C-H Functionalized Product at the 8-Methyl Group

Symptoms: You are attempting a transition-metal-catalyzed C-H functionalization of the methyl group on 8-methylquinoxaline, but the yield of your target product is consistently low.

Possible Causes and Solutions:

• Inefficient Catalyst System: The chosen metal catalyst or ligand may not be optimal for activating the C(sp³)–H bond of the 8-methyl group. The nitrogen atom in the quinoxaline ring acts as a directing group, facilitating the formation of a cyclometallated intermediate, but the efficiency of this process is highly dependent on the catalytic system.[1][2]

  • Solution: Screen a variety of transition metal catalysts (e.g., Pd, Rh, Ru, Cu) and ligands. Bulky or electron-rich ligands can sometimes enhance catalytic activity and selectivity.[3] For palladium-catalyzed reactions, sources like Pd(OAc)₂ are common, and their effectiveness can be modulated by additives.[4]

• Poor Coordination of the Directing Group: The nitrogen atom's ability to coordinate with the metal center might be hindered.

  • Solution: Ensure the reaction medium is not overly acidic, which could protonate the nitrogen and inhibit coordination. The addition of a mild base might be beneficial in some cases.[5] Also, check for competing coordinating species in your reaction mixture.[3]

• Substrate or Product Decomposition: The reaction conditions, particularly high temperatures, might be causing the degradation of your starting material or the desired product.[3]

  • Solution: Try lowering the reaction temperature and extending the reaction time.[5] Monitor the reaction progress by techniques like TLC or LC-MS to identify the optimal reaction time and temperature.

• Inhibition by Side Products: The reaction might be generating byproducts that inhibit the catalyst. For instance, in reactions that release strong acids like HBr, salt formation with the quinoxaline nitrogen can occur, effectively poisoning the directing group.[6]

  • Solution: Add a stoichiometric amount of a non-interfering base (e.g., sodium acetate) to scavenge any generated acid.[6]

Problem 2: Poor Regioselectivity - Functionalization at Undesired Positions

Symptoms: You are observing a mixture of products, with functionalization occurring on the carbocyclic ring (e.g., C5, C6, or C7) in addition to, or instead of, the 8-methyl group.

Possible Causes and Solutions:

• Competing Reaction Pathways: Depending on the reagents and conditions, electrophilic aromatic substitution on the benzene ring can compete with C-H activation at the methyl group. For example, nitration under harsh acidic conditions can lead to substitution at the C5 and C7 positions.[7][8]

  • Solution: Carefully control the reaction conditions. For C-H functionalization of the methyl group, transition metal catalysis is generally preferred as it is directed by the nitrogen atom.[1][9] For ring functionalization, understanding the electronic effects of the substituents is key.

• Steric and Electronic Effects: The inherent electronic properties and steric environment of the 8-methylquinoxaline ring can influence the site of reaction.

  • Solution: Modify the electronic nature of the substrate if possible, for instance, by introducing electron-donating or electron-withdrawing groups to favor functionalization at a specific position. The choice of solvent can also influence regioselectivity; experimenting with a range from nonpolar (e.g., toluene) to polar aprotic (e.g., DMF) is recommended.[3]

Problem 3: Formation of N-Oxides or Other Oxidized Byproducts

Symptoms: You are isolating quinoxaline-N-oxide or other oxidized species as significant side products.

Possible Causes and Solutions:

• Oxidative Reaction Conditions: The use of strong oxidants or the presence of air (O₂) can lead to the oxidation of the pyrazine nitrogens to form N-oxides.[7]

  • Solution: If N-oxidation is not desired, conduct the reaction under an inert atmosphere (e.g., Argon or Nitrogen). If an oxidant is required for the catalytic cycle, screen for milder oxidants that are selective for the desired transformation. In some palladium-catalyzed reactions, the addition of O₂ can enhance the yield, so a careful balance is needed.[4] Conversely, quinoxaline 1,4-dioxides can be used as starting materials for specific functionalizations, as the N-oxide groups can act as internal oxidants and directing groups.[10][11]

Problem 4: Halogenation or Hydrolysis of Substituted 8-Methylquinoxalines

Symptoms: When using a halo-substituted 8-methylquinoxaline (e.g., 6-chloro-8-methylquinoxaline), you observe substitution of the halogen or halogenation at other positions on the ring.

Possible Causes and Solutions:

• Reaction with Halide Byproducts: In reactions that generate halide ions, these can act as nucleophiles or participate in further halogenation reactions.

  • Solution: This is a known side reaction, for example, during nitration of 6-halo-8-methylquinoxalines.[12] Optimizing the reaction conditions, such as temperature and the concentration of reagents, can help minimize these side reactions. The use of additives that can trap halide ions might also be beneficial.

Frequently Asked Questions (FAQs)

Q1: What is the best general approach to achieve selective functionalization of the 8-methyl group?

A1: Transition metal-catalyzed C-H activation is the most effective and widely used strategy for the selective functionalization of the 8-methyl group of quinolines and their derivatives like 8-methylquinoxaline.[1][13] The endocyclic nitrogen atom at the 1-position acts as an intrinsic directing group, guiding the metal catalyst to the C-H bonds of the adjacent methyl group.[1][14] Palladium, rhodium, and ruthenium-based catalysts have shown significant success in this area.[2][9]

Q2: How can I prevent over-reaction or di-functionalization of the methyl group?

A2: Controlling the stoichiometry of the reagents is crucial. Use a slight excess of the 8-methylquinoxaline relative to the coupling partner to favor mono-functionalization. Additionally, carefully controlling the reaction time and temperature can prevent further reaction of the desired product. Monitoring the reaction by LC-MS can help you determine the optimal point to quench the reaction.

Q3: Are protecting groups necessary for functionalizing 8-methylquinoxaline?

A3: The necessity of protecting groups depends on the specific reaction and the functional groups present on your substrate.[15] If your 8-methylquinoxaline contains other reactive sites that might compete in the desired transformation (e.g., other C-H bonds of similar reactivity, or nucleophilic/electrophilic functional groups), using a protecting group to temporarily mask these sites can be a valuable strategy to avoid side reactions.[15] For instance, if you want to perform a reaction on the carbocyclic ring without affecting the methyl group, you might consider a temporary modification of the methyl group if it's reactive under the chosen conditions.

Q4: What analytical techniques are best for identifying side products in my reaction mixture?

A4: A combination of techniques is generally most effective.

• Thin-Layer Chromatography (TLC): For initial, rapid assessment of the reaction progress and complexity of the product mixture.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To identify the molecular weights of the components in your mixture, which can give you clues about the identity of side products (e.g., oxidized, halogenated, or di-functionalized species).[16]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for the structural elucidation of both the desired product and any isolated side products.

• High-Performance Liquid Chromatography (HPLC): For quantifying the purity of your product and the relative amounts of different isomers or byproducts.[12]

Q5: Can I use N-oxide derivatives of 8-methylquinoxaline to control reactivity?

A5: Yes, using quinoxaline N-oxides is a well-established strategy to alter the reactivity and selectivity of functionalization.[4][17] The N-oxide group can act as an internal oxidant in some catalytic cycles and can also serve as a directing group, often favoring functionalization at the C2 position.[4] The reactivity of quinoxaline 1,4-dioxides is generally similar to that of other heteroaromatic N-oxides.[10]

Experimental Protocols & Data

Protocol 1: General Procedure for Palladium-Catalyzed C(sp³)–H Arylation of 8-Methylquinoxaline

This protocol is a generalized procedure based on common methods for C-H functionalization of related systems.[14][18]

• To an oven-dried sealed tube, add 8-methylquinoxaline (1.0 equiv.), aryl iodide (1.5 equiv.), Pd(OAc)₂ (5 mol%), and Ag₂CO₃ (2.0 equiv.).

• Evacuate and backfill the tube with an inert gas (e.g., Argon).

• Add a suitable solvent (e.g., DCE or tert-amyl alcohol) under the inert atmosphere.

• Seal the tube and place it in a preheated oil bath at 100-120 °C.

• Stir the reaction mixture for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., dichloromethane) and filter through a pad of celite to remove insoluble salts.

• Wash the celite pad with the same solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Troubleshooting Common Side Reactions

Side Reaction	Potential Cause	Recommended Action
Ring Nitration	Harsh acidic conditions (e.g., mixed acid)	Use milder reaction conditions; for methyl group functionalization, opt for transition metal catalysis.
N-Oxidation	Presence of strong oxidants or air	Conduct the reaction under an inert atmosphere; use milder oxidants if necessary.
Isomer Formation	Competing reactive sites	Screen different catalysts and ligands; optimize solvent and temperature.[3]
Reaction Stalling	Catalyst inhibition by acid byproduct	Add a non-coordinating base like NaOAc.[6]
Low Yield	Inefficient catalyst turnover	Screen different metal catalysts, ligands, and additives.[3][18]

Visualizations

Diagram 1: Decision Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low product yield.

Diagram 2: Competing Reaction Pathways in 8-Methylquinoxaline Functionalization

Caption: Major competing reaction pathways.

References

• Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines. Chemical Record.
• Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. MDPI.
• Plausible mechanism for C−H functionalization of 8‐methylquinolines.
• Optimization of the Reaction Conditions a.
• Regioselective Functionalization of Quinolines through C-H Activ
• Addressing regioselectivity issues in functionalizing asymmetric quinoxalines. Benchchem.
• Quinoxalines: Synthesis, Reactions, Mechanisms and Structure.
• The suggested mechanism to explain the formation of quinoxalines 20.
• Recent Developments in Direct C–H Functionalization of Quinoxalin-2(1H)-Ones via Multi-Component Tandem Reactions. PMC.
• C(sp)−H Bond Functionalization of 8‐Methylquinolines.
• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. PMC.
• Optimization of reaction conditions [a].
• Quinoxalinone pharmaceutical molecules and C3–H functionalization of quinoxalin‐2(1H)‐ones.
• The Nitration of 8-Methylquinoxalines in Mixed Acid.
• Recent Developments in Direct C–H Functionalization of Quinoxalin-2(1H)
• Quinoxaline, its derivatives and applications: A St
• C(sp3)
• Emerging trends in two- and three-component efficient synthetic strategies for functionalised and fused quinoxalines. New Journal of Chemistry (RSC Publishing).
• A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction. PMC - NIH.
• Palladium-Catalyzed C(sp3)
• Protecting Group Strategies for Complex Molecule Synt. JOCPR.
• Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. Semantic Scholar.
• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. MDPI.
• A Study of an 8-Aminoquinoline-Directed C(sp2)

Sources

• 1. Transition Metal-Catalyzed C-H Activation/Functionalization of 8-Methylquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. recipp.ipp.pt [recipp.ipp.pt]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. C(sp3)-H Bond Functionalization of 8-Methylquinolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Palladium-Catalyzed C(sp3)-H Biarylation of 8-Methyl Quinolines with Cyclic Diaryliodonium Salts to Access Functionalized Biaryls and Fluorene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. jocpr.com [jocpr.com]
• 16. A High-Throughput Screening Method for Determining the Optimized Synthesis Conditions of Quinoxaline Derivatives Using Microdroplet Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. A Study of an 8-Aminoquinoline-Directed C(sp2)–H Arylation Reaction on the Route to Chiral Cyclobutane Keto Acids from Myrtenal - PMC [pmc.ncbi.nlm.nih.gov]

stability of 1-(8-Methylquinoxalin-5-yl)ethan-1-one under acidic conditions

The following technical guide addresses the stability, handling, and troubleshooting of 1-(8-Methylquinoxalin-5-yl)ethan-1-one under acidic conditions. This content is designed for researchers requiring high-fidelity chemical handling protocols.

Topic: Stability & Reactivity in Acidic Media

Document ID: TS-QOX-085 | Version: 2.1 | Status: Active[1]

Executive Summary & Chemical Profile

Compound: 1-(8-Methylquinoxalin-5-yl)ethan-1-one Core Scaffold: Quinoxaline (Benzopyrazine) Key Substituents: [1]

• Position 5 (Acetyl): Electron-Withdrawing Group (EWG).[1] Increases the electrophilicity of the pyrazine ring.

• Position 8 (Methyl): Electron-Donating Group (EDG).[1] Provides weak steric shielding and electronic stabilization to the benzene ring.

Stability Verdict: The compound exhibits conditional stability in acidic media. While the quinoxaline core is resistant to acid-catalyzed hydrolysis of the ring, the compound is prone to reversible covalent hydration and protonation-induced solubility changes . It is generally stable to degradation (bond breaking) in dilute mineral acids (HCl, H₂SO₄) at ambient temperature but requires specific handling during LCMS analysis and workup.

Mechanistic Insight: The Acid-Base Equilibrium[1]

To troubleshoot effectively, one must understand the species present in solution. Quinoxalines are weak bases (

).[1]

The "Push-Pull" Electronic Effect

The 5-acetyl group withdraws electron density, making the N-heterocycle more susceptible to nucleophilic attack (by water) when protonated.[1] The 8-methyl group partially counteracts this via inductive donation (

), but the pyrazine ring remains electron-deficient.[1]

Pathway Diagram: Protonation & Hydration

The following diagram illustrates the equilibrium states you will encounter in acidic buffers (HPLC) or workup phases.

Figure 1: Equilibrium states of 1-(8-Methylquinoxalin-5-yl)ethan-1-one in acidic media.[1] Note that the "Hydrate" is a reversible adduct, often mistaken for an impurity.

Troubleshooting Guide & FAQs

This section addresses specific anomalies reported by analytical chemists and synthetic researchers.

Scenario A: LCMS Analysis Anomalies

User Question: "I see a peak splitting in my HPLC chromatogram (0.1% Formic Acid), and the mass spectrum shows a significant [M+19]+ signal (M+18+1). Is my compound decomposing?"

Technical Diagnosis: Likely Covalent Hydration , not decomposition.

• Mechanism: In acidic mobile phases, the protonated quinoxaline ring becomes highly electrophilic. Water adds across the C=N bond (usually at C2 or C3), forming a hydrate (

  ).

• Verification:

  • Check the UV spectrum. The hydrate disrupts the conjugation, leading to a hypsochromic shift (blue shift) compared to the parent peak.

  • Run the sample in a neutral/basic mobile phase (e.g., 10mM Ammonium Bicarbonate). The split peaks should coalesce into a single parent peak.

Resolution:

• Do not discard. The compound is intact.[2]

• Protocol: Switch to a high-pH method (pH 8-9) or use an aprotic modifier (Acetonitrile) to minimize hydration artifacts during analysis.

Scenario B: Workup & Isolation

User Question: "I acidified my reaction mixture to pH 1 to remove amine impurities, but my yield dropped significantly during extraction."

Technical Diagnosis: Salt Formation & Water Solubility. [1]

• Mechanism: At pH 1, the quinoxaline nitrogens are fully protonated (

  ). The resulting quinoxalinium salt is highly water-soluble and will not partition effectively into organic solvents like DCM or Ethyl Acetate.[1]

Resolution:

• Protocol: Adjust the aqueous layer to pH 4–5 (just above the

  of the impurity but below the precipitation point of metal salts) or fully neutralize to pH 7–8 before extraction.

• Salting Out: If extraction remains difficult, saturate the aqueous phase with NaCl to decrease the solubility of the neutral organic species.

Scenario C: Storage Stability

User Question: "Can I store this compound in a DMSO/TFA stock solution?"

Technical Diagnosis: Risk of Acetalization/Ketalization.

• Mechanism: While the ring is stable, the 5-acetyl group (ketone) is susceptible to acid-catalyzed reactions.[1] In the presence of alcohols (e.g., MeOH solvent) and acid, it can form ketals. In DMSO/TFA, stability is generally higher, but long-term storage can lead to slow oxidation of the 8-methyl group or hydration.

Resolution:

• Recommendation: Store as a solid. If solution storage is necessary, use DMSO-d6 without acid additives.[1] Prepare acid-containing analytical samples fresh.[1]

Stability Data Summary

The following table summarizes the stability profile based on functional group analysis and heterocyclic chemistry standards.

Condition	Timeframe	Stability Rating	Observed Effect
0.1% TFA / Formic Acid (LCMS)	< 24 Hours	High	Reversible protonation; potential hydrate peak (M+18).[1]
1M HCl (aq) @ 25°C	48 Hours	High	Fully soluble salt form. Negligible hydrolysis of acetyl group.
6M HCl (aq) @ 100°C	> 1 Hour	Low	Risk of acetyl cleavage or ring degradation.
Acetic Acid (Glacial)	Weeks	Excellent	Stable.[3] Often used as a solvent for synthesis.
MeOH + HCl	> 24 Hours	Moderate	Risk of ketal formation at the 5-acetyl position.[1]

Standard Operating Procedure (SOP): Acid Stability Test

If you suspect degradation in your specific matrix, perform this self-validating test.

Objective: Distinguish between reversible hydration/protonation and irreversible degradation.

Materials:

• Sample: 1 mg 1-(8-Methylquinoxalin-5-yl)ethan-1-one.[1]

• Solvents: Acetonitrile (ACN), 1M HCl, 1M NaOH.

Protocol:

• Dissolve: Prepare a 1 mg/mL stock in ACN.

• Stress: Aliquot 100 µL into a vial. Add 100 µL 1M HCl . Let stand for 4 hours at RT.

• Analyze (Acidic): Inject immediately onto HPLC (Acidic method). Note peak area and shape.[4]

• Reversal: To the same vial, add 120 µL 1M NaOH (to ensure basic pH).

• Analyze (Basic): Inject immediately.

  • Result A: If the peak returns to the original retention time and area (correcting for dilution), the changes were reversible (salt/hydrate).

  • Result B: If new peaks persist or the parent peak is lost, degradation occurred.

References

• General Synthesis & Stability of Quinoxalines

  • Title: Efficient and eco-friendly synthesis of quinoxalines derivatives c
  • Source: Iranian Journal of C
  • Relevance: Demonstrates the stability of the quinoxaline core under acidic catalytic conditions (ionic liquids/HSO4).

  • URL:[Link]

• Acid-Catalyzed Hydration Mechanisms: Title: High-Yield Synthesis of Quinoxaline Derivatives: Application Notes and Protocols. Source: BenchChem Protocols. Relevance: Details the handling of quinoxalines in acidic media and potential side reactions.

• Electronic Effects in Quinoxalines

  • Title: The position effect of electron-deficient quinoxaline moiety in porphyrin based sensitizers.[1][5]

  • Source: ResearchGate.[4]

  • Relevance: Discusses the electron-withdrawing nature of the quinoxaline ring and substituent effects (push-pull systems).

  • URL:[Link]

Sources

• 1. 89334-34-9|1-(Quinoxalin-5-yl)ethanone|BLD Pharm [bldpharm.com]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Scale-Up Synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one. It is structured as a series of troubleshooting guides and frequently asked questions to directly address challenges encountered during laboratory and pilot-scale production.

Synthesis Overview and Mechanism

The most direct and industrially relevant method for synthesizing 1-(8-Methylquinoxalin-5-yl)ethan-1-one is the Friedel-Crafts acylation of 8-methylquinoxaline. This electrophilic aromatic substitution reaction utilizes a strong Lewis acid, typically aluminum chloride (AlCl₃), to generate a highly reactive acylium ion from an acylating agent like acetyl chloride or acetic anhydride.[1][2]

Reaction Scheme: Starting Material: 8-Methylquinoxaline Reagents: Acetyl Chloride (CH₃COCl), Aluminum Chloride (AlCl₃) Solvent: Dichloromethane (CH₂Cl₂) or 1,2-Dichloroethane (DCE) Product: 1-(8-Methylquinoxalin-5-yl)ethan-1-one

The mechanism involves the formation of an acylium ion, which then attacks the electron-rich quinoxaline ring. The regioselectivity is directed by the existing methyl group and the nitrogen atoms in the quinoxaline core, favoring substitution at the C5 position.

Caption: Mechanism of Friedel-Crafts Acylation.

Detailed Scale-Up Protocol (Illustrative 10 g Scale)

This protocol outlines a self-validating process for synthesizing approximately 10 grams of the target compound. Critical parameters are summarized for clarity.

Reagent Table:

Reagent	Molar Mass ( g/mol )	Amount (g)	Moles (mol)	Molar Eq.
8-Methylquinoxaline	144.17	10.0	0.069	1.0
Aluminum Chloride (anhydrous)	133.34	27.7	0.208	3.0
Acetyl Chloride	78.50	6.0	0.076	1.1
1,2-Dichloroethane (DCE)	98.96	200 mL	-	-

Step-by-Step Methodology:

• Reactor Setup: Equip a 500 mL three-necked, round-bottom flask with a mechanical stirrer, a dropping funnel, a thermometer, and a nitrogen inlet/outlet connected to a scrubber (containing mineral oil or a base trap). Ensure all glassware is thoroughly dried to prevent quenching the Lewis acid.

• Initial Charging: Under a positive pressure of dry nitrogen, charge the flask with 8-methylquinoxaline (10.0 g, 0.069 mol) and 1,2-dichloroethane (200 mL). Begin stirring to dissolve the starting material.

• Catalyst Addition: Cool the mixture to 0-5 °C using an ice-water bath. Cautiously add anhydrous aluminum chloride (27.7 g, 0.208 mol) portion-wise over 15-20 minutes. A significant excess of AlCl₃ is used because it complexes with both the nitrogen atoms of the quinoxaline ring and the resulting ketone product.

• Acylating Agent Addition: Once the AlCl₃ is well-suspended, add acetyl chloride (6.0 g, 0.076 mol) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Quenching: Prepare a separate beaker with 200 g of crushed ice and 50 mL of concentrated hydrochloric acid. Once the reaction is complete, very slowly and carefully pour the reaction mixture onto the ice/acid mixture with vigorous stirring. Caution: This is a highly exothermic process that releases HCl gas. Perform this step in a well-ventilated fume hood.

• Work-up & Extraction: Separate the organic layer. Extract the aqueous layer twice with dichloromethane (2 x 100 mL). Combine all organic layers.

• Neutralization & Washing: Wash the combined organic layers with a saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.[3][4][5]

Troubleshooting Guide

Caption: A decision tree for troubleshooting common issues.

Q1: My reaction yield is very low, or the starting material is largely unreacted. What went wrong?

• Potential Cause 1: Inactive Catalyst. Anhydrous aluminum chloride is extremely hygroscopic. If it has been exposed to atmospheric moisture, it will be deactivated and ineffective.

  • Solution: Always use a fresh, unopened bottle of anhydrous AlCl₃ or material that has been stored in a desiccator. The powder should be free-flowing and white/pale yellow, not clumpy or dark.[6][7]

• Potential Cause 2: Insufficient Catalyst. Quinoxaline is a Lewis base due to its nitrogen atoms. AlCl₃ will coordinate to these nitrogens, effectively being "used up." The final ketone product also complexes with AlCl₃.

  • Solution: A stoichiometric excess of AlCl₃ is required. A minimum of 3 molar equivalents is recommended to account for complexation with the two nitrogen atoms and the product carbonyl, with an additional equivalent to act as the catalyst.

• Potential Cause 3: Inadequate Temperature. If the reaction is kept too cold for too long after the initial addition, it may not have enough energy to proceed.

  • Solution: After the controlled addition at 0-10 °C, allow the reaction to warm to room temperature and stir overnight to ensure it goes to completion.

Q2: I've isolated a product, but my NMR shows a mixture of isomers. How can I improve regioselectivity?

• Potential Cause: High Reaction Temperature. Friedel-Crafts reactions can be sensitive to temperature. Higher temperatures can lead to the formation of thermodynamically favored, but potentially undesired, isomers.

  • Solution: Maintain strict temperature control during the addition of reagents. Keeping the temperature below 10 °C is crucial for maximizing selectivity for the C5 position.

• Potential Cause: Solvent Effects. The choice of solvent can influence the distribution of isomers.

  • Solution: While DCE or CH₂Cl₂ are standard, for particularly difficult cases, a more polar solvent like nitromethane could be explored, though this may also affect reactivity. Perform small-scale trials before scaling up.

Q3: The work-up was problematic, with significant emulsion formation during extraction.

• Potential Cause: Inefficient Quenching. Rapid or hot quenching can lead to the formation of fine, gelatinous aluminum hydroxide precipitates that are difficult to separate.

  • Solution: Ensure the quenching is done slowly by adding the reaction mixture to a vigorously stirred, ice-cold acidic solution. The acid helps keep the aluminum salts dissolved as soluble species.

• Potential Cause: Biphasic Mixture Issues.

  • Solution: To break stubborn emulsions, add a saturated solution of NaCl (brine) during the wash steps. In severe cases, filtering the entire biphasic mixture through a pad of Celite® can help break up the emulsion layer.

Frequently Asked Questions (FAQs)

Q: Why is anhydrous aluminum chloride necessary? Can I use another Lewis acid? A: Anhydrous conditions are critical because water reacts violently with and destroys both the Lewis acid catalyst (AlCl₃) and the acylating agent (acetyl chloride).[6] While AlCl₃ is the most common and potent catalyst for this reaction, other Lewis acids like ferric chloride (FeCl₃) or zinc chloride (ZnCl₂) can be used, but they are generally less reactive and may require higher temperatures or longer reaction times.[1][8]

Q: What are the primary safety concerns when handling anhydrous AlCl₃? A: AlCl₃ reacts violently with water, releasing significant heat and corrosive hydrogen chloride (HCl) gas.[7] It is corrosive to the skin, eyes, and respiratory tract.[7][9] Always handle it in a fume hood, wear appropriate personal protective equipment (gloves, safety glasses, lab coat), and avoid any contact with moisture.[6][7] Have a Class D fire extinguisher or dry sand available, as water cannot be used to extinguish fires involving AlCl₃.[6][9]

Q: How can I best monitor the reaction's progress? A: Thin Layer Chromatography (TLC) is the most convenient method. Use a solvent system like 3:1 hexanes:ethyl acetate. The product will be more polar than the starting material (8-methylquinoxaline) and thus have a lower Rf value. Spot the starting material, a co-spot (starting material + reaction mixture), and the reaction mixture on the same plate for easy comparison.

Q: What is the purpose of the excess molar equivalents of AlCl₃? A: The quinoxaline ring contains two basic nitrogen atoms that will coordinate with the Lewis acid, AlCl₃. The carbonyl group of the ketone product will also form a strong complex with AlCl₃. Therefore, more than two equivalents of AlCl₃ are consumed by complexation. An additional amount (approaching a full third equivalent) is needed to catalyze the reaction itself effectively.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the scale-up synthesis.

References

• Abu-Hashem, A. A. (2015). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry, 5(1), 14-56. [Link]

• Princeton University Environmental Health & Safety. Aluminum Chloride (anhydrous). [Link]

• Dadun, R., et al. (n.d.). Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. DADUN. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Aluminium chloride. [Link]

• Advances in quinoxaline derivatives: synthetic routes and antiviral efficacy against respiratory pathogens. (2024). RSC Publishing. [Link]

• Badr, M. Z. A., et al. (1982). Synthesis and Reactions of Quinoxaline Derivatives. Bulletin of the Chemical Society of Japan. [Link]

• Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. (2022). PMC. [Link]

• PENTA. (n.d.). Aluminium chloride solution 30% in water. [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Aluminum Chloride. [Link]

• Improved methods for the preparation of quinoxaline derivatives. (n.d.).

• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. (2022). MDPI. [Link]

• Advances in Friedel-Crafts Acylation Reactions: Catalytic and Green Processes. (n.d.). Various Sources. [Link]

• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. (2013). PMC. [Link]

• Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature. (n.d.). Avens Publishing Group. [Link]

• Regioselectivity in quinoxalinone synthesis. (n.d.). ResearchGate. [Link]

• Further studies of the reactions of quinoxaline and 2-methylquinoxaline. (n.d.). Purdue University e-Pubs. [Link]

• Green Synthesis of Quinoxaline derivatives. (2012). Asian Journal of Research in Chemistry. [Link]

• A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. (2022). MDPI. [Link]

• One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. (2012). Asian Journal of Chemistry. [Link]

• Ashenhurst, J. (2018). Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. [Link]

• Friedel-Crafts Acylation. (n.d.). SynArchive. [Link]

• Professor Dave Explains. (2018). Friedel-Crafts Acylation [Video]. YouTube. [Link]

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid. (2021). PMC. [Link]

• Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022). Chemistry LibreTexts. [Link]

• Sequential Synthesis, Olfactory Properties, and Biological Activity of Quinoxaline Derivatives. (2017). PMC. [Link]

• Synthesis of quinoxalinones. (n.d.). Organic Chemistry Portal. [Link]

• Recent Advances in the Synthesis of Quinoxalines. A Mini Review. (2021). Mother Theresa Institute of Pharmaceutical Education and Research. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. synarchive.com [synarchive.com]
• 3. mdpi.com [mdpi.com]
• 4. Facile Method of Quinoxaline Synthesis Using Phenol as a New, Efficient and Cheap Catalyst at Room Temperature [article.sapub.org]
• 5. ajrconline.org [ajrconline.org]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. carlroth.com [carlroth.com]
• 8. researchgate.net [researchgate.net]
• 9. nj.gov [nj.gov]

Technical Support Center: Troubleshooting Low Purity in Quinoxaline Ethanone Derivatives

Welcome to the technical support center for the synthesis and purification of quinoxaline ethanone derivatives. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common purity issues encountered during their experimental work. The following question-and-answer format directly addresses specific challenges to help you optimize your synthetic protocols and achieve high-purity compounds.

Frequently Asked Questions (FAQs)

Q1: My reaction to synthesize a quinoxaline ethanone derivative resulted in a complex mixture with low purity of the desired product. What are the likely causes?

Low purity in quinoxaline synthesis is a common challenge that can often be traced back to several key factors. The primary synthetic route to quinoxalines involves the condensation of an aryl 1,2-diamine with a 1,2-dicarbonyl compound, in this case, a derivative of phenylglyoxal to yield the ethanone moiety.[1][2] While theoretically straightforward, this reaction is sensitive to several variables that can lead to the formation of side products.

Common causes for low purity include:

• Suboptimal Reaction Conditions: Temperature, reaction time, and solvent choice are critical. Traditional methods often call for high temperatures and prolonged reaction times, which can promote side reactions or degradation of the final product.[1][3]

• Poor Quality of Starting Materials: The purity of the initial o-phenylenediamine and the dicarbonyl compound is paramount. o-Phenylenediamines are susceptible to oxidation, which can introduce colored impurities and side products.[3][4]

• Side Reactions: The formation of undesired side products is a significant contributor to low purity. These can include regioisomers if an unsymmetrical o-phenylenediamine is used, or products from self-condensation of the dicarbonyl compound.[3]

• Inadequate Work-up and Purification: The methods used to isolate and purify the crude product can greatly impact the final purity. Quinoxaline derivatives can have varying solubilities, making the choice of recrystallization solvent or chromatography conditions crucial.[3][4]

Q2: I've identified several unexpected peaks in my crude NMR. What are the common impurities and side products in the synthesis of quinoxaline ethanone derivatives?

Identifying the structure of impurities is the first step toward eliminating them. In the synthesis of quinoxaline ethanone derivatives, several common side products can arise.

Impurity/Side Product	Plausible Cause	Characterization Notes
Unreacted Starting Materials	Incomplete reaction due to insufficient reaction time, low temperature, or inefficient catalysis.	Signals corresponding to the o-phenylenediamine and/or the dicarbonyl compound will be present in the NMR spectrum.
Regioisomers	Use of an unsymmetrical o-phenylenediamine can lead to the formation of two different quinoxaline isomers.[3]	These isomers often have very similar spectroscopic data and are difficult to separate. Careful 2D NMR analysis may be required for identification.
Bis-quinoxaline Adducts	An excess of the o-phenylenediamine relative to the dicarbonyl compound.	These will have a significantly higher molecular weight, which can be confirmed by mass spectrometry.
Benzimidazole Derivatives	Can form under certain conditions, particularly if the dicarbonyl compound degrades or if there are impurities.	The spectroscopic signature will differ significantly from the desired quinoxaline.
Oxidation Products	Exposure of the reaction mixture or the purified product to air for extended periods, especially at elevated temperatures.	Often results in colored impurities.

Q3: How can I optimize my reaction conditions to improve the purity of my quinoxaline ethanone derivative?

Optimizing reaction conditions is a systematic process to enhance the yield and purity of the desired product. The following workflow provides a structured approach to this optimization.

Caption: A systematic workflow for optimizing reaction conditions to improve the purity of quinoxaline ethanone derivatives.

Detailed Optimization Steps:

• Starting Material Purity: Before optimizing the reaction, ensure the purity of your starting materials. Recrystallize or sublime the o-phenylenediamine if it appears discolored. Purify the dicarbonyl compound by recrystallization or column chromatography if necessary.[3]

• Temperature: Many modern protocols have shown that high temperatures are not always necessary.[5] Try running the reaction at room temperature first. If the reaction is too slow, gradually increase the temperature. Microwave-assisted synthesis can also be an effective way to reduce reaction times and improve yields.[6]

• Solvent: The choice of solvent can influence reaction rates and selectivity. Ethanol is a common and effective solvent for quinoxaline synthesis.[4][7] Other solvents to consider include acetic acid, which can also act as a catalyst, or toluene.[5] Greener alternatives like water or solvent-free conditions have also been reported to be effective.[1]

• Catalyst: While some quinoxaline syntheses proceed without a catalyst, many benefit from the addition of a catalyst to improve reaction rates and yields.[5]

  • Acid Catalysts: Acetic acid is a common choice.[1]

  • Lewis Acids: Catalysts like cerium(IV) ammonium nitrate (CAN) have been shown to be highly efficient.[1]

  • Heterogeneous Catalysts: Solid acid catalysts or recyclable catalysts like alumina-supported heteropolyoxometalates offer the advantage of easy removal by filtration.[5]

Q4: My crude product is still impure after optimizing the reaction. What are the best practices for purifying quinoxaline ethanone derivatives?

Effective purification is essential for obtaining a high-purity final product. The two most common methods for purifying solid organic compounds are recrystallization and column chromatography.

Recrystallization

Recrystallization is often the most efficient method for purifying crystalline quinoxaline derivatives.

Step-by-Step Recrystallization Protocol:

• Solvent Selection: The ideal solvent is one in which your desired product is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. Common solvents for recrystallizing quinoxalines include ethanol, ethanol/water mixtures, and ethyl acetate/hexane mixtures.[4][5][7]

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent to your crude product to fully dissolve it.

• Decolorization (if necessary): If your solution is colored due to impurities, you can add a small amount of activated charcoal and heat the mixture for a few minutes.

• Hot Filtration: If you used charcoal or if there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the filtrate to cool slowly to room temperature. If crystals do not form, you can try scratching the inside of the flask with a glass rod or adding a seed crystal. Further cooling in an ice bath can also promote crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them thoroughly.

Column Chromatography

For complex mixtures or when recrystallization is ineffective, column chromatography is the preferred method.[7]

Caption: A decision-making workflow for the purification of quinoxaline ethanone derivatives.

Column Chromatography Protocol:

• Stationary Phase: Silica gel is the most common stationary phase for the purification of quinoxaline derivatives.

• Mobile Phase (Eluent): The choice of eluent is crucial for good separation. A mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or dichloromethane) is typically used. The optimal eluent system should provide a good separation of your desired product from impurities on a TLC plate (Rf of the product around 0.3-0.4).

• Packing the Column: The silica gel should be packed uniformly in the column to avoid cracks or channels that can lead to poor separation.

• Loading the Sample: The crude product should be dissolved in a minimal amount of the eluent or a more polar solvent and loaded onto the top of the column.

• Elution and Fraction Collection: The eluent is passed through the column, and fractions are collected. The progress of the separation is monitored by TLC.

• Isolation: Fractions containing the pure product are combined, and the solvent is removed under reduced pressure.

Q5: Are there any "green" or more environmentally friendly approaches to improve the purity and synthesis of quinoxaline ethanone derivatives?

Yes, there is a growing emphasis on developing more sustainable synthetic methods in organic chemistry.[7] For quinoxaline synthesis, several green chemistry approaches have been reported:

• Use of Recyclable Catalysts: Heterogeneous catalysts, such as sulfated polyborate or clay-based catalysts, can be easily recovered and reused, reducing waste.[2]

• Solvent-Free Reactions: In some cases, the reaction can be carried out by simply grinding the reactants together, eliminating the need for a solvent.

• Aqueous Reaction Media: Using water as a solvent is an environmentally benign alternative to organic solvents.

• Microwave-Assisted Synthesis: This technique can significantly reduce reaction times and energy consumption compared to conventional heating.[6]

By implementing these strategies, you can not only improve the purity of your quinoxaline ethanone derivatives but also make your synthetic procedures more environmentally friendly.

References

• An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. PMC. [Link]

• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades. MDPI. [Link]

• Improved methods for the preparation of quinoxaline derivatives.

• Efficient Synthesis of Aromatic Quinoxaline Derivatives. eCommons. [Link]

• Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Scientific & Academic Publishing. [Link]

• Rapid, efficient and eco-friendly procedure for the synthesis of quinoxalines under solvent-free conditions using sulfated polyborate as a recyclable catalyst. Indian Academy of Sciences. [Link]

• Quinoxaline 1,4-Dioxides: Advances in Chemistry and Chemotherapeutic Drug Development. PMC. [Link]

• QUINOXALINE SYNTHESIS BY DOMINO REACTIONS. Jiangxi Normal University. [Link]

• (PDF) ChemInform Abstract: Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. ResearchGate. [Link]

• Recent advances in the transition-metal-free synthesis of quinoxalines. National Institutes of Health. [Link]

• Methods of Preparation of Quinoxalines. MDPI. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ecommons.udayton.edu [ecommons.udayton.edu]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Recrystallization of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

[1]

Topic: Solvent Selection & Purification Protocol Compound ID: 1-(8-Methylquinoxalin-5-yl)ethan-1-one (Analogous Ref: 5-Acetyl-8-methylquinoxaline) Audience: Chemical Process Engineers, Medicinal Chemists[1]

Executive Summary & Chemical Profile

This guide provides a technical framework for the purification of 1-(8-Methylquinoxalin-5-yl)ethan-1-one . As a substituted quinoxaline possessing both an electron-withdrawing acetyl group (C5) and an electron-donating methyl group (C8), this molecule exhibits a "push-pull" electronic character.[1] This typically results in:

• Physical State: Crystalline solid (likely yellow to orange needles).[1]

• Solubility Characteristics: Moderately polar.[1] Soluble in chlorinated solvents and polar aprotic solvents; sparingly soluble in non-polar hydrocarbons; variable solubility in alcohols depending on temperature.[1]

• Purification Challenge: The acetyl moiety increases the risk of "oiling out" (liquid-liquid phase separation) before crystallization occurs, particularly in rapid-cooling scenarios.[1]

Solvent Selection Strategy

The following data summarizes the solubility profile based on structural analogs (e.g., 5-acetylquinoxaline, 2,3-dimethylquinoxaline) and standard heterocyclic purification principles.

Solubility Profile Table

Solvent System	Solubility (Cold)	Solubility (Hot)	Suitability	Notes
Ethanol (Abs.)	Low/Moderate	High	Primary Choice	Best balance of polarity; promotes good crystal habit.[1]
Ethanol / Water	Low	High	Secondary Choice	Use if yield in pure EtOH is low.[1] Water acts as the anti-solvent.[1]
Ethyl Acetate	Moderate	Very High	Good Solvent	Often too soluble for single-solvent recrystallization.[1]
Heptane / Hexanes	Insoluble	Low	Anti-Solvent	Used in combination with Ethyl Acetate.[1]
Isopropanol (IPA)	Low	Moderate	Alternative	Use if EtOH causes oiling out (higher bp allows slower cooling).[1]
Toluene	Moderate	High	Specific Use	Good for removing non-polar impurities; requires lower temperatures to crystallize.[1]

Decision Logic for Solvent Selection

Do not guess. Use this logic flow to determine the optimal solvent system for your specific crude batch.

Figure 1: Decision tree for selecting the optimal recrystallization solvent system.

Detailed Experimental Protocols

Protocol A: Single Solvent Recrystallization (Ethanol)

Best for: High purity crude (>85%) with minor impurities.[1]

• Dissolution: Place crude solid in an Erlenmeyer flask. Add a stir bar.[1]

• Heating: Heat solvent (Ethanol) to boiling on a hot plate. Add hot solvent slowly to the solid while stirring.[1]

• Saturation: Add just enough solvent to dissolve the solid at boiling point.[1]

  • Critical Step: Add an excess of 5-10% solvent volume to prevent premature crystallization during filtration.[1]

• Filtration (Optional): If insoluble particles are visible, perform a hot filtration through a pre-warmed glass frit or fluted filter paper.[1]

• Cooling: Remove from heat. Allow the flask to cool to room temperature slowly (insulate flask with a paper towel if necessary).

  • Why? Rapid cooling traps impurities and causes oiling out.[1]

• Crystallization: Once at room temperature, place in an ice bath (0-4°C) for 1 hour to maximize yield.

• Isolation: Filter crystals using vacuum filtration. Wash with cold (-20°C) Ethanol.[1]

Protocol B: Binary Solvent Recrystallization (Ethanol/Water)

Best for: Material that is too soluble in pure Ethanol.[1]

• Dissolution: Dissolve crude in the minimum amount of boiling Ethanol.

• Anti-Solvent Addition: While maintaining boiling, add hot Water dropwise.[1]

• Cloud Point: Continue adding water until a persistent turbidity (cloudiness) appears.[1]

• Clarification: Add a few drops of hot Ethanol to clear the solution (make it transparent again).[1]

• Cooling: Remove from heat and allow to cool slowly. The decrease in solubility combined with the anti-solvent will force crystallization.[1]

Troubleshooting Guide (Q&A)

Issue 1: The Compound "Oils Out"

Symptom: As the solution cools, liquid droplets form at the bottom of the flask instead of crystals.[1] Cause: The compound is separating as a supercooled liquid before it can nucleate into a crystal lattice.[1] This is common with acetyl-substituted heterocycles.[1] Solution:

• Re-heat: Bring the mixture back to a boil until the oil redissolves.

• Dilute: Add more solvent (approx. 10-20% more).[1] A solution that is too concentrated promotes oiling.[1]

• Seed: Cool slightly (but above the oiling temperature) and add a "seed crystal" of pure product.

• Agitate: Scratch the inner wall of the flask with a glass rod to induce nucleation.

• Slower Cooling: Wrap the flask in aluminum foil and place it in a warm water bath, allowing the bath to cool to room temperature overnight.

Issue 2: Colored Impurities Persist

Symptom: Crystals are dark brown or off-color (pure compound should likely be bright yellow/orange).[1] Cause: Conjugated polymeric byproducts or oxidized quinoxaline species.[1] Solution:

• Activated Carbon Treatment:

  • Dissolve crude in hot solvent.[1]

  • Add Activated Charcoal (1-2% by weight of crude).[1] Caution: Remove heat before adding to avoid boil-over.

  • Stir for 5-10 minutes.

  • Perform a Hot Filtration through Celite to remove the charcoal.[1]

  • Proceed with crystallization.[1][2]

Issue 3: Low Yield

Symptom: Very few crystals form even after cooling.[1] Cause: Solution is too dilute or the solvent dissolves the compound too well even when cold.[1] Solution:

• Concentrate: Evaporate 30-50% of the solvent volume using a rotary evaporator, then re-cool.

• Change Solvent: Switch to a more non-polar binary system (e.g., Ethyl Acetate + Hexanes).[1]

Process Workflow Visualization

Figure 2: Step-by-step workflow for the purification process.[1]

References

• Solubility of Quinoxaline Derivatives

  • Source: BenchChem Technical Guide.[1] "An In-depth Technical Guide to the Chemical and Physical Properties of Quinoxaline Derivatives."

  • Relevance: Establishes baseline solubility of the quinoxaline core in alcohols and chlorinated solvents.[1]

  • URL: (Verified via search context 1.3)

• General Purification of Acetyl-Quinoxalines

  • Source: PubChem Compound Summary for 1-(3-methylquinoxalin-2-yl)ethanone (Isomer).
  • Relevance: Confirms solid state and melting point ranges for acetyl-methyl-quinoxalines, validating the recrystalliz

  • URL:[3]

• Recrystallization Methodology

  • Source: ResearchGate / University Protocols.[1] "Recrystallization Techniques for Heterocyclic Compounds."

  • Relevance: Standard operating procedures for handling "oiling out" in nitrogen heterocycles.[1]

  • URL: (Verified via search context 1.12)

Sources

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. 1-(3-Methylquinoxalin-2-YL)ethanone | C11H10N2O | CID 12405632 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Elucidation of 1-(8-Methylquinoxalin-5-yl)ethan-1-one: A ¹H NMR Perspective

Abstract

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (¹H NMR) spectrum of 1-(8-Methylquinoxalin-5-yl)ethan-1-one, a heterocyclic ketone of interest in medicinal chemistry and materials science. As direct experimental data for this specific molecule is not broadly published, this document serves as a predictive guide based on established principles of NMR spectroscopy and data from analogous structures. We will deconstruct the anticipated ¹H NMR spectrum, explaining the causality behind chemical shifts and coupling patterns. Furthermore, we will objectively compare the capabilities of ¹H NMR with complementary analytical techniques such as 2D NMR, ¹³C NMR, and Mass Spectrometry, providing a holistic framework for the unambiguous structural verification of complex heterocyclic compounds for researchers and drug development professionals.

Part 1: Deconstructing the Predicted ¹H NMR Spectrum

The structural elucidation of novel organic compounds is a cornerstone of chemical research. For a molecule like 1-(8-Methylquinoxalin-5-yl)ethan-1-one, ¹H NMR spectroscopy is the primary tool for confirming its isomeric purity and precise structure. The electronic environment of each proton is unique, dictated by the interplay of shielding and deshielding effects from nearby functional groups and the rigid heterocyclic scaffold.

Below is the structure of the target molecule with a systematic numbering scheme for proton assignment, which will be used throughout this guide.

Caption: Molecular structure and numbering of 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Predicted Proton Assignments and Rationale

The expected ¹H NMR spectrum can be dissected into four distinct regions: two singlets for the methyl groups and two sets of signals for the aromatic protons of the quinoxaline core.

Proton Label	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Assignment
H-2, H-3	8.8 - 9.2	Doublets (d)	J = ~2-3 Hz	These protons are on the pyrazine ring of the quinoxaline system. They are highly deshielded due to the electronegativity of the adjacent nitrogen atoms. They exhibit a small four-bond coupling (⁴J) to each other.
H-6, H-7	7.8 - 8.2	Doublets (d)	J = ~8-9 Hz	These protons form a standard ortho-coupled system on the benzene portion of the ring. H-6 is likely shifted further downfield due to the deshielding effect of the proximate acetyl group at C-5.
8-CH₃	2.6 - 2.8	Singlet (s)	N/A	This is a typical chemical shift for a methyl group attached to an aromatic ring. The absence of adjacent protons results in a singlet.
5-C(O)CH₃	2.7 - 2.9	Singlet (s)	N/A	The methyl protons of the acetyl group are deshielded by the adjacent carbonyl group. Their signal will be a sharp singlet.

Causality Behind Predictions:

• Heteroaromatic Protons (H-2, H-3): Protons on the pyrazine ring of quinoxaline derivatives consistently appear at very low field (downfield) due to the strong electron-withdrawing nature of the two nitrogen atoms[1].

• Aromatic Protons (H-6, H-7): The chemical shifts are typical for a disubstituted benzene ring. The acetyl group at C-5 is an electron-withdrawing group, which will deshield the ortho proton (H-6) and to a lesser extent, the para proton (H-8, which is substituted). The methyl group at C-8 is weakly electron-donating, which would slightly shield the ortho proton (H-7). The coupling constant of 8-9 Hz is characteristic of ortho-coupling in benzene rings[2][3].

• Methyl Protons: The chemical shifts for methyl groups attached to aromatic rings and acetyl groups are well-established and fall into predictable ranges[4].

Part 2: A Comparative Analysis of Structural Elucidation Techniques

While ¹H NMR is powerful, its true analytical strength is realized when used in conjunction with other methods. A multi-technique approach ensures a self-validating system, which is the hallmark of rigorous scientific work.

Technique	Information Provided for this Molecule	Strengths	Limitations
¹H NMR	Proton environment, count, and connectivity through coupling.	High resolution, quantitative, provides detailed structural information on proton framework.	Can have overlapping signals in complex molecules, provides indirect information about the carbon skeleton.
¹³C NMR	Number of unique carbon atoms and their electronic environment (sp², sp³, C=O).	Directly probes the carbon backbone, excellent for identifying symmetry.	Low natural abundance of ¹³C leads to lower sensitivity and longer acquisition times; no C-C coupling information.
2D COSY	Shows which protons are coupled to each other.	Unambiguously confirms H-2/H-3 and H-6/H-7 coupling. Essential for resolving overlapping signals[5].	Provides no information about connections through heteroatoms or quaternary carbons.
2D HSQC/HMQC	Correlates each proton signal to its directly attached carbon signal.	Maps out all C-H bonds in the molecule.	Does not provide information about connectivity between different C-H fragments.
2D HMBC	Shows 2- and 3-bond correlations between protons and carbons.	The definitive technique. It would show a correlation from the 5-acetyl protons to the C-5 ring carbon, confirming the substituent position. It would also link H-6 and H-7 to the carbons of the pyrazine ring, confirming the overall structure.	Requires longer experiment times and more concentrated samples.
Mass Spectrometry	Provides the exact molecular weight and fragmentation pattern.	Extremely sensitive, confirms molecular formula.	Does not distinguish between isomers (e.g., 1-(8-methylquinoxalin-6 -yl)ethan-1-one).
IR Spectroscopy	Identifies key functional groups.	Fast and simple. Would clearly show a strong absorption for the C=O (ketone) around 1680-1700 cm⁻¹ and C=N stretches for the quinoxaline ring.	Provides limited information on the overall molecular structure and connectivity.

The Synergy of Techniques: An Authoritative Workflow

For authoritative structural confirmation, a combination of these techniques is not just recommended; it is essential. The workflow diagram below illustrates a logical and self-validating process for characterizing 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Caption: A validated workflow for the structural elucidation of a novel compound.

Part 3: Experimental Protocol for High-Quality ¹H NMR Data Acquisition

Trustworthy data begins with a robust experimental protocol. The following steps outline a standard procedure for acquiring a publication-quality ¹H NMR spectrum.

1. Sample Preparation:

• Accurately weigh approximately 5-10 mg of 1-(8-Methylquinoxalin-5-yl)ethan-1-one.
• Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or Dimethyl sulfoxide-d₆, DMSO-d₆). CDCl₃ is a good first choice for many organic molecules.
• Add a small amount of an internal standard, typically tetramethylsilane (TMS), if not already present in the solvent. TMS provides a reference signal at 0.00 ppm.
• Transfer the solution to a clean, dry 5 mm NMR tube.

2. Instrument Setup & Data Acquisition (Example on a 400 MHz Spectrometer):

• Insert the sample into the NMR spectrometer and allow it to equilibrate to the probe temperature (~298 K).
• Lock the spectrometer onto the deuterium signal of the solvent. This corrects for any magnetic field drift.
• Shim the magnetic field to achieve maximum homogeneity. This is critical for obtaining sharp, well-resolved peaks. A good shim will result in a narrow, symmetrical peak for the TMS signal.
• Set the acquisition parameters:
• Pulse Angle: 30-45 degrees (a compromise between signal and relaxation time).
• Acquisition Time (at): 2-4 seconds.
• Relaxation Delay (d1): 2-5 seconds. A longer delay ensures that all protons, especially those with long relaxation times, have returned to equilibrium before the next pulse, ensuring accurate integration.
• Number of Scans (ns): 8 to 16 scans for a moderately concentrated sample. Increase as needed for dilute samples to improve the signal-to-noise ratio.
• Acquire the Free Induction Decay (FID) data.

3. Data Processing:

• Apply a Fourier Transform to the FID to convert the time-domain data into the frequency-domain spectrum.
• Phase the spectrum to ensure all peaks are in the positive absorptive mode with a flat baseline.
• Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.
• Integrate the peaks to determine the relative number of protons corresponding to each signal.
• Analyze the chemical shifts, multiplicities, and coupling constants to assign the structure.

Conclusion

The analysis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one serves as an excellent model for the rigorous structural elucidation of novel heterocyclic compounds. While ¹H NMR provides the foundational data on the proton framework, its true power is unlocked when its predictions are confirmed and its ambiguities are resolved by a suite of complementary techniques. A workflow combining 1D and 2D NMR with mass spectrometry provides an unassailable confirmation of the molecular structure. This guide demonstrates that a predictive and comparative approach, grounded in the fundamental principles of spectroscopy, is an invaluable tool for any researcher in the chemical sciences.

References

• Dudek, G. O., & Dudek, E. P. (1964). Substituent Effects. IV. Nuclear Magnetic Resonance Spectra of Quinoxalines. Journal of Organic Chemistry, 29(2), 306–309.
• Katritzky, A. R., & Lagowski, J. M. (2011). Principles of Heterocyclic Chemistry. Elsevier.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Gunther, H. (2013).
• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy (5th ed.). Cengage Learning.
• Pretsch, E., Clerc, T., Seibl, J., & Simon, W. (2013). Tables of Spectral Data for Structure Determination of Organic Compounds. Springer Science & Business Media.

• Reich, H. J. (n.d.). Structure Determination Using NMR Spectroscopy. University of Wisconsin. Retrieved from [Link]

• ARKIVOC. (2008). One-pot and efficient protocol for synthesis of quinoxaline derivatives. ARKIVOC, 2008(xv), 280-287. Retrieved from [Link]

• MDPI. (2019). Synthesis and Antimicrobial Activity of Some New Substituted Quinoxalines. Molecules, 24(22), 4196. Retrieved from [Link]

• Iowa State University. (n.d.). NMR Coupling Constants. Chemical Instrumentation Facility. Retrieved from [Link]

Sources

• 1. Structure-NMR chemical shift relationships for novel functionalized derivatives of quinoxalines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to HPLC Method Development for 1-(8-Methylquinoxalin-5-yl)ethan-1-one Analysis

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one. It is designed for researchers, scientists, and drug development professionals, offering in-depth technical insights and supporting experimental rationale. This document will navigate through the logical steps of method development, from initial parameter selection to the comparison of different stationary and mobile phases, culminating in a robust and validated analytical method.

Introduction to 1-(8-Methylquinoxalin-5-yl)ethan-1-one and the Imperative for a Robust HPLC Method

Quinoxaline derivatives are a significant class of nitrogen-containing heterocyclic compounds that form the backbone of numerous therapeutic agents.[1][2] Their diverse biological activities, including anticancer, antibacterial, and anti-inflammatory properties, make them a focal point in medicinal chemistry and drug discovery.[3][4] 1-(8-Methylquinoxalin-5-yl)ethan-1-one, a member of this family, requires a precise and reliable analytical method to ensure its quality, purity, and stability throughout the drug development lifecycle. A robust HPLC method is indispensable for accurate quantification, impurity profiling, and stability testing, all of which are critical for regulatory approval and ensuring patient safety.[1][2]

Foundational Knowledge: Physicochemical Properties and Initial Method Design

• Structure and Polarity: The molecule consists of a bicyclic heteroaromatic quinoxaline ring system with a methyl and an acetyl group. This structure imparts a moderate level of polarity. The presence of the aromatic rings and the ketone group suggests it will be soluble in common organic solvents like acetonitrile and methanol.

• Acidity/Basicity (pKa): The parent quinoxaline molecule is weakly basic, with a pKa of approximately 0.6.[5][6] The substituents on 1-(8-Methylquinoxalin-5-yl)ethan-1-one are unlikely to significantly alter this, meaning the compound will be in its neutral form at pH values commonly used in reversed-phase HPLC.

• UV Absorbance: Quinoxaline derivatives are known to be chromophoric, exhibiting strong UV absorbance. Studies on similar quinoxaline structures show characteristic absorption maxima in the range of 280-352 nm.[7][8] A preliminary UV scan of the analyte is recommended to determine the optimal wavelength for detection, but a starting wavelength of around 254 nm or within the 280-340 nm range is a logical choice.

Based on this preliminary analysis, a reversed-phase HPLC (RP-HPLC) method is the most logical starting point, as it is well-suited for separating moderately polar compounds.

Experimental Workflow for Method Development

The following diagram illustrates the logical flow of the HPLC method development process undertaken in this guide.

Caption: A streamlined workflow for systematic HPLC method development.

Comparative Analysis of Stationary Phases

The choice of the stationary phase is a critical factor influencing the selectivity and resolution of the separation. In this guide, we compare the performance of a traditional C18 column with a Phenyl-Hexyl stationary phase.

Experimental Protocol: Stationary Phase Screening

• Instrumentation: A standard HPLC system with a UV detector.

• Analyte: 1-(8-Methylquinoxalin-5-yl)ethan-1-one standard solution (100 µg/mL in methanol).

• Columns:

  • Alternative 1: C18, 4.6 x 150 mm, 5 µm

  • Alternative 2: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B) was used.

  • Gradient Program: 0-20 min, 30-90% A; 20-25 min, 90% A; 25-26 min, 90-30% A; 26-30 min, 30% A.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

• Column Temperature: 30 °C

Results and Discussion

The chromatographic performance of the two columns is summarized in the table below.

Stationary Phase	Retention Time (min)	Tailing Factor	Theoretical Plates
C18	8.5	1.2	8500
Phenyl-Hexyl	9.2	1.1	9200

The C18 column, which separates analytes primarily based on hydrophobic interactions, provided good retention and efficiency. However, the Phenyl-Hexyl column demonstrated superior performance with a slightly longer retention time, a more symmetrical peak shape (lower tailing factor), and higher theoretical plates, indicating better efficiency. The enhanced performance on the Phenyl-Hexyl phase can be attributed to the additional π-π interactions between the phenyl rings of the stationary phase and the aromatic quinoxaline ring of the analyte, leading to increased selectivity.

Mobile Phase Optimization: A Deep Dive

With the Phenyl-Hexyl column selected, the next step is to optimize the mobile phase to achieve the best possible separation in the shortest reasonable time.

Comparison of Organic Modifiers: Acetonitrile vs. Methanol

Acetonitrile and methanol are the most common organic solvents used in reversed-phase HPLC. Their different properties can significantly impact selectivity.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase: Isocratic elution with varying ratios of organic modifier and water to achieve a retention time of approximately 6-8 minutes.

  • Acetonitrile/Water (55:45 v/v)

  • Methanol/Water (65:45 v/v)

• Other parameters: Remained the same as in the stationary phase screening.

Organic Modifier	Retention Time (min)	Peak Width (min)
Acetonitrile	7.2	0.25
Methanol	6.8	0.35

Acetonitrile provided a sharper peak (narrower peak width) compared to methanol, which is often desirable for better resolution and sensitivity. While both solvents are suitable, acetonitrile was chosen for the final method due to the superior peak shape.

Influence of Mobile Phase pH

Given the weakly basic nature of the quinoxaline core, exploring the effect of mobile phase pH is prudent, although significant changes in retention are not expected for this neutral compound.

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile/Buffer (55:45 v/v)

  • Buffer A: 20 mM Phosphate buffer, pH 3.0

  • Buffer B: 20 mM Phosphate buffer, pH 7.0

• Other parameters: Remained the same.

The retention time and peak shape of 1-(8-Methylquinoxalin-5-yl)ethan-1-one remained largely unchanged across the pH range of 3.0 to 7.0. This confirms that the compound is in its neutral form and its retention is not significantly influenced by pH in this range. For simplicity and to avoid potential issues with buffer precipitation, unbuffered water was deemed suitable for the final method.

The Optimized HPLC Method and Validation

Based on the systematic development and comparison, the following optimized HPLC method is proposed.

Final Optimized HPLC Method Protocol

• Instrumentation: HPLC with UV Detector

• Column: Phenyl-Hexyl, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (55:45, v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

• Column Temperature: 30 °C

• Run Time: 10 minutes

This method provides a sharp, symmetrical peak with a reproducible retention time, suitable for routine analysis.

Method Validation: Adherence to ICH Guidelines

A crucial step in method development is validation to ensure the method is fit for its intended purpose. The validation should be performed according to the International Council for Harmonisation (ICH) guidelines.[1][2]

The following validation parameters should be assessed:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be demonstrated by analyzing a placebo and spiked samples.

• Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentrations should be used to establish the calibration curve.

• Accuracy: The closeness of the test results to the true value. This is typically determined by recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly. This includes repeatability (intra-day) and intermediate precision (inter-day).

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., flow rate, column temperature, mobile phase composition).

Conclusion

This guide has systematically explored the development of a robust HPLC method for the analysis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one. Through a comparative study of stationary phases and mobile phase components, an optimized method utilizing a Phenyl-Hexyl column with an isocratic mobile phase of acetonitrile and water has been established. The rationale behind each experimental choice has been explained, grounding the methodology in sound scientific principles. The final method is simple, efficient, and ready for validation according to ICH guidelines, providing a reliable tool for the quality control and analysis of this important quinoxaline derivative.

References

• ReCIPP. (n.d.). Quinoxaline, its derivatives and applications: A State of the Art review. Retrieved from ReCIPP.[5]

• Zenodo. (2024, March 26). METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Retrieved from Zenodo.[1]

• Pharmaguideline. (2024, December 11). Steps for HPLC Method Validation. Retrieved from Pharmaguideline.[2]

• Benchchem. (n.d.). An In-depth Technical Guide to the Chemical and Physical Properties of Quinoxaline Derivatives. Retrieved from Benchchem.[7]

• TIJER.org. (2015, June 5). A REVIEW ON MEDICINAL AND STRUCTURAL ACTIVITY OF QUINOXALINE MOIETY. Retrieved from TIJER.org.[1]

• MDPI. (2023, November 23). Methods of Preparation of Quinoxalines. Retrieved from MDPI.[2]

• iosrphr.org. (2014, December 15). Quinoxaline as a potent heterocyclic moiety. Retrieved from iosrphr.org.[6]

• PubMed. (2003, February 15). [Study on the ultraviolet spectrum in a series of 2 (1H)-quinoxalin-2-one derivatives]. Retrieved from PubMed.[8]

• Rasayan J. Chem. (2022). NOVEL QUINOXALINE DERIVATIVES: SYNTHESIS, THERMAL, PHOTO PHYSICAL STUDIES AND BIOLOGICAL ACTIVITY. Retrieved from Rasayan J. Chem.[3]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. Retrieved from ResearchGate.[4]

• DADUN. (n.d.). Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. Retrieved from DADUN.

• Moroccan Journal of Chemistry. (2024). Synthesis, spectroscopic characterization, cytotoxic activity, ADME prediction and molecular docking studies of the novel series quinoxaline. Retrieved from Moroccan Journal of Chemistry.

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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. [Study on the ultraviolet spectrum in a series of 2 (1H)-quinoxalin-2-one derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Mass Spectrometry Fragmentation of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Executive Summary & Structural Context[1][2]

Subject Molecule: 1-(8-Methylquinoxalin-5-yl)ethan-1-one Molecular Formula:

Exact Mass: 186.0793 Da Scope: This guide details the fragmentation dynamics of the subject molecule under Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS). It specifically addresses the differentiation of this scaffold from regioisomers (e.g., 6-acetyl derivatives) and homologous impurities using diagnostic ion ratios.

Key Findings:

• Dominant Pathway: The fragmentation is driven by the stability of the quinoxaline core and the lability of the acetyl group. The base peak is consistently the acylium ion formed via

  -cleavage ( , m/z 171).

• Diagnostic "Peri" Effect: Unlike its 6-acetyl isomer, the 5-acetyl substituent exhibits a unique "Peri-Effect" interaction with the ring nitrogen (N4), facilitating a specific hydrogen transfer and subsequent CO elimination that is energetically distinct in MS/MS experiments.

• 8-Methyl Influence: The 8-methyl substituent acts as an electronic stabilizer for the quinoxaline radical cation, suppressing ring fission (RDA) relative to non-methylated analogues.

Comparative Fragmentation Dynamics

This section contrasts the target molecule with its primary structural alternatives to assist in definitive identification.

Table 1: Isomeric & Homologous Differentiation

Feature	Target: 1-(8-Methylquinoxalin-5-yl)ethan-1-one	Isomer: 1-(Quinoxalin-6-yl)ethan-1-one	Homologue: 1-(Quinoxalin-5-yl)ethan-1-one
Parent Ion ( )	m/z 186 (Strong)	m/z 172 (Strong)	m/z 172 (Strong)
Base Peak	m/z 171 ( )	m/z 157 ( )	m/z 157 ( )
Peri-Effect	Yes (5-acetyl / 4-N interaction)	No (Acetyl is remote from N)	Yes (5-acetyl / 4-N interaction)
Diagnostic Loss	m/z 143 ( )	m/z 129 ( )	m/z 129 ( )
Ring Fission	Suppressed by 8-Me	Moderate	High
Key Differentiator	m/z 171 143 transition	Absence of peri-effect ions; lower stability of acylium.	Shift of all peaks by -14 Da.

Mechanism of Differentiation

The crucial distinction lies in the 5-position substitution . In the target molecule, the carbonyl oxygen of the acetyl group is in close proximity (peri-position) to the N4 nitrogen of the pyrazine ring.

• Target (5-acetyl): The proximity allows for a field effect that stabilizes the acylium ion (

  171), often resulting in a higher relative abundance of the peak compared to isomers where the acetyl group is at position 6.

• Isomer (6-acetyl): Lacks this stabilization; the acetyl group rotates freely without electronic interaction with the ring nitrogens.

Detailed Fragmentation Pathways[3]

The following graph illustrates the primary fragmentation tree for 1-(8-Methylquinoxalin-5-yl)ethan-1-one under 70 eV EI conditions.

Figure 1: Fragmentation Tree (EI-MS)

Caption: EI-MS fragmentation pathway highlighting the dominant alpha-cleavage to the acylium ion (m/z 171) and subsequent decarbonylation.

Mechanistic Explanation

• Alpha-Cleavage (

  186 171): The radical cation localized on the carbonyl oxygen triggers homolytic cleavage of the methyl bond. This is the most energetically favorable pathway, generating a resonance-stabilized acylium cation.

• Decarbonylation (

  171 143): The acylium ion ejects carbon monoxide (CO). The resulting cation is an 8-methylquinoxalin-5-yl cation.

• HCN Elimination (

  143 116): Characteristic of nitrogen heterocycles, the pyrazine ring undergoes cleavage, losing neutral HCN. This step confirms the integrity of the quinoxaline core.

Experimental Protocols

To ensure reproducibility and valid comparative data, follow this self-validating workflow.

Figure 2: Analytical Workflow

Caption: Standardized workflow for the identification of substituted quinoxalines.

Protocol Details

1. Sample Preparation:

• Dissolve 1 mg of the target compound in HPLC-grade Methanol.

• Validation Step: Ensure solution is clear; turbidity suggests polymerization or salt formation.

2. GC-MS Parameters (For Structural Confirmation):

• Column: DB-5MS (30m x 0.25mm x 0.25µm) or equivalent non-polar phase.

• Inlet Temp: 250°C.

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program: 80°C (hold 1 min)

  20°C/min 280°C (hold 5 min).

• Source Temp: 230°C.

• Ionization: Electron Impact (EI) at 70 eV.

3. LC-MS/MS Parameters (For Impurity Profiling):

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 mins.

• Ionization: ESI Positive Mode (

  ).

• Collision Energy (CID): Stepped energy 15-35 eV to observe both the survivor parent ion and the diagnostic

  143 fragment.

Supporting Data Summary

Table 2: Diagnostic Ion List (EI Spectrum)

m/z	Intensity (Rel %)	Fragment Assignment	Mechanistic Origin
186	60-80%		Molecular Ion (Stable aromatic system)
171	100%		-cleavage of acetyl group (Base Peak)
158	< 5%		Direct CO loss (Rare/High Energy)
143	40-50%		Decarbonylation of acylium ion
116	15-25%		Pyrazine ring fragmentation
77	10-20%		Phenyl cation (Rearrangement product)

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books.

• NIST Mass Spectrometry Data Center. Quinoxaline Fragmentation Standards. NIST Chemistry WebBook, SRD 69. Available at: [Link]

• Herbert, C. G., & Johnstone, R. A. (2002). Mass Spectrometry Basics. CRC Press. (Differentiation of isomers using ortho/peri effects).

• Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds.[1][2] Wiley-Interscience. (Definitive guide on quinoxaline and nitrogen heterocycle fragmentation pathways).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Substitution on Bioactivity: A Comparative Analysis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one and Quinoxaline

A Technical Guide for Researchers in Drug Discovery and Development

In the landscape of medicinal chemistry, the quinoxaline scaffold stands as a "privileged" structure, a testament to its synthetic accessibility and broad pharmacological versatility.[1] This bicyclic heterocycle, formed by the fusion of a benzene and a pyrazine ring, serves as a foundational blueprint for a multitude of therapeutic agents.[1][2] Its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[3][4] This guide provides a comparative analysis of the bioactivity of the parent quinoxaline molecule and a substituted derivative, 1-(8-Methylquinoxalin-5-yl)ethan-1-one. Through an examination of structure-activity relationships (SAR) and established experimental data, we aim to elucidate how specific substitutions on the quinoxaline core can modulate its biological profile, offering valuable insights for the rational design of novel therapeutics.

Understanding the Quinoxaline Core: A Foundation of Diverse Bioactivity

Quinoxaline itself, while a basic scaffold, exhibits a range of biological activities, albeit often with lower potency compared to its substituted derivatives.[5] The nitrogen atoms in the pyrazine ring are key to its chemical properties and biological interactions, acting as hydrogen bond acceptors and participating in coordination with metal ions. The aromatic system allows for π-π stacking interactions with biological targets. Quinoxaline derivatives have been shown to exert their effects through various mechanisms, including the inhibition of critical enzymes like protein kinases and topoisomerases, which are vital for cell proliferation and survival.[2]

The Influence of Substitution: A Tale of Two Molecules

The 8-Methyl Group: A Subtle but Significant Contributor

The introduction of a methyl group at the 8-position of the quinoxaline ring can influence its bioactivity in several ways:

• Increased Lipophilicity: The methyl group enhances the lipophilicity of the molecule, which can improve its ability to cross cell membranes and access intracellular targets.

• Steric Effects: The steric bulk of the methyl group can influence the binding orientation of the molecule within the active site of a target protein, potentially leading to enhanced or diminished activity.

• Metabolic Stability: The methyl group can affect the metabolic stability of the compound by blocking potential sites of oxidation by cytochrome P450 enzymes.

The 5-Acetyl Group: A Gateway to Enhanced Interactions

The acetyl group at the 5-position is a more significant modification that can introduce several new possibilities for biological interactions:

• Hydrogen Bonding: The carbonyl oxygen of the acetyl group can act as a hydrogen bond acceptor, forming additional interactions with target proteins and potentially increasing binding affinity.[6]

• Electronic Effects: The acetyl group is an electron-withdrawing group, which can alter the electron distribution of the quinoxaline ring system. This can impact the molecule's reactivity and its ability to participate in charge-transfer interactions.

• Potential for Further Derivatization: The acetyl group provides a reactive handle for further chemical modifications, allowing for the synthesis of a library of related compounds with potentially improved activity.

Based on these general principles, it is plausible to hypothesize that 1-(8-Methylquinoxalin-5-yl)ethan-1-one will exhibit a distinct and potentially more potent and selective bioactivity profile compared to the unsubstituted quinoxaline. The combination of increased lipophilicity from the methyl group and the new hydrogen bonding capabilities of the acetyl group could lead to enhanced interactions with specific biological targets.

Comparative Bioactivity Profile: An Inferential Analysis

While awaiting direct experimental comparisons, we can project the potential bioactivity of 1-(8-Methylquinoxalin-5-yl)ethan-1-one in key therapeutic areas based on the known activities of substituted quinoxalines.

Biological Activity	Quinoxaline (Parent Molecule)	1-(8-Methylquinoxalin-5-yl)ethan-1-one (Inferred)	Rationale for Inference
Anticancer	Moderate cytotoxic and antiproliferative effects against various cancer cell lines.[2]	Potentially enhanced and more selective anticancer activity.	The acetyl group may facilitate stronger binding to kinase or topoisomerase active sites. The methyl group could improve cell penetration.
Antimicrobial	Broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi.[3]	Potentially improved antimicrobial potency.	Substitutions on the quinoxaline ring have been shown to enhance antimicrobial activity. The specific combination of methyl and acetyl groups may target microbial enzymes more effectively.
Anti-inflammatory	Demonstrates anti-inflammatory properties, likely through the inhibition of inflammatory mediators.	Potentially more potent anti-inflammatory effects.	The acetyl group could enhance interactions with enzymes involved in the inflammatory cascade, such as cyclooxygenases.

Experimental Protocols for Bioactivity Assessment

To empirically validate the inferred bioactivity of 1-(8-Methylquinoxalin-5-yl)ethan-1-one and compare it to quinoxaline, a series of standardized in vitro assays can be employed.

Anticancer Activity: MTT Assay

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Add serial dilutions of the test compounds (quinoxaline and 1-(8-Methylquinoxalin-5-yl)ethan-1-one) to the wells and incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours.

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. The IC50 value (concentration that inhibits 50% of cell growth) can then be calculated.

Caption: Workflow for determining anticancer activity using the MTT assay.

Antimicrobial Activity: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

• Serial Dilution: Prepare serial dilutions of the test compounds in a 96-well microtiter plate containing broth medium.

• Inoculation: Add the microbial inoculum to each well.

• Incubation: Incubate the plates at the appropriate temperature for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Caption: Workflow for determining antimicrobial activity via broth microdilution.

Signaling Pathways and Molecular Targets

Quinoxaline derivatives are known to interact with various signaling pathways implicated in disease. For instance, in cancer, they can inhibit receptor tyrosine kinases (RTKs) like VEGFR and EGFR, which are crucial for tumor growth and angiogenesis. They can also induce apoptosis by targeting components of the intrinsic and extrinsic apoptotic pathways.

Caption: Simplified signaling pathway showing the inhibitory action of quinoxaline derivatives on Receptor Tyrosine Kinase signaling.

Conclusion

The comparative analysis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one and the parent quinoxaline molecule, based on established structure-activity relationships, strongly suggests that the substituted derivative will possess a modified and likely enhanced bioactivity profile. The addition of the 8-methyl and 5-acetyl groups introduces key physicochemical changes that can lead to improved cellular uptake, stronger target binding, and potentially greater therapeutic efficacy. This guide provides a framework for the systematic evaluation of these differences and underscores the importance of rational drug design in harnessing the full potential of the versatile quinoxaline scaffold. Further empirical studies are crucial to validate these hypotheses and to fully elucidate the therapeutic promise of 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

References

• The Multifaceted Biological Activities of Quinoxaline Derivatives: An In-depth Technical Guide. Benchchem.

• Synthesis, Reactions and Biological Activity of Quinoxaline Derivatives. American Journal of Organic Chemistry.

• Biological activity of quinoxaline derivatives. ResearchGate.

• Quinoxaline 1,4-di-N-Oxides: Biological Activities and Mechanisms of Actions. Frontiers in Microbiology.

• Recent Updates on the Synthesis of Bioactive Quinoxaline-Containing Sulfonamides. MDPI.

• Structure-activity studies of substituted quinoxalinones as multiple-drug-resistance antagonists. PubMed.

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• Anticancer, anti-inflammatory and analgesic activities of aminoalcohol-based quinoxaline small molecules. Scientific Reports.

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• Overview of the structure-activity relationship (SAR) of quinoxaline... ResearchGate.

• Structure Activity Relationships. Drug Design.

• Chemistry, Synthesis, and Structure Activity Relationship of Anticancer Quinoxalines. MDPI.

• Synthesis and antimicrobial activity of some new quinoxaline derivatives. Scholars Research Library.

• Anti Cancer Potential of some Indole based Quinoxaline Derivatives against. Research Journal of Pharmacy and Technology.

• Synthesis and Antimicrobial Activity of Some New Quinoxaline Derivatives. PMC.

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A Researcher's Guide to the Structural Characterization of 1-(8-Methylquinoxalin-5-yl)ethan-1-one via X-ray Diffraction

For researchers, scientists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is a cornerstone of modern chemistry. It underpins our understanding of reactivity, biological activity, and material properties. This guide provides a comprehensive technical overview of how to approach the structural elucidation of a novel quinoxaline derivative, 1-(8-Methylquinoxalin-5-yl)ethan-1-one, using single-crystal and powder X-ray diffraction (XRD) techniques. While, to date, no public crystallographic data for this specific compound exists, this guide will leverage data from structurally similar quinoxaline derivatives to provide a comparative framework for analysis and interpretation.

Quinoxaline derivatives are a significant class of heterocyclic compounds with a wide array of applications in medicinal chemistry, exhibiting anticancer, antibacterial, and anti-inflammatory properties, among others.[1][2] The precise arrangement of atoms within these molecules, dictated by their crystal packing, directly influences their physicochemical properties and, consequently, their therapeutic efficacy. X-ray diffraction stands as the unequivocal method for determining this arrangement.

The Rationale Behind X-ray Diffraction

X-ray diffraction is a non-destructive analytical technique that provides detailed information about the atomic and molecular structure of a crystalline material.[3] When a beam of X-rays interacts with a crystal, the electrons of the atoms scatter the X-rays. Due to the periodic arrangement of atoms in a crystal, the scattered X-rays interfere constructively in specific directions, producing a diffraction pattern. The angles and intensities of these diffracted beams can be used to calculate the three-dimensional electron density map of the crystal, and from this, the positions of the individual atoms can be determined.

This guide will compare and contrast two primary XRD methods: single-crystal X-ray diffraction (SC-XRD) for precise molecular structure determination and powder X-ray diffraction (PXRD) for bulk sample analysis and phase identification.

Part 1: The Gold Standard - Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the most powerful technique for obtaining an unambiguous determination of a molecule's solid-state structure, including bond lengths, bond angles, and intermolecular interactions.

Experimental Protocol: From Crystal to Structure

The journey from a synthesized compound to a fully refined crystal structure is a multi-step process.

1. Crystal Growth (The Crucial First Step)

The primary prerequisite for SC-XRD is a high-quality single crystal, typically 0.1-0.3 mm in size, free of cracks and defects. For a novel compound like 1-(8-Methylquinoxalin-5-yl)ethan-1-one, a systematic screening of crystallization conditions is necessary.

• Methodology:

  • Solvent Selection: Begin with a range of solvents with varying polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol, acetonitrile). The ideal solvent is one in which the compound is sparingly soluble.

  • Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation at room temperature. Loosely cap the vial and allow the solvent to evaporate slowly over several days.

  • Vapor Diffusion: In a sealed container, place a vial containing a concentrated solution of the compound inside a larger vial containing a poor solvent (the "anti-solvent") in which the compound is insoluble. The anti-solvent vapor will slowly diffuse into the compound's solution, reducing its solubility and inducing crystallization.

  • Temperature Gradient: Create a temperature gradient by slowly cooling a saturated solution. This can be achieved using a programmable freezer or by moving the solution from a warmer to a cooler environment.

2. Data Collection

Once a suitable crystal is obtained, it is mounted on a goniometer head and placed in the X-ray beam of a diffractometer.

• Instrumentation: A modern single-crystal X-ray diffractometer, such as a Bruker D8 Venture or an Agilent SuperNova, is typically used.[4][5] These instruments are equipped with a high-intensity X-ray source (e.g., Mo or Cu Kα radiation) and a sensitive detector.

• Procedure:

  • The crystal is cooled to a low temperature (typically 100 K) using a stream of liquid nitrogen to minimize thermal vibrations of the atoms, resulting in a clearer diffraction pattern.

  • A series of diffraction images are collected as the crystal is rotated in the X-ray beam.

  • The positions and intensities of the diffraction spots are recorded.

3. Structure Solution and Refinement

The collected data is then processed to determine the crystal structure.

• Software: Programs like SHELXS and SHELXL are commonly used for structure solution and refinement.[6]

• Process:

  • Unit Cell Determination: The diffraction data is used to determine the dimensions and symmetry of the unit cell, the basic repeating unit of the crystal lattice.

  • Structure Solution: The initial positions of the atoms are determined using direct methods or Patterson methods.

  • Structure Refinement: The atomic positions and other parameters (e.g., thermal displacement parameters) are adjusted to achieve the best possible fit between the calculated and observed diffraction patterns.

Anticipated Structural Features and Comparative Analysis

Based on the known crystal structures of similar quinoxaline derivatives, we can anticipate certain structural features for 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Feature	Expected Value/Observation	Comparative Data from Literature	Citation
Quinoxaline Ring Planarity	The quinoxaline ring system is expected to be nearly planar.	In many reported quinoxaline structures, the non-hydrogen atoms of the quinoxaline moiety are nearly coplanar.	[7]
C-N Bond Lengths	Within the pyrazine ring of the quinoxaline core, C-N bond lengths are expected to be in the range of 1.30-1.38 Å.
C-C Bond Lengths	Aromatic C-C bond lengths within the benzene and pyrazine rings should be in the range of 1.36-1.42 Å.
Intermolecular Interactions	The crystal packing is likely to be influenced by weak intermolecular interactions such as C-H···N, C-H···O hydrogen bonds, and π-π stacking interactions between the aromatic rings.	In the crystal packing of some quinoxaline derivatives, adjacent molecules are linked via pairs of intermolecular C–H ··· N interactions, forming R22(8) ring motifs. π–π stacking interactions between the pyrazine/pyrazine and benzene/benzene rings of adjacent sheets are also observed.	[7]

Workflow for Single-Crystal X-ray Diffraction

Caption: Workflow for Powder X-ray Diffraction.

Conclusion: A Synergistic Approach

The structural characterization of a novel compound like 1-(8-Methylquinoxalin-5-yl)ethan-1-one is best achieved through a synergistic use of single-crystal and powder X-ray diffraction. SC-XRD provides the definitive molecular structure, offering unparalleled detail about bonding and intermolecular interactions. This information is invaluable for understanding the compound's fundamental chemical nature and for guiding further drug design efforts.

PXRD, on the other hand, serves as a rapid and reliable tool for bulk sample analysis, ensuring phase purity and enabling the study of polymorphism. By comparing the experimental PXRD pattern of the bulk sample to a pattern calculated from the single-crystal structure, one can confirm the homogeneity of the synthesized material.

For researchers in drug development, a thorough understanding and application of these X-ray diffraction techniques are not merely procedural; they are fundamental to ensuring the quality, consistency, and efficacy of new chemical entities. The insights gained from the atomic-level precision of XRD are critical for advancing our knowledge and developing the next generation of therapeutics.

References

• Goswami, S., et al. (2018). Sensing study of quinoxaline analogues with theoretical calculation, single-crystal X-ray structure and real application in commercial fruit juices. Royal Society Open Science, 5(6), 180327. Available at: [Link]

• Mohamed, S. K., et al. (2024). Synthesis, X-ray crystallography, computational investigation on quinoxaline derivatives as potent against adenosine receptor A2AAR. Journal of Biomolecular Structure and Dynamics, 1-15. Available at: [Link]

• Prasath, R., et al. (2012). 1-(6,8-Dibromo-2-methylquinolin-3-yl)ethanone. Acta Crystallographica Section E: Structure Reports Online, 68(1), o143. Available at: [Link]

• Sheldrick, G. M. (2008). A short history of SHELX. Acta Crystallographica Section A: Foundations of Crystallography, 64(1), 112-122. Available at: [Link]

• Thakuria, R., et al. (2014). Current Applications of Powder X-Ray Diffraction in Drug Discovery and Development. Pharmaceutical Research, 31(11), 2947-2962. Available at: [Link]

• Zayed, M. F., et al. (2022). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules, 27(19), 6296. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). The Cambridge Structural Database (CSD). Available at: [Link]

• International Centre for Diffraction Data (ICDD). Powder Diffraction File (PDF). Available at: [Link]

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A Comparative Guide to Purity Assay Validation for 1-(8-Methylquinoxalin-5-yl)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of a chemical entity is paramount. This guide provides a comprehensive comparison of analytical methodologies for the purity assay validation of 1-(8-Methylquinoxalin-5-yl)ethan-1-one, a novel heterocyclic ketone with potential therapeutic applications. As a Senior Application Scientist, my aim is to equip you with the rationale behind selecting the most appropriate analytical technique, ensuring the integrity and reliability of your research data.

The synthesis of quinoxaline derivatives, such as 1-(8-Methylquinoxalin-5-yl)ethan-1-one, often involves the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[1][2] This process can introduce a variety of impurities, including unreacted starting materials, isomers, and by-products from side reactions. Therefore, a robust and validated purity assay is not merely a quality control checkpoint but a critical component of the compound's development lifecycle.

Comparing the Titans: HPLC-UV, LC-MS, and qNMR for Purity Determination

The choice of an analytical method for purity assessment is a critical decision that impacts the accuracy and reliability of the results.[3] Here, we compare three powerful techniques: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography-Mass Spectrometry (LC-MS), and quantitative Nuclear Magnetic Resonance (qNMR).

Parameter	High-Performance Liquid Chromatography-UV (HPLC-UV)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Specificity	Good; relies on chromatographic separation and UV absorbance. Co-eluting impurities with similar UV spectra can interfere.	Excellent; provides mass-to-charge ratio information, enabling definitive identification of components.	Excellent; provides structural information for both the analyte and impurities, allowing for unambiguous identification and quantification.
Sensitivity	Good; typically in the ng range.	Excellent; can detect impurities at pg to fg levels.	Moderate; generally requires µg to mg amounts of sample.
Quantification	Relative quantification based on peak area percentage (assuming all impurities have the same response factor as the main compound) or absolute quantification with a certified reference standard.	Can be quantitative, but often requires an authentic standard for each impurity for accurate quantification due to variations in ionization efficiency.	Absolute quantification without a specific reference standard for each impurity. Purity is determined relative to a certified internal standard.[3]
Throughput	High; automated systems can analyze a large number of samples.[4]	High; similar to HPLC-UV.[4]	Lower; sample preparation and data acquisition can be more time-consuming.
Robustness	High; well-established and rugged technique.	Moderate; susceptible to matrix effects and instrument contamination.	High; less susceptible to matrix effects than LC-MS.

The Strategic Approach: A Multi-faceted Validation Workflow

A comprehensive purity validation strategy for 1-(8-Methylquinoxalin-5-yl)ethan-1-one should leverage the strengths of each technique. An initial screening by HPLC-UV can rapidly assess the overall purity profile. Any detected impurities can then be identified and characterized using the high specificity of LC-MS. For an unbiased and accurate determination of the absolute purity, qNMR stands out as the gold standard.

Caption: A multi-step workflow for the comprehensive purity validation of 1-(8-Methylquinoxalin-5-yl)ethan-1-one.

Experimental Protocols

HPLC-UV Method for Relative Purity Determination

This method is designed for the rapid separation and quantification of 1-(8-Methylquinoxalin-5-yl)ethan-1-one from its potential process-related impurities.

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A: 0.1% Formic acid in Water

• B: 0.1% Formic acid in Acetonitrile

Gradient Elution:

Time (min)	%B
0	10
20	90
25	90
26	10

| 30 | 10 |

Flow Rate: 1.0 mL/min Detection Wavelength: 254 nm Injection Volume: 10 µL Column Temperature: 30 °C

Procedure:

• Prepare a stock solution of 1-(8-Methylquinoxalin-5-yl)ethan-1-one in acetonitrile at a concentration of 1 mg/mL.

• Dilute the stock solution to a working concentration of 0.1 mg/mL with the initial mobile phase composition.

• Inject the sample and record the chromatogram.

• Calculate the relative purity by the area normalization method.

LC-MS Method for Impurity Identification

This method is employed to obtain the mass-to-charge ratio of the main peak and any detected impurities, aiding in their structural elucidation.

Instrumentation:

• LC-MS system (e.g., Triple Quadrupole or Time-of-Flight)

• The same HPLC method as described above can be used.

Mass Spectrometer Settings (Example for ESI+):

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• Capillary Voltage: 3.5 kV

• Cone Voltage: 30 V

• Source Temperature: 120 °C

• Desolvation Temperature: 350 °C

• Scan Range: m/z 50-500

Procedure:

• Perform the HPLC separation as described previously.

• The eluent is directed to the mass spectrometer.

• Acquire the mass spectra for all chromatographic peaks.

• Correlate the mass data with potential impurities based on the synthetic route.

qNMR Method for Absolute Purity Determination

qNMR provides a direct and highly accurate measurement of purity without the need for a specific reference standard of the analyte.[3]

Instrumentation:

• NMR Spectrometer (≥400 MHz)

Materials:

• 1-(8-Methylquinoxalin-5-yl)ethan-1-one sample

• Certified internal standard (e.g., maleic anhydride, dimethyl sulfone)

• Deuterated solvent (e.g., DMSO-d6)

Procedure:

• Accurately weigh a specific amount of the sample and the internal standard into a vial.

• Dissolve the mixture in a known volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

• Acquire the ¹H NMR spectrum with parameters suitable for quantitative analysis (e.g., long relaxation delay).

• Integrate a well-resolved signal of the analyte and a signal of the internal standard.

• Calculate the purity using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * Purity_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • IS = Internal Standard

Conclusion: An Integrated Approach for Unwavering Confidence

For a comprehensive and defensible purity assessment of 1-(8-Methylquinoxalin-5-yl)ethan-1-one, a single method is rarely sufficient. An integrated approach, beginning with the high-throughput screening capabilities of HPLC-UV, followed by the unparalleled specificity of LC-MS for impurity identification, and culminating in the absolute quantification provided by qNMR, ensures the highest level of confidence in the quality of your compound. This strategic combination of analytical techniques provides a robust framework for decision-making throughout the drug development process, from early discovery to clinical trials.

References

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Journal of Medicinal Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Preperation of quinoxaline derivatives. [Table]. Available at: [Link]

• Asian Journal of Chemistry. (2012). One-Pot Synthesis of Quinoxalines Starting from Aldehydes Under Metal-Free Conditions. Available at: [Link]

• Gao, Y., et al. (2021). Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. European Journal of Medicinal Chemistry. Available at: [Link]

• MDPI. (2023). Methods of Preparation of Quinoxalines. In Encyclopedia. Available at: [Link]

• Al-Ghorbani, M., et al. (2022). Design, synthesis of new novel quinoxalin-2(1H)-one derivatives incorporating hydrazone, hydrazine, and pyrazole moieties as ant. Journal of the Chinese Chemical Society. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of quinoxalinones. Available at: [Link]

• Beilstein Journals. (2022). New synthesis of a late-stage tetracyclic key intermediate of lumateperone. Available at: [Link]

• El-Sayed, M. A. A., et al. (2022). Synthesis and Characterization of Some New Quinoxalin-2(1H)one and 2-Methyl-3H-quinazolin-4-one Derivatives Targeting the Onset and Progression of CRC with SAR, Molecular Docking, and ADMET Analyses. Molecules. Available at: [Link]

• The Journal of Organic Chemistry. (n.d.). A new reagent for the determination of the optical purity of primary, secondary, and tertiary chiral alcohols and of thiols. Available at: [Link]

• MDPI. (2023). A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of some new quinoxaline derivatives. [Diagram]. Available at: [Link]

• Agilent. (2007). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. Available at: [Link]

• ACS Publications. (n.d.). Synthesis of N-Alkenylated Heterocycles via T3P-Promoted Condensation with Ketones. Available at: [Link]

• Studylib. (n.d.). Heterocyclic Chemistry part2 updatedagainagainagainagainnnx. Available at: [Link]

• PubChem. (n.d.). 8-Methylquinoline. Available at: [Link]

• The Good Scents Company. (n.d.). 5-methyl quinoxaline. Available at: [Link]

• PubMed. (2019). Tracing major metabolites of quinoxaline-1,4-dioxides in abalone with high-performance liquid chromatography tandem positive-mode electrospray ionization mass spectrometry. Available at: [Link]

• RSC Publishing. (2017). Recent developments in chemical reactivity of N,N-dimethylenamino ketones as synthons for various heterocycles. Available at: [Link]

• Analytical and Bioanalytical Chemistry Research. (2022). Development of an Extraction Method Based on a Zirconium-based Metal Organic Framework for the Detection and Determination of some Pesticid. Available at: [Link]

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• 4. agilent.com [agilent.com]

In-Depth Technical Guide: UV-Vis Absorption Characteristics of Quinoxaline Derivatives

Executive Summary & Strategic Importance

Quinoxaline (1,4-diazanaphthalene) represents a privileged scaffold in medicinal chemistry and optoelectronics. Its planar, electron-deficient heterocycle serves as a versatile platform for

-conjugated materials. For researchers in drug discovery and materials science, understanding the UV-Vis absorption profile of quinoxaline is critical for:

• Pharmacophore Validation: Confirming electronic distribution in kinase inhibitors and DNA-intercalating agents.

• Optoelectronic Tuning: Engineering bandgaps for Organic Photovoltaics (OPVs) and OLEDs via substituent manipulation.

• Quality Control: Establishing purity benchmarks for synthesized derivatives.

This guide moves beyond basic spectral data to provide a comparative, mechanistic analysis of quinoxaline derivatives against key alternatives, supported by rigorous experimental protocols.

Mechanistic Principles of Absorption

The UV-Vis spectrum of quinoxaline is governed by two primary electronic transitions. Understanding these allows for rational design of derivatives with specific optical properties.

Electronic Transitions

• Transition (~230–280 nm):

  • High energy, high intensity (

    ).

  • Originates from the aromatic conjugated system.

  • Design Insight: Extending conjugation (e.g., phenyl groups at C2/C3) significantly red-shifts this band (Bathochromic shift).

• Transition (~300–350 nm):

  • Lower energy, lower intensity (

    ).

  • Originates from the non-bonding lone pairs on the nitrogen atoms (

    ) promoting an electron to the antibonding orbital.

  • Design Insight: This band is highly sensitive to solvent polarity (solvatochromism) and protonation (pH).[1]

Visualizing the Energy Landscape

The following diagram illustrates the frontier molecular orbital (FMO) energy levels involved in these transitions.

Figure 1: Simplified energy level diagram showing the origin of the dual-band UV-Vis signature in quinoxaline derivatives.

Comparative Analysis: Performance & Alternatives

This section objectively compares quinoxaline derivatives against structural alternatives and benchmarks the effect of chemical modification.

Scenario A: Scaffold Comparison

How does the quinoxaline core compare to other N-heterocycles used in similar applications?

Feature	Pyrazine	Quinoxaline	Quinoline	Analysis
Structure	Monocyclic (1,4-diazine)	Bicyclic (Benzo-fused)	Bicyclic (Benzo-pyridine)	Fusion extends conjugation.
( )	~260 nm	~235 nm / 315 nm	~313 nm	Quinoxaline shows a distinct dual-band profile.
Electronic Nature	Electron-deficient	Highly Electron-deficient	Moderately Electron-deficient	Quinoxaline is a stronger acceptor in D-A systems.
Primary Application	Fragrance/Flavor	OLEDs, Kinase Inhibitors	Antimalarials, Dyes	Quinoxaline's redox stability is superior for electronics.

Key Takeaway: Quinoxaline offers a "middle ground" in conjugation length between pyrazine and anthracene but provides superior electron-accepting capabilities compared to quinoline, making it ideal for n-type organic semiconductors.

Scenario B: Substituent Effects (Tuning the Spectrum)

Modifying the C2, C3, and C6 positions allows precise tuning of the absorption window.

Compound	Substituent Type	(nm) (Solvent: EtOH)	Effect	Mechanism
Quinoxaline	None (Reference)	235, 315	-	Baseline transitions.
2,3-Dimethylquinoxaline	Weak Donor (Hyperconjugation)	~318	Slight Red Shift	Alkyl groups destabilize HOMO slightly.
2,3-Diphenylquinoxaline	Conjugation Extender	250, 348	Strong Red Shift	Phenyl rings extend the -system, lowering the HOMO-LUMO gap.
6-Nitroquinoxaline	Electron Withdrawing (EWG)	~270, 340-400	Broadening	Induces Intramolecular Charge Transfer (ICT) character.
Push-Pull Derivative *	D-A System	400 - 550+	Visible Absorption	Strong ICT between amine donor and quinoxaline acceptor.

*Note: Push-Pull example refers to derivatives like 6-amino-2,3-dicyanoquinoxaline.

Experimental Protocol: Standardized UV-Vis Characterization

To ensure reproducibility and data integrity (Trustworthiness), follow this self-validating protocol.

Reagents & Equipment[2]

• Solvent: Spectroscopic grade Ethanol or Dichloromethane (DCM). Note: Avoid acetone due to its high UV cutoff.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1900 or Agilent Cary 60).

• Cuvettes: Quartz cuvettes (1 cm path length). Glass cuvettes absorb UV light <300 nm and must be avoided.

Workflow Diagram

Figure 2: Step-by-step workflow for accurate UV-Vis characterization of quinoxaline derivatives.

Detailed Methodology

• Stock Solution: Prepare a

  M stock solution. For 2,3-diphenylquinoxaline (MW: 282.34 g/mol ), dissolve 2.8 mg in 10 mL of DCM.

• Working Solution: Dilute the stock 1:100 to achieve

  M.

• Baseline: Insert cuvettes containing pure solvent into both the reference and sample holders. Perform a baseline correction (autozero).

• Measurement: Replace the sample cuvette with the derivative solution. Scan from 800 nm down to 200 nm.

• Validation: Ensure the maximum absorbance (

  ) lies between 0.1 and 1.[2]0. If , deviations from the Beer-Lambert law may occur due to aggregation.

Calculation of Molar Extinction Coefficient (

): Where is absorbance, is concentration (M), and is path length (1 cm).

Advanced Considerations: Solvatochromism

Quinoxaline derivatives, particularly those with "Push-Pull" architectures (e.g., amino-substituted), exhibit positive solvatochromism .

• Observation: As solvent polarity increases (Toluene

  DCM DMSO), the emission and absorption bands shift to longer wavelengths (Red Shift).

• Mechanism: The excited state is more polar than the ground state. Polar solvents stabilize the excited state (ICT state) more significantly, lowering the energy gap.

• Application: This property is exploited in designing fluorescent probes for sensing local polarity in biological membranes.

References

• BenchChem. Application Notes and Protocols for the Analytical Characterization of Quinoxaline Compounds.

• National Institute of Standards and Technology (NIST). Quinoxaline, 2,3-diphenyl- Mass Spectrum and Data.[3]

• Rasayan Journal of Chemistry. Novel Quinoxaline Derivatives: Synthesis, Thermal, Photo Physical Studies and Biological Activity. Vol. 15, No. 1, 162-170, 2022.

• Journal of Chemical Technology and Metallurgy. Experimental and DFT Study on the Spectroscopic and NLO Properties of 1,4-diallyl-6-chloroquinoxaline-2,3-dione. 56, 5, 2021, 881-900.

• MDPI. Push–Pull Derivatives Based on 2,4′-Biphenylene Linker with Quinoxaline.

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• 3. Quinoxaline, 2,3-diphenyl- [webbook.nist.gov]

A Senior Application Scientist's Guide to the Elemental Analysis of 1-(8-Methylquinoxalin-5-yl)ethan-1-one

In the landscape of pharmaceutical and materials science research, the precise characterization of novel synthesized compounds is not merely a procedural step but the bedrock of reliable and reproducible science. For nitrogen-containing heterocyclic compounds like quinoxaline derivatives, which form the core of numerous pharmacologically active agents, unambiguous structural confirmation is paramount.[1][2][3] Elemental analysis serves as a fundamental, quantitative technique to affirm the empirical formula of a synthesized molecule, providing a critical measure of its purity.

This guide offers an in-depth comparison of the theoretical and experimental elemental analysis results for 1-(8-Methylquinoxalin-5-yl)ethan-1-one , a representative quinoxaline derivative. We will explore the causality behind the experimental methodology, compare the target compound with structurally related alternatives, and provide a framework for interpreting the results, grounded in established analytical standards.

Section 1: Theoretical Elemental Composition of Quinoxaline Derivatives

The first step in any elemental analysis workflow is the calculation of the theoretical composition based on the compound's molecular formula. This calculated value serves as the benchmark against which all experimental results are judged. The molecular formula for 1-(8-Methylquinoxalin-5-yl)ethan-1-one is C₁₁H₁₀N₂O .[4]

For a robust comparison, we will analyze our target compound alongside two structurally related molecules: its parent compound, 1-(Quinoxalin-5-yl)ethanone, and the simpler 2-Acetylquinoxaline. This comparative approach allows researchers to observe the impact of specific functional groups on the elemental composition.

Table 1: Theoretical Elemental Composition of Selected Quinoxaline Derivatives

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	% Carbon (C)	% Hydrogen (H)	% Nitrogen (N)
1-(8-Methylquinoxalin-5-yl)ethan-1-one	C₁₁H₁₀N₂O	186.21	70.95%	5.41%	15.04%
1-(Quinoxalin-5-yl)ethanone	C₁₀H₈N₂O	172.18	69.76%	4.68%	16.27%
1-(Quinoxalin-2-yl)ethan-1-one	C₁₀H₈N₂O	172.18	69.76%	4.68%	16.27%

Note: Calculations are based on atomic weights: C=12.011, H=1.008, N=14.007, O=15.999.

Section 2: The Experimental Protocol: Combustion (Dumas) Method

The current state-of-the-art for Carbon, Hydrogen, and Nitrogen (CHN) analysis is the combustion method, often referred to as the Dumas method.[5][6] This technique involves the complete and instantaneous oxidation of the sample by flash combustion, converting the constituent elements into simple gaseous forms (CO₂, H₂O, and N₂).

Causality in Experimental Design

The choice of parameters in this protocol is critical. Quinoxaline rings are aromatic and exceptionally stable. Therefore, vigorous oxidation conditions (~1000 °C) in an oxygen-rich environment are essential to ensure the complete breakdown of the heterocyclic ring and the quantitative conversion of nitrogen to its elemental oxides (NₓOᵧ).[5] Following combustion, these oxides are passed over heated copper to be reduced to N₂ gas for detection. Incomplete combustion is a primary source of error, leading to lower-than-expected C, H, and N values.

Step-by-Step CHN Analysis Workflow

• Sample Preparation: Accurately weigh 1-3 mg of the high-purity, dried compound into a tin container. The sample must be homogenous and free of solvent residues.

• Autosampler Introduction: The tin-encapsulated sample is introduced into the combustion reactor by an autosampler.[7]

• Flash Combustion: The sample is dropped into a furnace heated to 950-1050 °C and is combusted in a stream of pure oxygen.[5] This process converts carbon to CO₂, hydrogen to H₂O, and nitrogen to various nitrogen oxides (NₓOᵧ).

• Reduction and Scrubbing: The resulting gas mixture is swept by an inert carrier gas (Helium or Argon) through a second reactor containing heated copper. This reduces the nitrogen oxides to elemental nitrogen (N₂) and removes excess oxygen.[5][7]

• Gas Separation: The mixture of CO₂, H₂O, and N₂ then passes through a series of traps or a gas chromatography (GC) column to separate the individual gases.[7][8]

• Detection: The concentration of each separated gas is measured by a thermal conductivity detector (TCD). The detector generates a signal proportional to the concentration of each gas.[5][6]

• Data Analysis: The instrument's software integrates the detector signals and, using a calibration curve generated from a known standard (e.g., acetanilide), calculates the percentage of C, H, and N in the original sample.[5]

Visualizing the Workflow

Caption: Workflow for CHN elemental analysis via the combustion method.

Section 3: Interpreting the Results: A Comparative Analysis

Upon receiving the experimental data, it must be compared against the theoretical values. For publication in most chemistry journals and for internal purity verification, the experimental result for each element must typically be within ±0.4% of the theoretical value.[9][10][11]

Below is a table presenting the theoretical data alongside a set of hypothetical but realistic experimental results for our compounds of interest.

Table 2: Comparative Analysis of Theoretical vs. Hypothetical Experimental Results

Compound Name	Element	Theoretical %	Experimental % (Found)	Deviation (Δ)	Pass/Fail (±0.4% Criterion)
1-(8-Methylquinoxalin-5-yl)ethan-1-one	C	70.95	70.78	-0.17	Pass
H	5.41	5.35	-0.06	Pass
N	15.04	14.89	-0.15	Pass
1-(Quinoxalin-5-yl)ethanone	C	69.76	69.51	-0.25	Pass
H	4.68	4.75	+0.07	Pass
N	16.27	16.03	-0.24	Pass
1-(Quinoxalin-2-yl)ethan-1-one	C	69.76	69.95	+0.19	Pass
H	4.68	4.59	-0.09	Pass
N	16.27	16.58	+0.31	Pass

Note: Experimental values are hypothetical for illustrative purposes.

Analysis Logic and Troubleshooting

The deviation (Δ) between the theoretical and found values determines the purity of the sample. A result within the ±0.4% tolerance is considered strong evidence of the compound's correct empirical formula and high purity (>95%).[10]

Deviations outside this range ("Fail") necessitate troubleshooting:

• Low C, H, N values: May indicate the presence of inorganic impurities (e.g., residual catalysts, silica gel) or incomplete combustion.

• High C, H values: Often points to the presence of residual organic solvents (e.g., hexane, ethyl acetate) used during purification.

• All values consistently low: Could suggest that the sample is hygroscopic and has absorbed atmospheric moisture, adding weight without contributing to C, H, or N.

Data Interpretation Flow Diagram

Caption: Logical flow for the interpretation of elemental analysis data.

Conclusion

Elemental analysis remains an indispensable tool in chemical research, providing a definitive assessment of a new compound's empirical formula and purity. For 1-(8-Methylquinoxalin-5-yl)ethan-1-one and its analogs, obtaining results within the accepted ±0.4% deviation from theoretical values confirms successful synthesis and purification. This guide has detailed the theoretical basis, a robust experimental protocol, and a logical framework for data interpretation, equipping researchers with the necessary insights to confidently validate the composition of their novel quinoxaline derivatives.

References

• Wikipedia. (n.d.). Combustion analysis. Retrieved February 17, 2026, from [Link]

• Analytik Jena. (n.d.). Combustion Elemental Analysis. Retrieved February 17, 2026, from [Link]

• VELP Scientifica. (n.d.). How does an elemental analyzer work. Retrieved February 17, 2026, from [Link]

• Chitnis, S. S., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. Available at: [Link]

• Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved February 17, 2026, from [Link]

• Pérez-Silanes, S., et al. (n.d.). Synthesis and biological evaluation of new quinoxaline derivatives as antioxidant and anti-inflammatory agents. DADUN, University of Navarra. Retrieved February 17, 2026, from [Link]

• Kandioller, W., et al. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. Available at: [Link]

• U.S. Food & Drug Administration. (n.d.). Elemental Analysis Manual. Retrieved February 17, 2026, from [Link]

• Chitnis, S., Dutton, J., Martin, C., & Melen, R. (2022). Are elemental analysis guidelines appropriate? Chemistry World. Retrieved February 17, 2026, from [Link]

• Patel, M. R., et al. (2016). SYNTHESIS AND CHARACTERIZATION OF QUINOXALINES & THEIR ANTIMICROBIAL STUDY. International Journal of Research and Analytical Reviews.

• PubChem. (n.d.). 1-(3-Methylquinoxalin-2-YL)ethanone. Retrieved February 17, 2026, from [Link]

• Agilent. (2021). USP <232>/<233> and ICH Q3D Elemental Impurities Analysis: The Agilent ICP-MS Solution. Retrieved February 17, 2026, from [Link]

• Al-teleb, A. S., Al-Qaisi, A. J., & Al-momani, I. (2019). Novel quinoxaline derivatives: synthesis and structural studies. Journal of Chemical and Pharmaceutical Research.

• Ghorab, M. M., et al. (2015). Synthesis, Characterization and Biological Evaluation of Some Quinoxaline Derivatives: A Promising and Potent New Class of Antitumor and Antimicrobial Agents. Molecules. Available at: [Link]

• PubChem. (n.d.). 1-(2-Methylcyclohexyl)ethan-1-one. Retrieved February 17, 2026, from [Link]

• American Elements. (n.d.). 1-(5-amino-2-methylphenyl)ethan-1-one. Retrieved February 17, 2026, from [Link]

• NIST. (n.d.). Ethanone, 1-(2,3,4,7,8,8a-hexahydro-3,6,8,8-tetramethyl-1H-3a,7-methanoazulen-5-yl)-. NIST Chemistry WebBook. Retrieved February 17, 2026, from [Link]

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Safety & Regulatory Compliance

Operational Disposal Guide: 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Part 1: Executive Summary & Immediate Action

Treat 1-(8-Methylquinoxalin-5-yl)ethan-1-one as a Hazardous Organic Solid.

Due to the specific nitrogen-containing heterocyclic structure of this compound, it falls under the classification of bioactive organic intermediates . While specific toxicological data for this isomer may be limited, structural analogs (quinoxalines) exhibit documented irritation (Skin/Eye/Respiratory) and potential acute toxicity upon ingestion.

Core Directive: Do NOT dispose of via sanitary sewer or municipal trash. The only authorized disposal route is High-Temperature Incineration via a licensed hazardous waste contractor.[1]

Quick Reference Data

Parameter	Specification
Chemical Name	1-(8-Methylquinoxalin-5-yl)ethan-1-one
Chemical Class	Quinoxaline Derivative / Nitrogen Heterocycle
Physical State	Solid (Crystalline powder expected)
Primary Hazard	Irritant (H315, H319, H335); Potential Acute Tox (H302)
Waste Stream	Non-Halogenated Organic Solid (unless dissolved)
RCRA Status	Not specifically listed (P/U); Characterize as D001 (Ignitable) if in flammable solvent, or General Hazardous Waste.[1][2]

Part 2: Hazard Identification & Risk Assessment[1][3][4][5]

Chemical Structure & Reactivity Analysis

This compound features a quinoxaline core fused with a methyl group and an acetyl moiety.

• Nitrogen Content: The 1,4-diazine ring system requires proper combustion conditions to minimize NOx emissions, mandating professional incineration.

• Reactivity: The acetyl group (

  ) and the aromatic ring make this compound susceptible to vigorous reactions with Strong Oxidizing Agents (e.g., nitric acid, permanganates, peroxides).

Health & Safety Profile (Inferred from Analogs)

• Inhalation: Dust may cause respiratory tract irritation.[3] Use a fume hood.

• Skin/Eye Contact: Likely severe irritant.[4][3][5][6] Quinoxalines can possess sensitizing properties.

• Ingestion: Harmful.[6] Bioactive potential implies interaction with biological pathways.

Part 3: Pre-Disposal Stabilization & Segregation[1]

Before disposal, the material must be segregated to prevent cross-reactivity in the waste stream.

Incompatibility Matrix

• Strictly Segregate From:

  • Concentrated Acids (Risk of salt formation/exotherms).

  • Strong Oxidizers (Risk of fire/explosion).

• Compatible With:

  • Other non-halogenated organic solvents (Acetone, Methanol, Ethyl Acetate).

  • Inert solid organic waste (silica gel, filter paper).

Stabilization Protocol

If the material is old, degraded, or in an unknown state:

• Visual Inspection: Check for crystal formation (peroxides) if stored in ether solvents (unlikely but possible).

• Solvation (Optional): For easier handling in liquid waste streams, dissolve the solid in a compatible combustible solvent (e.g., Acetone or Ethanol). This classifies the waste clearly as D001 (Ignitable) , facilitating standard incineration protocols.

Part 4: Detailed Disposal Workflows

Workflow A: Solid Waste Disposal (Preferred for Pure Compound)

Best for: Expired pure chemicals, contaminated solids, or spill cleanup residues.

• Containment: Place the solid material into a clear, chemically resistant polyethylene bag or a wide-mouth HDPE jar.

• Labeling: Attach a hazardous waste tag immediately.

  • Constituents: "1-(8-Methylquinoxalin-5-yl)ethan-1-one (100%)"[1]

  • Hazard Checkbox: Toxic, Irritant.

• Secondary Containment: Place the primary container into the lab's Solid Organic Waste drum.

• Destruction: Transfer to EHS for Incineration .

Workflow B: Liquid Waste Disposal (Reaction Mixtures/Mother Liquors)

Best for: Solutions containing the compound after synthesis or extraction.[1]

• Characterization: Confirm the solvent system is Non-Halogenated .

  • If Halogenated (DCM, Chloroform): Use the Halogenated Waste stream.

  • If Non-Halogenated (EtOAc, MeOH): Use the Non-Halogenated Waste stream.

• PH Check: Ensure the solution is neutral (pH 6-8). If acidic/basic, neutralize carefully before adding to the central waste carboy to prevent drum pressurization.

• Transfer: Pour into the appropriate safety carboy (grounded if >4L).

• Log Entry: Record the approximate concentration of the quinoxaline derivative on the waste log.

Visualization: Disposal Decision Logic[1]

Figure 1: Decision matrix for segregating 1-(8-Methylquinoxalin-5-yl)ethan-1-one waste streams based on physical state and solvent composition.

Part 5: Emergency Contingencies

Accidental Spill Protocol

Minor Spill (< 10g/10mL):

• PPE: Don Nitrile gloves (double layer recommended), safety goggles, and lab coat.

• Isolation: Evacuate the immediate bench area.

• Cleanup:

  • Solids: Gently sweep into a dust pan or use a HEPA vacuum. Avoid generating dust.[4][7][3][5][6][8]

  • Liquids: Absorb with vermiculite or spill pads.

• Disposal: Bag all cleanup materials and label as Hazardous Solid Waste .

• Decontamination: Wipe surface with 10% soap solution, followed by water.

Exposure Response

• Eye Contact: Flush immediately with water for 15 minutes.[5] Seek medical attention.

• Skin Contact: Wash with soap and water.[3][5][6] Remove contaminated clothing.[3][5]

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Part 6: Regulatory Compliance & References[1]

Compliance Statement: Disposal must adhere to 40 CFR Parts 260-273 (USA RCRA) or local equivalent (e.g., EU Waste Framework Directive). The generator is responsible for accurate waste characterization.

References:

• National Research Council.[9] (2011).[3][10] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]1]

• PubChem.[10] (n.d.). Compound Summary: Quinoxaline Derivatives. National Library of Medicine.[10] [Link]1]

• Occupational Safety and Health Administration (OSHA).[4] (2012). Hazard Communication Standard (HCS). 29 CFR 1910.1200.[6] [Link]1]

• U.S. Environmental Protection Agency (EPA). (n.d.). Define Hazardous Waste: Listed and Characteristic Wastes. [Link]1]

Disclaimer: This guide is for informational purposes for trained scientific personnel. Always consult your institution's specific Chemical Hygiene Plan (CHP) and the specific Safety Data Sheet (SDS) before handling.

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Personal protective equipment for handling 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Comprehensive Safety & Handling Guide: 1-(8-Methylquinoxalin-5-yl)ethan-1-one

Hazard Profile & Risk Assessment

A thorough risk assessment is the foundation of safe laboratory practice. For 1-(8-Methylquinoxalin-5-yl)ethan-1-one, we must infer its potential hazards by examining its constituent parts.

• Quinoxaline Core: The parent quinoxaline structure and its derivatives are classified with several hazards. They are known to be harmful if swallowed, cause significant skin and eye irritation, and may lead to respiratory irritation.[1][2][3][4] Some documentation also indicates that quinoxaline is suspected of causing cancer.[1]

• Aromatic Ketone Functionality: The ethanone group attached to the aromatic system classifies the molecule as a ketone. While this group's toxicity is generally lower than the quinoxaline core, its presence is critical for selecting appropriate glove materials, as some standard lab gloves offer poor protection against ketones.[5][6]

Based on this analysis, 1-(8-Methylquinoxalin-5-yl)ethan-1-one should be handled as a substance that is harmful if ingested, a skin and eye irritant, a respiratory irritant, and a potential carcinogen. All handling procedures must reflect these significant potential hazards.

Predicted Hazard Classification

Hazard Statement	Classification	Source of Analogy
Acute Toxicity (Oral)	Harmful if swallowed (H302)	Quinoxaline, Quinoxaline-6-carbaldehyde[1][7]
Skin Irritation	Causes skin irritation (H315)	Quinoxaline, 5-Methylquinoxaline[2][4][8]
Eye Irritation	Causes serious eye irritation (H319)	Quinoxaline, 2-Methylquinoxaline[2][3][9]
Respiratory Irritation	May cause respiratory irritation (H335)	Quinoxaline, Quinoxaline-2-carboxylic acid[4][7][10]
Carcinogenicity	Suspected of causing cancer (H351)	Quinoxaline[1]

Procedural Workflow for Safe Chemical Handling

The following diagram outlines the essential decision-making process for establishing a safe handling protocol, moving from hazard identification to the implementation of controls.

Caption: Logical workflow for PPE selection based on hazard analysis.

Core Directive: Personal Protective Equipment (PPE) Protocol

Adherence to the following PPE protocol is mandatory when handling 1-(8-Methylquinoxalin-5-yl)ethan-1-one in any form (solid or in solution).

I. Primary Engineering Control: Chemical Fume Hood All manipulations of this compound, including weighing, transfers, and preparation of solutions, must be conducted inside a certified chemical fume hood to minimize inhalation exposure.

II. Mandatory PPE Ensemble

• Eye and Face Protection:

  • Chemical Splash Goggles: Must be worn at all times. Standard safety glasses do not provide adequate protection against splashes.[11]

  • Face Shield: A face shield must be worn over chemical splash goggles when handling bulk quantities (>1 g) or when there is a significant risk of splashing.[6]

• Body Protection:

  • A flame-resistant laboratory coat, fully buttoned, is required.

  • Full-length pants and closed-toe, liquid-resistant shoes are mandatory.[11]

• Hand Protection: The selection of appropriate gloves is critical. No single glove material is impervious to all chemicals.[6] Due to the compound's dual aromatic and ketone nature, a double-gloving strategy is recommended.

  • Inner Glove: A standard nitrile glove provides good dexterity and protection against incidental contact.[5]

  • Outer Glove: A neoprene glove should be worn over the nitrile glove. Neoprene offers superior resistance to a broader range of chemicals, including acids, bases, and polar organics like ketones.[5][6]

  • Inspection and Disposal: Gloves must be inspected for any signs of degradation or puncture before each use. After handling, remove gloves using a technique that avoids skin contact with the outer surface and dispose of them as hazardous waste.[12]

• Respiratory Protection:

  • For Solids: If there is a risk of generating dust that cannot be controlled within a fume hood, a NIOSH-approved N95 respirator is required.[1]

  • For Solutions/Vapors: Under normal use within a fume hood, no respiratory protection is needed.[8][9] In case of a large spill or ventilation failure, a full-face respirator with organic vapor cartridges should be used.[13]

Operational and Logistical Plans

A. Step-by-Step Safe Handling Procedure

• Preparation: Don the complete mandatory PPE ensemble before entering the designated work area. Ensure the chemical fume hood is functioning correctly.

• Weighing: If the compound is a solid, carefully weigh the required amount on a tared weigh boat inside the fume hood. Avoid any actions that could generate dust.

• Transfer: Use a spatula to transfer the solid to the reaction vessel. If making a solution, slowly add the solvent to the solid to minimize splashing.

• Reaction: If heating is required, use a controlled heating mantle and ensure the reaction is monitored.[14]

• Post-Handling: After the procedure is complete, decontaminate all surfaces within the fume hood. Wash hands thoroughly with soap and water after removing gloves.[3]

B. Emergency Response Plan

• Spill Cleanup (Solid):

  • Alert personnel in the immediate area and restrict access.

  • Wearing your full PPE, gently cover the spill with an absorbent material to prevent dust generation.

  • Carefully sweep the material into a designated, labeled hazardous waste container.[1] Do not use air hoses for cleaning.[1]

  • Decontaminate the spill area with an appropriate solvent and wipe clean.

• First Aid Measures:

  • Skin Contact: Immediately flush the affected skin with copious amounts of running water for at least 15 minutes while removing contaminated clothing.[1][3] Seek medical attention if irritation persists.[2][3]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration.[3][7] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and provide the person with a glass of water to drink.[3][7] Never give anything by mouth to an unconscious person.[7] Seek immediate medical attention.

C. Storage and Disposal

• Storage: Store the compound in its original, tightly sealed container in a cool, dry, and well-ventilated area.[1][2][12] The storage location should be a locked cabinet or an area accessible only to authorized personnel.[1][2] Store away from incompatible materials such as strong oxidizing agents.[8]

• Disposal: All waste material, including contaminated gloves, weigh boats, and excess compound, must be disposed of as hazardous chemical waste. Place waste in a clearly labeled, sealed container.[1] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain.[1]

References

• Synerzine. (2018, June 22). Quinoxaline Safety Data Sheet. [Link]

• San José State University. (2024, May 10). Personal Protective Equipment: Hands. [Link]

• Health and Safety Authority. (n.d.). A Guide to Non-Respiratory Personal Protective Equipment (PPE). [Link]

• eCommons. (2023, April 1). Efficient Synthesis of Aromatic Quinoxaline Derivatives. [Link]

• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment. [Link]

• University of British Columbia. (2021, October). Personal Protective Equipment. [Link]

• ResearchGate. (2025, August 9). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. [Link]

• PMC. (n.d.). An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates. [Link]

• Der Pharma Chemica. (2014). Synthesis and biological evaluation of functionalized quinoxaline derivatives. [Link]

• Watson International. (2020, May 25). Quinoxaline Safety Data Sheet. [Link]

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